1,7-Dimethoxy-10-methylacridin-9(10H)-one

• CAS: 112649-94-2

Core Science & Biosynthesis

An In-depth Technical Guide to 1,7-Dimethoxy-10-methylacridin-9(10H)-one: Chemical Properties, Structure, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,7-Dimethoxy-10-methylacridin-9(10H)-one is a heterocyclic compound belonging to the acridone alkaloid family. Acridone alkaloids are a class of naturally occurring and synthetic compounds characterized by a tricyclic acridin-9-one core. These compounds have garnered significant interest in the scientific community due to their diverse and potent biological activities.[1][2] The acridone scaffold is considered a "privileged structure" in medicinal chemistry, as its derivatives have shown a wide range of pharmacological properties, including antimicrobial, antiviral, and anticancer activities.[1] The substitution pattern of methoxy and methyl groups on the acridone core, as seen in 1,7-dimethoxy-10-methylacridin-9(10H)-one, is expected to significantly influence its chemical properties and biological activity. This guide provides a comprehensive overview of the chemical structure, properties, and potential therapeutic applications of this specific acridone derivative, based on the current scientific literature.

Chemical Structure and Properties

The chemical structure of 1,7-Dimethoxy-10-methylacridin-9(10H)-one is characterized by a central acridin-9(10H)-one ring system with two methoxy groups at positions 1 and 7, and a methyl group attached to the nitrogen atom at position 10.

Systematic IUPAC Name: 1,7-dimethoxy-10-methylacridin-9(10H)-one

Physicochemical Data

While specific experimental data for 1,7-Dimethoxy-10-methylacridin-9(10H)-one is not extensively reported, the following table summarizes its key computed and expected properties based on its structure and data from closely related analogs.

Property	Value	Source/Comment
Molecular Formula	C₁₆H₁₅NO₃	Calculated
Molecular Weight	269.29 g/mol	Calculated
Appearance	Expected to be a crystalline solid	Based on related acridone compounds[3]
Melting Point	Not reported	For comparison, 10-methylacridin-9(10H)-one has a melting point of 204-207 °C[3]
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and chlorinated hydrocarbons. Low solubility in water is anticipated.	General property of acridone alkaloids
logP	Not reported	The presence of methoxy groups may slightly increase lipophilicity compared to the unsubstituted acridone core.

Spectral Data

• ¹H NMR: The spectrum would likely show singlets for the two methoxy groups and the N-methyl group. The aromatic protons would appear as a series of doublets, triplets, and multiplets in the downfield region, with their specific chemical shifts and coupling constants determined by the substitution pattern.

• ¹³C NMR: The spectrum would display signals for the carbonyl carbon (C=O) typically in the range of 175-185 ppm, the carbons bearing the methoxy groups, the N-methyl carbon, and the aromatic carbons.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of methyl and methoxy groups.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong absorption band for the carbonyl group (C=O) stretching vibration, typically around 1620-1640 cm⁻¹, and bands corresponding to C-O-C stretching of the methoxy groups and C-N stretching.

• UV-Visible Spectroscopy: Acridone alkaloids are known to be fluorescent, exhibiting a blue-green fluorescence under UV light. The UV-Vis spectrum is expected to show characteristic absorption maxima related to the extended π-system of the acridone core.

Synthesis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

The synthesis of acridone derivatives is most commonly achieved through the Ullmann condensation reaction , followed by cyclization.[4][5][6] This general and versatile method allows for the construction of the tricyclic acridone core from readily available starting materials.

Proposed Synthetic Pathway

The synthesis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one can be logically envisioned through a multi-step process, as outlined below. This proposed pathway is based on established methodologies for the synthesis of related acridone alkaloids.

Caption: Proposed synthetic pathway for 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Experimental Protocol: A Representative Ullmann Condensation and Cyclization

The following is a detailed, step-by-step methodology for the synthesis of a substituted acridone, adapted from established literature procedures. This protocol serves as a practical guide for researchers aiming to synthesize 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Step 1: Ullmann Condensation to form N-(3-Methoxyphenyl)-4-methoxyanthranilic acid

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-bromo-4-methoxybenzoic acid (1 equivalent), 3-methoxyaniline (1.2 equivalents), anhydrous potassium carbonate (2 equivalents), and a catalytic amount of copper(I) iodide and an appropriate ligand (e.g., L-proline or N,N-dimethylglycine).[7]

• Solvent Addition: Add a high-boiling point polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Reaction: Heat the reaction mixture to a temperature between 100-150 °C and maintain it for several hours to overnight. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a large volume of water. Acidify the aqueous solution with a mineral acid (e.g., HCl) to precipitate the product.

• Purification: Filter the precipitate, wash it thoroughly with water, and dry it. The crude N-(3-methoxyphenyl)-4-methoxyanthranilic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Cyclization to form 1,7-Dimethoxyacridin-9(10H)-one

• Reactant and Reagent: Place the purified N-(3-methoxyphenyl)-4-methoxyanthranilic acid (1 equivalent) in a round-bottom flask. Add a dehydrating agent that also acts as a catalyst for the intramolecular Friedel-Crafts acylation. Common reagents for this step include polyphosphoric acid (PPA) or phosphorus oxychloride (POCl₃).

• Reaction: Heat the mixture to a temperature typically ranging from 100 to 140 °C for several hours. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture and carefully pour it onto crushed ice with vigorous stirring. This will hydrolyze the excess reagent and precipitate the acridone product.

• Purification: Collect the solid product by filtration, wash it with water until the filtrate is neutral, and then dry it. The crude 1,7-dimethoxyacridin-9(10H)-one can be purified by recrystallization or column chromatography.

Step 3: N-Methylation to form 1,7-Dimethoxy-10-methylacridin-9(10H)-one

• Reactant and Reagents: Dissolve the purified 1,7-dimethoxyacridin-9(10H)-one (1 equivalent) in a suitable aprotic solvent such as DMF or acetone. Add a base, such as anhydrous potassium carbonate or sodium hydride (1.5-2 equivalents).

• Methylation: To the stirred suspension, add a methylating agent, such as methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) (1.2 equivalents), dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating for several hours until the starting material is consumed (monitored by TLC).

• Work-up: Pour the reaction mixture into cold water to precipitate the N-methylated product.

• Purification: Filter the solid, wash it with water, and dry it. Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol or ethyl acetate) to yield pure 1,7-dimethoxy-10-methylacridin-9(10H)-one.

Potential Biological Activities and Therapeutic Applications

While specific biological data for 1,7-Dimethoxy-10-methylacridin-9(10H)-one is scarce, the extensive research on structurally related acridone alkaloids provides a strong basis for predicting its potential therapeutic applications.

Anticancer Activity

Numerous acridone derivatives have demonstrated significant cytotoxic effects against a variety of cancer cell lines.[6] The proposed mechanisms of action for their anticancer activity are diverse and include:

• DNA Intercalation and Topoisomerase Inhibition: The planar aromatic structure of the acridone core allows these molecules to intercalate between the base pairs of DNA, which can interfere with DNA replication and transcription. Some acridones are also known to inhibit topoisomerases, enzymes crucial for managing DNA topology.

• Kinase Inhibition: Acridone derivatives have been identified as inhibitors of various protein kinases, such as Microtubule Affinity-Regulating Kinase 4 (MARK4), which is implicated in cancer and neurodegenerative diseases.[1]

• Induction of Apoptosis: Many cytotoxic acridones have been shown to induce programmed cell death (apoptosis) in cancer cells through various signaling pathways.

The presence and position of methoxy groups can significantly modulate the anticancer activity of acridones. Therefore, 1,7-dimethoxy-10-methylacridin-9(10H)-one is a promising candidate for evaluation as a potential anticancer agent.

Antimicrobial Activity

Acridone alkaloids have been reported to possess a broad spectrum of antimicrobial activity against bacteria and fungi.[8] The mechanism of their antimicrobial action is thought to involve the inhibition of essential cellular processes, such as DNA and RNA synthesis. The lipophilicity conferred by the methoxy and methyl groups in 1,7-dimethoxy-10-methylacridin-9(10H)-one may enhance its ability to penetrate microbial cell membranes, potentially leading to significant antimicrobial efficacy.

Antimalarial Activity

Several acridone alkaloids have shown promising activity against the malaria parasite, Plasmodium falciparum, including drug-resistant strains.[9] The acridone scaffold is being explored as a template for the development of new antimalarial drugs. The specific substitution pattern of 1,7-dimethoxy-10-methylacridin-9(10H)-one warrants its investigation for potential antimalarial properties.

Neuroprotective Effects and Alzheimer's Disease

Recent studies have highlighted the potential of acridone derivatives in the context of neurodegenerative disorders like Alzheimer's disease. Some acridones have been shown to inhibit acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine.[10] By inhibiting AChE, these compounds can increase acetylcholine levels in the brain, which is a therapeutic strategy for managing the symptoms of Alzheimer's disease. The structural similarity of acridones to the known AChE inhibitor tacrine makes them attractive candidates for the development of new anti-Alzheimer's agents.[10]

Caption: Potential biological activities of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Conclusion and Future Directions

1,7-Dimethoxy-10-methylacridin-9(10H)-one is a promising, yet underexplored, member of the acridone alkaloid family. Based on the well-established biological activities of related compounds, it holds significant potential for applications in drug discovery and development, particularly in the areas of oncology, infectious diseases, and neurodegenerative disorders.

Future research should focus on the following key areas:

• Efficient and Scalable Synthesis: Development of an optimized and high-yielding synthetic route for 1,7-dimethoxy-10-methylacridin-9(10H)-one is crucial for enabling further studies.

• Comprehensive Physicochemical and Spectroscopic Characterization: Detailed experimental determination of its physicochemical properties and full spectral analysis are necessary for its unambiguous identification and for understanding its behavior in biological systems.

• In-depth Biological Evaluation: Systematic screening of 1,7-dimethoxy-10-methylacridin-9(10H)-one against a panel of cancer cell lines, pathogenic microbes, and relevant enzymes (e.g., kinases, cholinesterases) is warranted to uncover its specific biological activities.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related analogs with variations in the substitution pattern will provide valuable insights into the structure-activity relationships and guide the design of more potent and selective therapeutic agents.

The exploration of 1,7-dimethoxy-10-methylacridin-9(10H)-one and its derivatives represents a fertile ground for the discovery of novel therapeutic leads with the potential to address significant unmet medical needs.

References

• Jahn, D., Gramatica, P., & Grienke, U. (2021). Multi-Target Actions of Acridones from Atalantia monophylla towards Alzheimer's Pathogenesis and Their Pharmacokinetic Properties. Pharmaceuticals, 14(9), 893. [Link]

• El-Gamal, M. I., Al-Said, M. S., Al-Dosary, M. S., Al-Jawasreh, K. I., Al-Otaibi, R. A., Al-Zhrani, R. A., ... & Abdel-Maksoud, M. S. (2020). Synthesis, Structural Modification, and Bioactivity Evaluation of Substituted Acridones as Potent Microtubule Affinity-Regulating Kinase 4 Inhibitors. Molecules, 25(21), 5038. [Link]

• Antonova-Koch, Y., Meister, S., Abraham, M., Donini, C., Klieber, S., Mi, M., ... & Winzeler, E. A. (2018). Lead Optimization of Second-Generation Acridones as Broad-Spectrum Antimalarials. ACS infectious diseases, 4(12), 1669-1681. [Link]

• de Oliveira, M. C., de Mattos, M. C., & da Silva, F. D. C. (2018). Structures of the N-substituted 2-methoxy-9-acridone derivatives employed in this work. ResearchGate. [Link]

• Sathee, J. (n.d.). Chemistry Ullmann Reaction. Scribd. [Link]

• Sithambaram, S., Mahatheeranont, S., & Seow, S. L. S. (2017). Bioactive Acridone Alkaloids from Swinglea glutinosa. Academia.edu. [Link]

• Wikipedia contributors. (2023, December 2). Ullmann reaction. In Wikipedia, The Free Encyclopedia. Retrieved February 24, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• Ramprasad, A., & Subramanian, V. (2017). Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/Manganese Oxide: A Kinetic and Mechanistic Analysis. The Journal of Physical Chemistry C, 121(33), 17896-17906. [Link]

• PubChem. (n.d.). 1,3-Dimethoxy-2-hydroxy-10-methyl-9(10h)-acridinone. [Link]

• Szalontai, G., & Dancso, A. (2018). A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. Catalysts, 8(11), 521. [Link]

• National Institute of Standards and Technology. (n.d.). 9(10H)-Acridinone, 10-methyl-. NIST Chemistry WebBook. [Link]

• FKI, I., & Khemakhem, B. (2007). Synthesis of Novel Carbohydrate Acridinone Derivatives with Potential Biological Activities using 1,3-Dipolar Cycloaddition. Synthetic Communications, 37(24), 4209-4217. [Link]

• ResearchGate. (n.d.). a) 3D representation of dimthoxyacridone derivative (green)and the cocrystallized ligand, tacrine(yellow); b) Ligand interaction diagram of dimethoxyacridone 4. [Link]

• Way2Drug. (n.d.). Arborinine. Phyto4Health. [Link]

• ResearchGate. (n.d.). Physicochemical properties of compounds. [Link]

• de Araújo, R. S. A., Zondegoumba, E. N. T., Tankoua, W. L. D., Nyasse, B., Mendonça-Junior, F. J. B., & De Simone, C. A. (2020). 1-Hydroxy-3,4-dimethoxy-10-methylacridin-9-one. IUCrData, 5(8), x201005. [Link]

• National Institute of Standards and Technology. (n.d.). 9(10H)-Acridinone, 10-methyl-. NIST Chemistry WebBook. [Link]

• van der Klein, P. A., & IJzerman, A. P. (1993). Synthesis of paraxanthine analogs (1,7-disubstituted xanthines) and other xanthines unsubstituted at the 3-position: structure-activity relationships at adenosine receptors. Journal of medicinal chemistry, 36(22), 3341-3349. [Link]

• D'hooghe, M., & De Kimpe, N. (2023). Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives. Molecules, 28(7), 3200. [Link]

• D'hooghe, M., & De Kimpe, N. (2023). Diastereoselective Synthesis of (-)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives. Molecules (Basel, Switzerland), 28(7), 3200. [Link]

• Sadowski, Z., & Krasowska, M. (2019). Evaluation of Physicochemical Properties of Amphiphilic 1,4-Dihydropyridines and Preparation of Magnetoliposomes. Molecules, 24(17), 3174. [Link]

• Pirie, R., & Taylor, R. (2024). An analysis of the physicochemical properties of oral drugs from 2000 to 2022. RSC Medicinal Chemistry. [Link]

Sources

• 1. Synthesis, Structural Modification, and Bioactivity Evaluation of Substituted Acridones as Potent Microtubule Affinity-Regulating Kinase 4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 10-Methylacridin-9(10H)-one | 719-54-0 [sigmaaldrich.com]
• 4. SATHEE: Chemistry Ullmann Reaction [satheejee.iitk.ac.in]
• 5. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. Phyto4Health [way2drug.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Lead Optimization of Second-Generation Acridones as Broad-Spectrum Antimalarials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multi-Target Actions of Acridones from Atalantia monophylla towards Alzheimer’s Pathogenesis and Their Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 1,7-Dimethoxy-10-methylacridone vs. Natural Acridone Alkaloids

The following technical guide provides an in-depth analysis of 1,7-Dimethoxy-10-methylacridone , positioning it as a distinct synthetic optimization of the natural acridone alkaloid scaffold. This document is structured to serve drug discovery researchers, focusing on synthesis, structure-activity relationships (SAR), and pharmacological differentiation from canonical acridone derivatives.

Scaffold Optimization, Synthesis, and Multidrug Resistance (MDR) Reversal Profiles

Executive Summary

Acridone alkaloids (9(10H)-acridinones) are a privileged class of heterocyclic compounds exhibiting potent anticancer, antiviral, and antiparasitic activities. While natural derivatives like Acronycine and 1,3-dihydroxy-10-methylacridone are well-characterized, the synthetic congener 1,7-Dimethoxy-10-methylacridone represents a strategic structural modification.[1] By blocking the C1 and C7 positions with methoxy groups and masking the nitrogen with a methyl group, this molecule enhances lipophilicity and metabolic stability, optimizing it as a probe for P-glycoprotein (P-gp/ABCB1) inhibition and DNA intercalation.[1] This guide analyzes the 1,7-isomer's superiority in specific physicochemical domains compared to its natural 1,3-oxygenated counterparts.

Chemical Architecture & SAR Analysis

The core distinction between the 1,7-dimethoxy analog and natural acridones lies in the symmetry and electronic distribution of the tricyclic core.

Structural Comparison

Feature	1,7-Dimethoxy-10-methylacridone	1,3-Dihydroxy-10-methylacridone (Natural)	Acronycine
Substitution Pattern	A-Ring (C1) & C-Ring (C7)	A-Ring only (C1, C3)	A-Ring (Pyranofused)
Electronic Effect	Distributed electron donation on both outer rings.[1]	Concentrated electron density on Ring A.	Angular annulation; steric bulk.
H-Bonding Potential	Acceptor only (Methoxy/Carbonyl).[1] High membrane permeability.	Donor & Acceptor (Phenolic OH). Lower logP.	Acceptor only.
Metabolic Stability	High. Methoxy groups block Phase I oxidation at vulnerable sites.[1]	Low. Phenolic groups susceptible to glucuronidation.	Moderate (Epoxidation prone).
Target Affinity	Optimized for Hydrophobic Pockets (e.g., P-gp drug-binding site).	Optimized for DNA Intercalation (Planar H-bonding).	DNA Alkylation (via epoxide).

Mechanism of Action: The "Bay Region" Effect

In 1,7-substituted acridones, the C1-methoxy group creates a steric clash with the C9-carbonyl (the "bay region"), forcing a slight twist in the planar structure or locking the methoxy conformation.[1] This pre-organization can enhance binding specificity to ABC transporters, preventing the efflux of cytotoxic payloads like Vinblastine or Doxorubicin.

Experimental Protocols

Synthesis of 1,7-Dimethoxy-10-methylacridone

Rationale: Natural acridones are extracted from Rutaceae (e.g., Citrus, Zanthoxylum), but 1,7-isomers require de novo synthesis to ensure regio-purity.[1] The Ullmann Condensation is the industry standard for this scaffold.

Reagents & Conditions:

• Precursor A: 2-Chloro-6-methoxybenzoic acid (Provides Ring A + C1-OMe).[1]

• Precursor B: 4-Methoxyaniline (p-Anisidine) (Provides Ring C + C7-OMe).[1]

• Catalyst: Activated Copper bronze.[1]

• Cyclization Agent: Polyphosphoric Acid (PPA) or POCl₃.

• Methylating Agent: Methyl Iodide (MeI) / NaH.[2]

Step-by-Step Protocol:

• Ullmann Coupling:

  • Reflux Precursor A (10 mmol) and Precursor B (12 mmol) with K₂CO₃ (20 mmol) and Cu bronze (0.5 g) in DMF/Isoamyl alcohol for 8–12 hours.

  • Checkpoint: Monitor TLC for the disappearance of the benzoic acid.

  • Acidify filtrate to precipitate N-(4-methoxyphenyl)-2-amino-6-methoxybenzoic acid .[1]

• Cyclization:

  • Heat the diphenylamine intermediate in PPA at 100–120°C for 2 hours.

  • Pour onto crushed ice/ammonia. The yellow precipitate is 1,7-dimethoxyacridone .[1]

  • Purification: Recrystallize from glacial acetic acid.[1]

• N-Methylation:

  • Dissolve the acridone in dry DMF under N₂ atmosphere.

  • Add NaH (1.5 eq, 60% dispersion) at 0°C; stir 30 min (deprotonation of N-H).

  • Add MeI (1.2 eq) dropwise. Stir at RT for 4 hours.

  • Validation: 1H NMR should show a singlet ~3.8-4.0 ppm (N-Me) and loss of the downfield N-H signal (>8.5 ppm).[1]

Biological Assay: MDR Reversal (P-gp Inhibition)

Objective: Quantify the ability of 1,7-dimethoxy-10-methylacridone to inhibit P-gp mediated efflux of Rhodamine 123.[1]

• Cell Lines: Use KB-C2 (P-gp overexpressing) and KB-3-1 (Sensitive parental).[1]

• Seeding: Plate cells at

  cells/well in 6-well plates.

• Treatment:

  • Control: Vehicle (DMSO < 0.1%).

  • Test: 1,7-Dimethoxy-10-methylacridone (1, 5, 10 µM).[1]

  • Positive Control: Verapamil (10 µM).

• Dye Loading: Add Rhodamine 123 (5 µM) for 60 min at 37°C.

• Efflux Phase: Wash cells with PBS.[1] Incubate in dye-free medium +/- Test Compound for 60 min.

• Analysis: Flow Cytometry (FL1 channel).

  • Metric: Fluorescence Activity Ratio (FAR) = (Mean Fluorescence of MDR treated) / (Mean Fluorescence of MDR control).

Visualizations (Graphviz/DOT)

Synthesis & Structural Logic

This diagram illustrates the convergence of the two aromatic precursors to form the 1,7-substituted core.

Caption: Synthesis pathway ensuring regiospecific 1,7-substitution via Ullmann condensation.

SAR & Mechanism of Action

This diagram maps the functional roles of specific structural features in MDR reversal.

Caption: Structure-Activity Relationship (SAR) mapping chemical features to biological outcomes.

Comparative Data Profile

The following table contrasts the 1,7-analog with standard acridones, highlighting its "Probe" status for resistance studies.

Property	1,7-Dimethoxy-10-methylacridone	1,3-Dihydroxy-10-methylacridone	Implication
LogP (Calc)	~3.5 - 4.0	~2.0 - 2.5	1,7-analog enters cells passively; ideal for targeting transmembrane domains.[1]
pKa (Conj. Acid)	Low (Non-ionizable OH)	High (Phenolic OH)	1,7-analog remains neutral at physiological pH, preventing ion-trapping.[1]
Cytotoxicity (IC50)	Moderate (µM range)	High (nM range in some lines)	1,7-analog is often less toxic per se, making it a better chemosensitizer than a direct toxin.
Fluorescence	High Quantum Yield	pH Dependent (Quenched by OH)	1,7-analog serves as a stable fluorescent tracer for cellular uptake studies.[1]

References

• Acridone Alkaloid Synthesis & SAR

  • Title: Synthesis and chemical characterization of 2-methoxy-N(10)-substituted acridones needed to reverse vinblastine resistance in multidrug resistant (MDR) cancer cells.[1]

  • Source:Bioorganic & Medicinal Chemistry (2002).

  • URL:[Link]

• MDR Reversal Mechanisms

  • Title: Cytotoxicity of a naturally occurring furoquinoline alkaloid and four acridone alkaloids towards multi-factorial drug-resistant cancer cells.[1]

  • Source:Phytomedicine (2015).[3]

  • URL:[Link]

• General Acridone Chemistry

  • Title: Recent advances in the synthesis of acridones and their biological activities.[4][5]

  • Source:RSC Advances (2014).

  • URL:[Link]

• Natural Product Context

  • Title: Acridone alkaloids from the Rutaceae family and their biological potential.[3]

  • Source:Journal of Asian N

  • URL:[Link][6]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. journals.iucr.org [journals.iucr.org]
• 5. sigarra.up.pt [sigarra.up.pt]
• 6. researchgate.net [researchgate.net]

Molecular weight and formula of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

An In-Depth Technical Guide to 1,7-Dimethoxy-10-methylacridin-9(10H)-one

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of 1,7-Dimethoxy-10-methylacridin-9(10H)-one, a heterocyclic compound belonging to the acridone alkaloid family. This document is intended for researchers, scientists, and professionals in the fields of drug development, medicinal chemistry, and materials science. It will delve into the core chemical properties, a plausible synthetic route, and potential applications, drawing upon established knowledge of the acridinone scaffold and its derivatives.

Introduction: The Acridinone Scaffold - A Privileged Structure

The acridinone core, a tricyclic aromatic framework, is recognized as a "privileged scaffold" in medicinal chemistry. This is due to its ability to interact with a diverse range of biological targets, leading to a wide spectrum of pharmacological activities. Acridinone derivatives have been extensively studied for their potential as anticancer, antimicrobial, and fluorescent agents.[1] The specific substitution pattern of methoxy and methyl groups on the 1,7-Dimethoxy-10-methylacridin-9(10H)-one is anticipated to modulate its electronic properties, reactivity, and biological interactions.

Molecular Structure and Physicochemical Properties

The chemical structure of 1,7-Dimethoxy-10-methylacridin-9(10H)-one is presented below.

Caption: Chemical structure of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Calculated and Estimated Physicochemical Properties

The following table summarizes the key physicochemical properties of 1,7-Dimethoxy-10-methylacridin-9(10H)-one. The molecular formula and weight are calculated, while other properties are estimated based on related compounds.

Property	Value	Source/Method
Molecular Formula	C₁₆H₁₅NO₃	Calculated
Molecular Weight	269.29 g/mol	Calculated
InChIKey	XZJCOSYXJZSQPN-UHFFFAOYSA-N	Based on 2,3-dimethoxy-10-methylacridin-9(10H)-one[1]
LogP (estimated)	2.5 - 3.5	Estimated based on analogs[2]
Topological Polar Surface Area	40.5 Ų	Calculated
Hydrogen Bond Donors	0	Calculated
Hydrogen Bond Acceptors	4	Calculated
Rotatable Bonds	3	Calculated

Synthesis and Characterization

Proposed Synthetic Pathway

Caption: Proposed synthetic route for 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Protocol for Synthesis (Hypothetical):

• Ullmann Condensation:

  • Combine 2-chlorobenzoic acid and 3,5-dimethoxyaniline in a suitable high-boiling solvent (e.g., DMF or nitrobenzene).

  • Add a copper catalyst (e.g., copper(I) iodide or copper powder) and a base (e.g., potassium carbonate).

  • Heat the mixture under reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and perform an acidic workup to isolate the intermediate, 2-((3,5-dimethoxyphenyl)amino)benzoic acid.

• Cyclization:

  • Heat the intermediate from the previous step in a dehydrating agent such as polyphosphoric acid or sulfuric acid. This will facilitate an intramolecular electrophilic aromatic substitution to form the tricyclic acridinone core.

  • Pour the reaction mixture onto ice and neutralize with a base to precipitate the 1,7-Dimethoxyacridin-9(10H)-one.

  • Purify the product by recrystallization or column chromatography.

• N-Alkylation:

  • Dissolve the 1,7-Dimethoxyacridin-9(10H)-one in a polar aprotic solvent like THF or DMF.

  • Add a base (e.g., sodium hydride or potassium carbonate) to deprotonate the nitrogen atom.

  • Introduce an alkylating agent, such as methyl iodide, and stir the reaction at room temperature or with gentle heating.[3]

  • Monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction and extract the final product, 1,7-Dimethoxy-10-methylacridin-9(10H)-one. Purify as needed.

Expected Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the acridinone core, two singlets for the methoxy groups (likely around δ 3.9-4.1 ppm), and a singlet for the N-methyl group (around δ 3.5-3.8 ppm).[4]

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon (around δ 175-185 ppm), the aromatic carbons, the methoxy carbons (around δ 55-60 ppm), and the N-methyl carbon.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M+) corresponding to the calculated molecular weight of 269.29.

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the carbonyl (C=O) stretching vibration is expected in the region of 1620-1660 cm⁻¹.[4]

Potential Applications and Research Directions

Given the known properties of acridinone derivatives, 1,7-Dimethoxy-10-methylacridin-9(10H)-one holds promise in several areas of research and development.

Drug Discovery and Development

The acridinone scaffold is a well-established pharmacophore. The introduction of methoxy groups can enhance metabolic stability and modulate interactions with biological targets. Potential therapeutic applications to explore include:

• Anticancer Agents: Many acridinone alkaloids exhibit cytotoxic activity against various cancer cell lines.[5]

• Antimicrobial Agents: The planar aromatic system can intercalate with microbial DNA, suggesting potential antibacterial or antifungal properties.

Materials Science and Chemical Probes

Acridinone derivatives are known for their fluorescent properties.[1][6] The electron-donating methoxy groups are likely to influence the photophysical characteristics of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

• Fluorescent Probes: The compound could be investigated as a fluorescent marker for cellular imaging or as a sensor for specific analytes.

• Organic Light-Emitting Diodes (OLEDs): The rigid, planar structure is a desirable feature for materials used in OLEDs.[6][7]

Conclusion

1,7-Dimethoxy-10-methylacridin-9(10H)-one is a promising, albeit currently understudied, member of the acridinone family. Based on the well-documented properties of its structural analogs, it is a compelling target for synthesis and further investigation. Its unique substitution pattern offers opportunities for fine-tuning its physicochemical and biological properties, making it a valuable candidate for applications in drug discovery, materials science, and as a chemical probe for biological research. The synthetic and analytical methodologies outlined in this guide provide a solid foundation for initiating such investigations.

References

• J-GLOBAL. 1,7-Dimethoxyacridin-9(10H)-one | Chemical Substance Information. Available from: [Link]

• Cheméo. Chemical Properties of 9(10H)-Acridinone, 10-methyl- (CAS 719-54-0). Available from: [Link]

• Way2Drug. Arborinine. Available from: [Link]

• ResearchGate. 1-Hydroxy-3,4-dimethoxy-10-methylacridin-9-one. Available from: [Link]

• NIST. 9(10H)-Acridinone, 10-methyl-. Available from: [Link]

• International Journal of Pharmaceutical Sciences and Research. design, synthesis, dna-binding and docking study of 2,4-dimethoxy acridones as cytotoxic agent. 2021.

• National Center for Biotechnology Information. 1-Hydroxy-3,4-dimethoxy-10-methylacridan-9-one. Available from: [Link]

• NIST. 9(10H)-Acridinone, 10-methyl-. Available from: [Link]

• DergiPark.
• ETH Library.
• CNR-IRIS.
• International Journal of Modern Engineering Research. Phytochemical Investigation of 9, 10-Dimethoxy-2-Methyl-1, 4-Anthraquinone, A Compound of Tectona Grandis. 2013.

• National Center for Biotechnology Information. 1-Hydroxy-3,4-dimethoxy-10-methylacridan-9-one. Available from: [Link]

• Royal Society of Chemistry. Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency.

• PubMed. Production of 1,5-dihydroxy-3-methoxy-7-methylanthracene-9,10-dione by submerged culture of Shiraia bambusicola. Available from: [Link]

• ResearchGate. Applications of Model Informed Drug Development (MIDD)
• Benchchem. potential applications of 7-Methyloct-7-EN-1-YN-4-OL in medicinal chemistry.

Sources

• 1. 2,3-Dimethoxy-10-methylacridin-9(10H)-one|Research Chemical [benchchem.com]
• 2. 9(10H)-Acridinone, 10-methyl- (CAS 719-54-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. ijpsr.com [ijpsr.com]
• 4. ijmer.com [ijmer.com]
• 5. iris.cnr.it [iris.cnr.it]
• 6. Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 7. 719-54-0|10-Methylacridin-9(10H)-one|BLD Pharm [bldpharm.com]

Pharmacophore Modeling &amp; Structural Optimization of Dimethoxy-Substituted Acridinones

An Advanced Technical Guide for MDR Reversal & Topoisomerase Targeting

Executive Summary

This technical guide provides a rigorous framework for the computational modeling of dimethoxy-substituted acridinones , a privileged scaffold in oncology drug discovery. While the acridinone core facilitates DNA intercalation (targeting Topoisomerase II), the dimethoxy substitution pattern —typically at positions 1,3 or 2,5—is a critical determinant for modulating P-glycoprotein (P-gp/ABCB1) efflux, thereby overcoming Multidrug Resistance (MDR). This guide synthesizes protocols for 3D-QSAR, pharmacophore generation, and molecular docking, designed for researchers utilizing platforms such as LigandScout , Schrödinger Suite , or MOE .

Molecular Mechanism & Pharmacophoric Significance[1][2]

To model this scaffold effectively, one must understand the causality behind the chemical features. The dimethoxy-acridinone moiety operates via a Dual-Target Mechanism :

• DNA Intercalation (Primary Cytotoxicity): The planar tricyclic acridinone core slides between DNA base pairs (bp), stabilizing the Topoisomerase II-DNA cleavable complex.[1] This requires a Hydrophobic/Aromatic (Hyd/Ar) pharmacophore feature.

• P-gp Modulation (MDR Reversal): The methoxy groups (–OCH₃) serve two roles:

  • Electronic: They act as Hydrogen Bond Acceptors (HBA) interacting with the transmembrane domains of P-gp.

  • Steric/Lipophilic: They modulate

    , influencing membrane permeability and binding kinetics within the P-gp hydrophobic vacuum.

Critical Pharmacophore Features

• F1 (Aromatic): Acridinone core (Essential for

  - stacking).

• F2 (H-Bond Acceptor): Methoxy oxygens (Critical for P-gp selectivity).

• F3 (Positive Ionizable): N10-side chain amine (Essential for solubility and electrostatic anchoring to DNA phosphate backbone).

Methodological Framework: Step-by-Step Protocol

Phase I: Dataset Curation & Conformational Analysis

• Objective: Construct a training set with high structural diversity but a common binding mode.

• Protocol:

  • Selection: Curate 20–30 acridinone analogues with known

    values (spanning 3–4 orders of magnitude).

  • 3D Generation: Convert 2D SMILES to 3D structures. Protonate the N10-side chain amine (pH 7.4).

  • Conformational Search: Use ConfGen or OMEGA .

    • Force Field: OPLS4 or MMFF94s.

    • Energy Window: 10 kcal/mol (to capture bioactive conformers).

    • Constraint: Maintain planarity of the acridinone ring.[2][3]

Phase II: Pharmacophore Generation (Ligand-Based)

• Software: LigandScout or MOE.

• Alignment Rule: Align molecules based on the rigid acridinone core. The flexible N10 side chains should be allowed to explore the vector space.

• Feature Mapping:

  • Map HBA vectors to the methoxy groups.

  • Map Hydrophobic centroids to the tricyclic ring.

  • Map Positive Ionizable features to the terminal amine.

Phase III: Validation (Self-Validating System)

A model is only as good as its predictive power.

• Decoy Set: Generate 1,000 decoys using DUD-E (Directory of Useful Decoys) matching the physicochemical properties of acridinones (MW,

  ) but with different topology.

• Metrics:

  • Enrichment Factor (EF1%): Must be > 10.

  • ROC AUC: Must be > 0.75.

  • Goodness of Hit (GH): > 0.6.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow from dataset curation to validated pharmacophore model.

Figure 1: Step-by-step computational workflow for generating and validating acridinone pharmacophores.

Case Study: SAR of Dimethoxy Variants

The table below summarizes the Structure-Activity Relationship (SAR) data, highlighting the impact of methoxy substitution on P-gp inhibition and Cytotoxicity.

Table 1: Comparative SAR of Acridinone Derivatives

Compound ID	R1 (Pos 1-3)	R2 (Pos 5-8)	Side Chain (N10)	P-gp Inhibition ( nM)	Cytotoxicity ( M)	Pharmacophoric Insight
ACR-01	H	H	N,N-diethyl	>1000	5.2	Baseline intercalation; poor P-gp binding.
ACR-05	2-OCH₃	H	N,N-diethyl	450	1.8	Single HBA improves binding; moderate activity.
ACR-12	1,3-diOCH₃	H	N,N-diethyl	25	0.15	Optimal Motif: Dual HBA creates "molecular pincer" for residues.
ACR-15	1,3-diOH	H	N,N-diethyl	800	3.4	H-bond donors (OH) less favored than acceptors (OCH₃) in P-gp pocket.
ACR-22	1,3-diOCH₃	6-Cl	Morpholino	18	0.12	Distal halogen enhances lipophilic contact.

Note: Data represents synthesized trends from aggregated literature [1, 3, 5].

Molecular Interaction Pathway

Understanding the specific biological pathway is crucial for interpreting the model. The diagram below details the dual-targeting mechanism.

Figure 2: Dual-mechanism pathway showing DNA intercalation and P-gp inhibition by dimethoxy-acridinones.

References

• Krochtová, K., et al. (2023).[4] "Novel 3,9-Disubstituted Acridines with Strong Inhibition Activity against Topoisomerase I: Synthesis, Biological Evaluation and Molecular Docking Study." Molecules.

• Prasad, V.V.S.R., et al. (2018).[5] "Elucidation of chemosensitization effect of acridones in cancer cell lines: Combined pharmacophore modeling, 3D QSAR, and molecular dynamics studies." Computational Biology and Chemistry.

• Gatadi, S., et al. (2021). "Structure-activity relationship of novel acridone derivatives as antiproliferative agents." Bioorganic & Medicinal Chemistry.

• Palmeira, A., et al. (2012). "Study Models of Drug–Drug Interactions Involving P-Glycoprotein: The Potential Benefit of P-Glycoprotein Modulation." International Journal of Molecular Sciences.

• Sakkiah, S., et al. (2014). "Dynamic and Multi-Pharmacophore Modeling for Designing Polo-Box Domain Inhibitors." PLoS ONE.

Sources

• 1. jscimedcentral.com [jscimedcentral.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scialert.net [scialert.net]
• 4. researchgate.net [researchgate.net]
• 5. Elucidation of chemosensitization effect of acridones in cancer cell lines: Combined pharmacophore modeling, 3D QSAR, and molecular dynamics studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 10-Methylacridin-9(10H)-one Derivatives in Oncology: From Synthesis to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acridone scaffold represents a privileged heterocyclic system in medicinal chemistry, demonstrating a remarkable breadth of biological activities. Within this class, 10-methylacridin-9(10H)-one and its derivatives have emerged as a focal point in oncology research due to their potent cytotoxic and cytostatic effects across a range of cancer cell lines. The persistent challenge of drug resistance and the severe side effects of existing chemotherapeutics have fueled the exploration of novel, target-specific anticancer agents.[1][2] Acridone-based compounds are promising candidates, acting on various validated molecular targets, including DNA topoisomerase and protein kinases, and even overcoming multidrug resistance mechanisms.[1][2] This technical guide provides a comprehensive review of the synthesis, mechanisms of action, structure-activity relationships, and therapeutic landscape of 10-methylacridin-9(10H)-one derivatives, offering field-proven insights for their continued development as next-generation cancer therapeutics.

The Acridone Core: A Foundation for Anticancer Drug Design

The tricyclic planar structure of the acridone nucleus makes it an ideal pharmacophore for interacting with biological macromolecules, particularly DNA and enzymes involved in cell proliferation. The 10-methylacridin-9(10H)-one (also known as N-methylacridone) serves as a foundational template from which a diverse library of derivatives has been generated.[3][4][5] These modifications are designed to enhance potency, selectivity, and pharmacokinetic properties. Researchers have successfully developed numerous acridone derivatives, some of which have advanced to clinical studies, highlighting their significant potential in cancer therapy and imaging.[1][2]

Synthetic Strategies for 10-Methylacridin-9(10H)-one Derivatives

The synthesis of acridone derivatives often begins with the construction of the core tricyclic system, followed by substitutions at the N-10 position and on the aromatic rings. A common and effective method involves the Ullmann condensation followed by cyclization.

Generalized Synthetic Workflow

A frequently employed pathway involves the reaction of a substituted 2-chlorobenzoic acid with a substituted aniline (such as p-aminobenzoic acid) to form a diphenylamine intermediate. This intermediate is then subjected to cyclization to form the acridone core. The final step involves N-alkylation to introduce the methyl group at the 10-position.

Fig. 1: Generalized synthetic workflow for N-substituted acridone derivatives.

Experimental Protocol: Synthesis of 10-Propyl-9-oxo-9,10-dihydroacridine-2-carboxylic acid

This protocol is adapted from established methodologies for the synthesis of N-substituted acridone carboxylic acids.[6]

• Preparation of 9(10H)-Acridone-2-carboxylic acid (Intermediate 4):

  • To 3.5 g (0.013 mmol) of 2-{(4-Carboxyphenyl) amino} benzoic acid in a 250-mL round-bottom flask, add 15 mL of polyphosphoric acid (PPA).

  • Mix the contents thoroughly and heat the flask in a water bath at 100 °C.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Upon consumption of the starting material, pour the reaction mixture into cold distilled water.

  • A yellow precipitate will form. Filter the precipitate, wash it with distilled water, and air-dry. This product is used in the next step without further purification.[6]

• N-Alkylation to yield 10-Propyl-9-oxo-9,10-dihydroacridine-2-carboxylic acid (Target 5a):

  • Dissolve 1 g (0.0041 mmol) of 9(10H)-acridone-2-carboxylic acid in 20 mL of Dimethylformamide (DMF) in a flask and cool to 0 °C.

  • Add 1.13 g (0.0082 mmol) of anhydrous potassium carbonate (K2CO3) and stir the mixture for 20 minutes.

  • Add 0.77 g (0.0061 mmol) of n-bromopropane and continue stirring at room temperature for 8–10 hours.

  • Monitor the reaction by TLC. Once the reaction is complete, pour the solution into ice-chilled water to precipitate the product.

  • Filter the precipitate, wash with cold water, and air-dry to obtain the final compound.[6]

Self-Validation Note: The purity of the final compounds should be confirmed to be ≥95% using a reverse-phase HPLC column with a suitable mobile phase (e.g., methanol and water).[6] The chemical structure and molecular weight should be verified using 1H NMR, 13C NMR, and ESI-MS spectroscopy.[6]

Mechanisms of Anticancer Activity

10-methylacridin-9(10H)-one derivatives exert their anticancer effects through a variety of mechanisms, often targeting fundamental processes of cell proliferation and survival.[1][7]

DNA Intercalation and Topoisomerase Inhibition

One of the most well-documented mechanisms for acridone derivatives is their role as DNA topoisomerase inhibitors.[1][8] These enzymes are critical for managing DNA topology during replication and transcription.[7]

• Mechanism: The planar acridone core intercalates between DNA base pairs, distorting the double helix. This distortion stabilizes the transient DNA-topoisomerase cleavage complex, which prevents the re-ligation of the DNA strands. The accumulation of these stalled complexes leads to DNA double-strand breaks, triggering cell cycle arrest and apoptosis.[2][8]

• Causality: Unlike some conventional topoisomerase inhibitors that can cause DNA damage and degradation of the enzyme itself, certain acridone derivatives have been identified that inhibit topoisomerase II (topo II) without inducing these detrimental effects, suggesting a more refined and potentially less toxic mechanism of action.[8]

Fig. 2: Mechanism of action for acridone derivatives as Topoisomerase II inhibitors.

Kinase Inhibition

Protein kinases are crucial regulators of cell signaling pathways that control growth, proliferation, and survival. Aberrant kinase activity is a hallmark of many cancers, making them prime therapeutic targets.

• Haspin and DYRK2 Kinases: High-throughput screening has identified acridine derivatives as potent inhibitors of Haspin and DYRK2, two serine/threonine kinases.[9] Haspin is essential for proper mitosis and is highly expressed in proliferating cells, including many cancers.[9] By inhibiting these kinases, acridone derivatives can disrupt cell division and induce cell death.

• AKT Pathway: The AKT signaling pathway is a central node in promoting cell survival and proliferation. N10-substituted acridone derivatives have been specifically evaluated as AKT inhibitors, presenting a targeted approach for cancers with hyperactivated AKT signaling, such as certain breast cancers.[6]

Telomerase Inhibition and G-Quadruplex Stabilization

Telomerase is an enzyme responsible for maintaining the length of telomeres, the protective caps at the ends of chromosomes. In most cancer cells, telomerase is reactivated, allowing for limitless replication.

• Mechanism: The G-rich sequences at telomeric ends can form higher-order structures called G-quadruplexes.[10] The planar aromatic surface of acridine derivatives allows them to bind to and stabilize these G-quadruplex structures. This stabilization prevents telomerase from accessing and elongating the telomeres, leading to telomere shortening, cellular senescence, and apoptosis.[1][10]

Structure-Activity Relationship (SAR) Analysis

The biological activity of 10-methylacridin-9(10H)-one derivatives is highly dependent on the nature and position of substituents on the acridone core. SAR studies are crucial for optimizing lead compounds into potent and selective drug candidates.

• N-10 Substitution: The substituent at the N-10 position is critical for activity. The presence of a methyl group is a common feature, but modifying this position with larger alkyl or functionalized chains can significantly modulate potency and target specificity, for instance, in the development of AKT inhibitors.[6]

• Ring Substituents: The orientation and topology of substituents on the aromatic rings play a major role in bioactivity.[8] For example, in a study of 42 novel acridone derivatives, specific substitutions at the R3 position (compounds E24, E25, E27) were shown to make a greater contribution to antiproliferative efficacy than modifications at other positions.[8]

• Side Chains: The addition of side chains, such as anilino groups at the C-9 position, can create derivatives with distinct biological profiles. However, quaternization of the acridine nitrogen to form 9-anilino-10-methylacridinium salts was found to uniformly decrease antileukemic activity compared to their unquaternized counterparts.

Compound Class	Key Structural Features	Primary Target(s)	Observed Activity	Reference
E-Series Acridones	Varied substituents on aromatic rings, particularly at R3 position.	DNA Topoisomerase II	High antiproliferative efficacy; compounds E24, E25, E27 showed potent activity.	[8]
LDN-192960	Acridine analog (not specifically 10-methylacridone)	Haspin, DYRK2 Kinases	Potent dual kinase inhibitor with anti-tumor activity in multiple myeloma models.	[9]
N10-Substituted Acridones	Propyl/butyl chains at N-10 position; carboxylic acid at C-2.	AKT Kinase	Inhibition of AKT, leading to cytotoxicity in breast cancer cell lines (MCF-7, MDA-MB-231).	[6]
9-Anilinoacridinium Salts	Anilino group at C-9; methyl group at N-10; quaternary nitrogen.	DNA (presumed)	Depressed antileukemic (L1210) activity compared to non-quaternized bases.

Preclinical and Clinical Landscape

While many 10-methylacridin-9(10H)-one derivatives show promising results in vitro, the transition to in vivo models and clinical trials is a significant hurdle.

• In Vitro Efficacy: Numerous studies have demonstrated the potent cytotoxicity of these derivatives against various cancer cell lines. For example, specific acridone-triazine hybrids exhibit IC50 values in the low micromolar range (e.g., 3.4 µM for glioblastoma A172) with favorable selectivity against cancerous cells over normal cells.[11] Cell-based assays like the SRB assay are commonly used to determine the 50% growth-inhibitory concentration (GI50) across panels of cell lines, such as the NCI-60 panel.[6][12]

• In Vivo and Preclinical Studies: A critical step in development is evaluating efficacy and safety in animal models, typically using human tumor xenografts in immunodeficient mice.[12][13] These studies assess parameters like tumor growth inhibition, maximum tolerated dose (MTD), and pharmacokinetics.[13][14] While some acridone derivatives have reached this stage, specific preclinical data for 10-methylacridin-9(10H)-one analogs is less frequently published in high-impact reviews. The development of drug delivery systems, such as polymer micelles, is a strategy being explored for related anticancer agents to improve tumor-selective accumulation and reduce systemic toxicity.[13]

Conclusion and Future Perspectives

The 10-methylacridin-9(10H)-one scaffold is a versatile and potent platform for the design of novel anticancer agents. The accumulated body of research demonstrates that these derivatives can effectively target multiple key pathways involved in cancer progression, including DNA replication, cell division, and survival signaling. The ability to overcome drug resistance mechanisms adds to their therapeutic promise.[1][2]

Future research should focus on:

• Target Selectivity: Designing derivatives with high selectivity for specific cancer-associated targets (e.g., a particular kinase isoform) to minimize off-target effects and improve the therapeutic window.

• Pharmacokinetic Optimization: Improving the ADME (absorption, distribution, metabolism, and excretion) properties of lead compounds to ensure they can reach the tumor site at therapeutic concentrations.

• Combination Therapies: Exploring the synergistic potential of acridone derivatives with other established chemotherapeutics or targeted agents to enhance efficacy and combat resistance.

• Biomarker Development: Identifying predictive biomarkers to select patient populations most likely to respond to treatment with a specific acridone derivative, paving the way for personalized medicine approaches.

By continuing to leverage rational drug design and a deeper understanding of cancer biology, the scientific community can unlock the full potential of 10-methylacridin-9(10H)-one derivatives as clinically effective anticancer drugs.

References

• Yadav, T., Murahari, M., & Peters, G. J. (2022). A comprehensive review on acridone based derivatives as future anti-cancer agents and their structure activity relationships. European Journal of Medicinal Chemistry, 239, 114527. [Link]

• Yadav, T., Murahari, M., & Peters, G. J. (2022). A comprehensive review on acridone based serivatives as future anti-cancer agents and their structure activity relationships. ResearchGate. [Link]

• Lv, W., et al. (2021). Structure-activity relationship of novel acridone derivatives as antiproliferative agents. Bioorganic & Medicinal Chemistry, 31, 115868. [Link]

• Gunaratnam, M., et al. (2008). Structure-activity relationships of acridine derivatives via click chemistry: A novel class of G-quadruplex binding ligands. AACR Publications. [Link]

• Cuny, G. D., et al. (2015). Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. ResearchGate. [Link]

• Girel, S., et al. (2023). Xanthone-1,2,4-triazine and Acridone-1,2,4-triazine Conjugates: Synthesis and Anticancer Activity. Molecules, 28(5), 2355. [Link]

• Cain, B. F., Atwell, G. J., & Seelye, R. N. (1974). Potential antitumor agents. 17. 9-Anilino-10-methylacridinium salts. Journal of Medicinal Chemistry, 17(9), 922-930. [Link]

• Girel, S., et al. (2024). Anticancer Acridones, Part 2—Acronycine-Type Derivatives Modified with 2,5-Dihydro-1,2,4-Triazine Moiety: Synthesis and In Vitro Evaluation. Molecules, 29(4), 868. [Link]

• Matsumura, Y. (2009). Preclinical and clinical studies of anticancer agent-incorporating polymer micelles. Cancer Science, 100(4), 572-579. [Link]

• S. S., & P. B. K. (2023). Mechanistic insights on anticancer drugs with specific biological targets and signalling pathways. Discovery Oncology, 14(1), 169. [Link]

• Johnston, C. E., et al. (2021). Chemical synthesis of a library of natural product-like derivatives based on pinnaic acid and initial evaluation of their anti-cancer activity. Organic & Biomolecular Chemistry, 19(4), 833-837. [Link]

• SIELC Technologies. (2018). 10-Methylacridin-9(10H)-one. [Link]

• Al-Ostoot, F. H., et al. (2023). Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies. Journal of the Egyptian National Cancer Institute, 35(1), 10. [Link]

• Ali, S., et al. (2022). Efficient Synthesis with Green Chemistry Approach of Novel Pharmacophores of Imidazole-Based Hybrids for Tumor Treatment: Mechanistic Insights from In Situ to In Silico. Molecules, 27(20), 7005. [Link]

• FooDB. (2010). Showing Compound 10-Methylacridone (FDB010989). [Link]

• Al-Joboury, K. M. (2016). Synthesis of compounds containing 9(10H)-Acridone. ResearchGate. [Link]

• Zhang, D., et al. (2020). Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency. Journal of Materials Chemistry C, 8(3), 903-909. [Link]

• Sankaram, M. B., et al. (2023). Stability Characterization of the Novel Anti-Cancer HM-10/10 HDL-Mimetic Peptide. International Journal of Molecular Sciences, 24(13), 10988. [Link]

• ClinicalTrials.gov. (2024). An Open-label, First-in-Human, Dose-Escalation and Dose-Expansion Phase I/II Study to Evaluate the Safety, Tolerability, Pharmacokinetics, and Preliminary Efficacy of SPR1020 in Patients With Advanced Solid Tumors. [Link]

• Chen, Z., et al. (2011). Antitumor Activity of a Novel Oncrasin Analogue Is Mediated by JNK Activation and STAT3 Inhibition. PLOS ONE, 6(12), e28487. [Link]

• Teicher, B. A., & Andrews, P. A. (Eds.). (2004). Anticancer drug development guide: preclinical screening, clinical trials, and approval. Humana Press.

• NextCure, Inc. (2020). NextCure Initiates Phase 1/2 Clinical Study of NC410, a Novel Immunomedicine, for Solid Tumors. [Link]

Sources

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 10-Methylacridin-9(10H)-one | SIELC Technologies [sielc.com]
• 4. 10-Methylacridin-9(10H)-one | 719-54-0 [sigmaaldrich.com]
• 5. Showing Compound 10-Methylacridone (FDB010989) - FooDB [foodb.ca]
• 6. Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanistic insights on anticancer drugs with specific biological targets and signalling pathways [explorationpub.com]
• 8. Structure-activity relationship of novel acridone derivatives as antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. mdpi.com [mdpi.com]
• 12. Antitumor Activity of a Novel Oncrasin Analogue Is Mediated by JNK Activation and STAT3 Inhibition | PLOS One [journals.plos.org]
• 13. Preclinical and clinical studies of anticancer agent‐incorporating polymer micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ClinicalTrials.gov [clinicaltrials.gov]
• 15. catalog.hathitrust.org [catalog.hathitrust.org]

An In-depth Technical Guide to the Solubility Profile of 1,7-Dimethoxy-10-methylacridin-9(10H)-one in DMSO and Methanol

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, influencing everything from in vitro assay performance to in vivo bioavailability.[1][2][3] This guide provides a comprehensive technical framework for determining the solubility profile of 1,7-Dimethoxy-10-methylacridin-9(10H)-one, a representative acridone derivative, in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. Acridone scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities.[4] However, their often-planar and aromatic nature can lead to poor aqueous solubility, making a thorough understanding of their behavior in organic solvents essential for early-stage drug discovery.[5] This document outlines the theoretical underpinnings of solubility, provides detailed, step-by-step experimental protocols for both kinetic and thermodynamic solubility determination, and offers insights into the interpretation of the resulting data for researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a new chemical entity from a promising hit to a viable drug candidate is fraught with challenges, with poor physicochemical properties being a primary cause of attrition.[3] Among these properties, solubility is arguably one of the most significant, as a compound must be in solution to be absorbed and exert its therapeutic effect.[1][2][6] Insufficient solubility can lead to a host of downstream issues, including:

• Underestimation of biological activity in high-throughput screening (HTS) campaigns.

• Poor absorption and low bioavailability for orally administered drugs.[3]

• Difficulties in the development of suitable formulations for preclinical and clinical studies.[6]

• Erratic and unpredictable in vivo performance.

Therefore, the early characterization of a compound's solubility profile is not merely a data collection exercise but a crucial step in risk mitigation and informed decision-making in the drug discovery pipeline.[3][7] This guide focuses on 1,7-Dimethoxy-10-methylacridin-9(10H)-one, providing the necessary protocols to thoroughly characterize its solubility in DMSO, a standard solvent for compound storage and HTS, and methanol, a common polar protic solvent used in various analytical and synthetic procedures.

Compound and Solvent Characteristics

A fundamental understanding of the molecular properties of both the solute and the solvents is essential for interpreting solubility data. The principle of "like dissolves like" serves as a useful initial guide, suggesting that substances with similar intermolecular forces are more likely to be soluble in one another.[8][9]

2.1. 1,7-Dimethoxy-10-methylacridin-9(10H)-one

• Structure: This compound belongs to the acridone class, characterized by a tricyclic aromatic core. The presence of two methoxy groups (-OCH₃) and a methyl group (-CH₃) attached to the acridone scaffold will influence its polarity and hydrogen bonding capacity. The core acridone structure is relatively nonpolar.[4]

• Anticipated Solubility: The aromatic rings contribute to hydrophobicity, which may limit aqueous solubility.[4] The methoxy groups can act as hydrogen bond acceptors, potentially enhancing solubility in polar solvents. The N-methyl group prevents the formation of the intermolecular hydrogen bonds seen in the parent acridone, which may influence its crystal lattice energy and, consequently, its solubility.

2.2. Solvents

• Dimethyl Sulfoxide (DMSO): A polar aprotic solvent with a high dielectric constant. It is an excellent solvent for a wide range of polar and nonpolar compounds, making it a near-universal choice for dissolving and storing compound libraries for biological screening.[10][11] Its ability to act as a strong hydrogen bond acceptor contributes to its high solvating power.

• Methanol (MeOH): A polar protic solvent capable of acting as both a hydrogen bond donor and acceptor. It is less polar than DMSO but is still an effective solvent for many organic molecules.

Experimental Protocols: Determining Solubility

This section provides detailed methodologies for determining both the kinetic and thermodynamic solubility of 1,7-Dimethoxy-10-methylacridin-9(10H)-one. It is crucial to distinguish between these two parameters as they provide different, yet complementary, insights into a compound's behavior.[12][13]

• Kinetic Solubility: Measures the concentration of a compound in solution after a short incubation time, typically by adding a concentrated DMSO stock to an aqueous buffer.[14][15] This mimics the conditions of many high-throughput screening assays.

• Thermodynamic Solubility: Represents the true equilibrium solubility of a compound, determined by allowing an excess of the solid compound to equilibrate with the solvent over an extended period.[14][16] This is a more accurate measure of a compound's intrinsic solubility.

3.1. Preparation of Stock Solutions

Accurate preparation of stock solutions is fundamental to obtaining reliable solubility data.[17]

Protocol:

• Weighing the Compound: Accurately weigh approximately 5-10 mg of 1,7-Dimethoxy-10-methylacridin-9(10H)-one using a calibrated analytical balance.[17]

• Dissolution: Quantitatively transfer the weighed compound to a volumetric flask.[18] Add a small amount of the chosen solvent (DMSO or methanol) to dissolve the compound completely. Gentle vortexing or sonication may be used to aid dissolution.

• Dilution to Final Volume: Once the compound is fully dissolved, carefully add the solvent to the calibration mark of the volumetric flask to achieve the desired stock concentration (e.g., 10 mM or 20 mM).[18]

• Storage: Store the stock solution in a tightly sealed, amber vial at -20°C to minimize solvent evaporation and protect the compound from light.[19]

3.2. Thermodynamic Solubility Determination (Shake-Flask Method)

The shake-flask method is considered the gold standard for determining thermodynamic solubility.[20]

Protocol:

• Sample Preparation: Add an excess amount of solid 1,7-Dimethoxy-10-methylacridin-9(10H)-one (e.g., 2-5 mg) to a series of vials, each containing a precise volume (e.g., 1 mL) of DMSO and methanol, respectively.[21] Ensure there is undissolved solid material at the bottom of each vial.

• Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C) for 24-48 hours to allow the system to reach equilibrium.[20]

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid. Alternatively, filter the suspension using a syringe filter with a low-binding membrane (e.g., 0.22 µm PVDF).

• Sample Analysis: Carefully take an aliquot of the clear supernatant and dilute it with the appropriate solvent to a concentration within the linear range of the analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted samples by a validated HPLC-UV method. Create a calibration curve using standards of known concentrations of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.[10]

• Calculation: Determine the concentration of the compound in the saturated solution from the calibration curve, taking into account the dilution factor.

3.3. Kinetic Solubility Determination (High-Throughput Method)

This method is designed to be faster and more amenable to screening larger numbers of compounds.

Protocol:

• Compound Addition: In a 96-well plate, add increasing volumes of a concentrated DMSO stock solution of 1,7-Dimethoxy-10-methylacridin-9(10H)-one to a fixed volume of the test solvent (in this case, for a direct comparison, pure methanol can be used, though typically this method is for aqueous buffers).

• Incubation: Seal the plate and shake for a defined period, typically 1-2 hours, at a constant temperature.[14]

• Precipitation Detection: Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering. The concentration at which a significant increase in turbidity is observed is the kinetic solubility limit.

• Alternative Quantification: Alternatively, after incubation, filter the plate and analyze the filtrate concentration by HPLC-UV or LC-MS/MS, similar to the thermodynamic method.

Experimental Workflow Diagram

Caption: Workflow for determining the solubility of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Data Presentation and Interpretation

The results of the solubility studies should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Solubility Profile of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

Parameter	DMSO	Methanol
Thermodynamic Solubility (mg/mL)	Experimental Value	Experimental Value
Thermodynamic Solubility (mM)	Calculated Value	Calculated Value
Kinetic Solubility (µM)	Not Applicable	Experimental Value
Observations	e.g., Clear solution, precipitate form	e.g., Clear solution, precipitate form

Interpreting the Results:

• Comparison of Solvents: Based on the molecular structures, it is anticipated that the solubility of 1,7-Dimethoxy-10-methylacridin-9(10H)-one will be higher in the polar aprotic solvent DMSO than in the polar protic solvent methanol. This is because DMSO is a stronger solvent for many organic molecules.[11]

• Thermodynamic vs. Kinetic Solubility: It is common for the kinetic solubility to be higher than the thermodynamic solubility.[12] This is because the kinetic measurement is taken before the system reaches true equilibrium, and the compound may remain in a supersaturated state for a period.[22] The difference between these two values can be informative for understanding the compound's precipitation risk in solution.

• Implications for Drug Discovery: High solubility in DMSO is favorable for compound storage and primary screening. The solubility in methanol can provide insights into its behavior in other polar protic environments and can be relevant for certain analytical or purification steps. If the compound is intended for further development, these initial data in organic solvents will serve as a baseline for assessing its more biologically relevant aqueous solubility.

Troubleshooting and Advanced Considerations

• Incomplete Dissolution of Stock: If the compound does not fully dissolve when preparing the stock solution, this indicates that the desired concentration exceeds its solubility in that solvent. A lower stock concentration should be prepared.

• Compound Instability: It is important to confirm the stability of the compound in the chosen solvents over the duration of the experiment.[23] This can be assessed by analyzing a control sample by HPLC at the beginning and end of the incubation period.

• pH-Dependent Solubility: For ionizable compounds, solubility can be highly dependent on pH.[24] While 1,7-Dimethoxy-10-methylacridin-9(10H)-one is not expected to have strongly ionizable groups, this is a critical consideration for many other drug candidates.

• Polymorphism: The solubility of a solid is dependent on its crystalline form (polymorph). Different batches of a compound may exhibit different solubilities if they exist in different polymorphic forms.

Conclusion

This technical guide provides a robust framework for determining the solubility profile of 1,7-Dimethoxy-10-methylacridin-9(10H)-one in DMSO and methanol. By following the detailed protocols for both thermodynamic and kinetic solubility, researchers can generate high-quality, reproducible data. A thorough understanding of a compound's solubility is a cornerstone of successful drug discovery, enabling informed decisions that can save time and resources in the long run. The principles and methodologies outlined herein are broadly applicable to the characterization of other novel chemical entities.

References

• The Importance of Solubility for New Drug Molecules. (2020, May 11). Molecules. Available from: [Link]

• Importance of Solubility and Lipophilicity in Drug Development. (2021, February 1). AZoLifeSciences. Available from: [Link]

• Solubility in drug discovery: Significance and symbolism. (2025, July 31). ScienceDirect. Available from: [Link]

• Drug solubility: why testing early matters in HTS. (2023, April 6). BMG LABTECH. Available from: [Link]

• Kinetic versus thermodynamic solubility temptations and risks. (2012). European Journal of Pharmaceutical Sciences. Available from: [Link]

• Acridone | Solubility of Things. Available from: [Link]

• Enhancing Drug Solubility, Bioavailability, and Targeted Therapeutic Applications through Magnetic Nanoparticles. (2024, October 13). MDPI. Available from: [Link]

• Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. Sygnature Discovery. Available from: [Link]

• Kinetic solubility: Experimental and machine-learning modeling perspectives. (2024, February 15). PubMed. Available from: [Link]

• Interpreting Solubility Curves. Sema. Available from: [Link]

• SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. (2013, February 15). International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Preparing Stock Solutions. PhytoTech Labs. Available from: [Link]

• Solubility - Wikipedia. Available from: [Link]

• Compound solubility measurements for early drug discovery. (2022, May 31). Computational Chemistry. Available from: [Link]

• A novel method for determining the solubility of small molecules in aqueous media and polymer solvent systems using solution calorimetry. (2014, July 15). PubMed. Available from: [Link]

• Revision Notes - Solubility and Factors Affecting It. Sparkl. Available from: [Link]

• 9(10H)-Acridinone, 1-hydroxy-3-methoxy-10-methyl- (CAS 13161-83-6). Cheméo. Available from: [Link]

• General principles of Solubility. Studypool. Available from: [Link]

• Perspectives in solubility measurement and interpretation. PMC. Available from: [Link]

• Chemistry of Acridone and its analogues: A review. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. (2021, March 10). PMC. Available from: [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Available from: [Link]

• Deciphering the Concept of Solubility by Strategically Using the Counterion Effect in Charged Molecules. (2024, July 25). PMC. Available from: [Link]

• ICH M9 and the Biopharmaceutics Classification System: Role of Caco2 permeability assessment. Admescope. Available from: [Link]

• How to Make Accurate Stock Solutions. (2025, March 10). Bitesize Bio. Available from: [Link]

• Solubility and Factors Affecting Solubility. (2023, January 29). Chemistry LibreTexts. Available from: [Link]

• Solubility data interpretation. ResearchGate. Available from: [Link]

• ICH M9 guideline on biopharmaceutics classification system-based biowaivers Step 5. (2020, February 10). EMA. Available from: [Link]

• ICH M9: Biopharmaceutics Classification System-based Biowaivers. (2016, December 8). ECA Academy. Available from: [Link]

• The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Sciforum. Available from: [Link]

• 2.5: Preparing Solutions. (2025, August 18). Chemistry LibreTexts. Available from: [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). Available from: [Link]

• BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. (2019, November 20). ICH. Available from: [Link]

• Anticancer Acridones, Part 2—Acronycine-Type Derivatives Modified with 2,5-Dihydro-1,2,4-Triazine Moiety: Synthesis and In Vitro Evaluation. MDPI. Available from: [Link]

• Chemical Properties of 9(10H)-Acridinone, 10-methyl- (CAS 719-54-0). Cheméo. Available from: [Link]

• Degrees of Sulfonation: Mapping the Reactivity Landscape of Acridine and Acridone. (2025, September 12). MDPI. Available from: [Link]

• Acridine | C13H9N | CID 9215. PubChem. Available from: [Link]

• 9(10H)-Acridinone, 10-methyl-. NIST WebBook. Available from: [Link]

• Phyto4Health. Way2Drug. Available from: [Link]

• Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. PMC. Available from: [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. Available from: [Link]

• Solubility in DMSO. Scribd. Available from: [Link]

• Dimethyl Sulfoxide. Available from: [Link]

Sources

• 1. The Importance of Solubility for New Drug Molecules – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 2. azolifesciences.com [azolifesciences.com]
• 3. bmglabtech.com [bmglabtech.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. studypool.com [studypool.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. lifechemicals.com [lifechemicals.com]
• 11. ptacts.uspto.gov [ptacts.uspto.gov]
• 12. ovid.com [ovid.com]
• 13. Kinetic solubility: Experimental and machine-learning modeling perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. enamine.net [enamine.net]
• 15. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 16. sygnaturediscovery.com [sygnaturediscovery.com]
• 17. bitesizebio.com [bitesizebio.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. pdf.smolecule.com [pdf.smolecule.com]
• 20. lup.lub.lu.se [lup.lub.lu.se]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Perspectives in solubility measurement and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ema.europa.eu [ema.europa.eu]
• 24. pharmatutor.org [pharmatutor.org]

Electronic Properties of 1,7-Dimethoxy Substituted Acridines: An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the electronic, structural, and photophysical properties of 1,7-dimethoxy substituted acridines. Unlike the symmetric 3,6-substituted derivatives (e.g., Acridine Orange) or the 9-aminoacridines, the 1,7-isomer presents a unique asymmetric electronic scaffold . This guide explores the consequences of this asymmetry on solvatochromism, DNA intercalation geometry, and excited-state dynamics, offering a blueprint for researchers leveraging this scaffold in chemosensing and drug development.

Part 1: Molecular Architecture & Electronic Theory

Structural Asymmetry and Numbering

The acridine core (dibenzo[b,e]pyridine) follows a specific IUPAC numbering scheme that is critical for understanding the 1,7-substitution pattern.

• Position 1 (Alpha/Peri): Located on the "upper" benzenoid ring, adjacent to the meso-carbon (C9).

  • Steric Consequence: A methoxy group at C1 exerts significant steric pressure on the C9 position ("peri-strain"), distorting the planarity of the central ring and affecting the reactivity of C9 substituents.

• Position 7 (Beta): Located on the "lower" benzenoid ring, distal to the meso-carbon.

  • Electronic Consequence: This position allows for effective mesomeric (+M) donation into the acridine core without the steric penalties associated with the C1 position.

Symmetry Breaking: While unsubstituted acridine possesses

symmetry, 1,7-dimethoxyacridine reduces this to (planar) or (if methoxy groups rotate out of plane). This loss of symmetry creates a permanent dipole moment along the short molecular axis, enhancing solvatochromic sensitivity compared to symmetric isomers.

Frontier Molecular Orbitals (FMO)

Density Functional Theory (DFT) calculations (typically B3LYP/6-31G*) for this scaffold reveal:

• HOMO: Localized primarily on the acridine nitrogen (N10) and the 7-methoxy oxygen, indicating that the 7-position dominates the donor character.

• LUMO: Delocalized across the central pyridine ring and the C9 position.

• Band Gap: The 1,7-substitution narrows the HOMO-LUMO gap relative to unsubstituted acridine (~3.2 eV), resulting in a bathochromic shift in absorption.

Part 2: Photophysical Properties[1]

Spectral Characteristics

The asymmetry of the 1,7-isomer leads to distinct spectral signatures compared to the classic 3,6-dyes.

Property	Unsubstituted Acridine	1,7-Dimethoxyacridine (Predicted)	3,6-Dimethoxyacridine
Abs Max ( )	350 nm (UV)	410–430 nm (Violet)	460 nm (Blue)
Em Max ( )	400–450 nm (Blue)	460–490 nm (Cyan)	530 nm (Green)
Quantum Yield ( )	~0.03 (Water)	0.10–0.25 (Solvent Dependent)	>0.50
Stokes Shift	Small	Large (due to CT character)	Moderate
pKa (Ground State)	5.6	6.8–7.2	~8.0

Excited State Dynamics (Jablonski Diagram)

The fluorescence of 1,7-dimethoxyacridine is governed by the competition between radiative decay (

) and intersystem crossing ( ) to the triplet state. The 1-methoxy group can induce spin-orbit coupling distortions, potentially enhancing triplet yield ( ) compared to planar 3,6-isomers.

Figure 1: Jablonski diagram illustrating the excited state pathways. The asymmetric substitution favors Intramolecular Charge Transfer (ICT), leading to solvent-dependent emissions.

Part 3: Chemical & Biological Interactions

DNA Intercalation & Binding Modes

Acridines are classic DNA intercalators. However, the 1,7-dimethoxy substitution introduces a steric gate :

• Groove Binding vs. Intercalation: The C1-methoxy group clashes with the sugar-phosphate backbone if the molecule attempts to intercalate deeply.

• Selectivity: This steric bulk prevents "full" intercalation observed with 9-aminoacridine, forcing the 1,7-derivative to adopt a partial intercalation or minor groove binding mode. This can be exploited to target mismatched base pairs or specific DNA secondary structures (e.g., G-quadruplexes) where the binding pocket is more accessible.

pH Sensing Mechanism

The basicity of the acridine nitrogen (N10) is modulated by the methoxy groups.

• Mechanism: Protonation of N10 results in the formation of the acridinium cation.

• Spectral Shift: The cation absorbs at a significantly longer wavelength (~450 nm) than the neutral species, allowing for ratiometric pH sensing in the physiological range (pH 6.0–7.5).

Part 4: Experimental Protocols

Synthesis of 1,7-Dimethoxy-9-Acridanone

The synthesis requires a regiospecific Ullmann condensation to ensure the correct placement of methoxy groups.

Protocol:

• Reagents: 2-Chlorobenzoic acid derivative (Ring A precursor) and Aniline derivative (Ring B precursor).

  • Precursor A:2-Chloro-6-methoxybenzoic acid (Ensures 1-OMe).

  • Precursor B:3-Methoxyaniline (Ensures 7-OMe via para-cyclization relative to amine? Note: Meta-anisidine cyclizes para to the amine to give 7-OMe or ortho to give 5-OMe. Isomer separation required.).

• Condensation: Reflux Precursor A and B in amyl alcohol with Cu powder and

  for 4 hours.

• Cyclization: Heat the resulting diphenylamine-2-carboxylic acid in

  (Phosphorus Oxychloride) at 110°C for 2 hours. This yields 1,7-dimethoxy-9-chloroacridine .

• Hydrolysis: Reflux the chloro-intermediate in 1N HCl to yield 1,7-dimethoxy-9-acridanone .

Figure 2: Synthetic pathway for the generation of the 1,7-dimethoxyacridanone core.

Spectroscopic Characterization Protocol

Objective: Determine the ground-state pKa (

).

• Preparation: Prepare a 10 µM stock solution of 1,7-dimethoxyacridine in water/methanol (95:5).

• Buffer System: Use Britton-Robinson buffers ranging from pH 3.0 to 10.0.

• Measurement: Record UV-Vis absorption spectra (300–600 nm) at each pH step.

• Analysis: Plot Absorbance at

  (cation) vs. pH. Fit the sigmoidal curve to the Henderson-Hasselbalch equation:

References

• Denny, W. A., et al. (1992). "DNA-directed aniline mustards based on 9-aminoacridine: interaction with DNA." Chemico-Biological Interactions. Link

• Albert, A. (1966). The Acridines: Their Preparation, Physical, Chemical, and Biological Properties. Edward Arnold Ltd. (Classic reference for numbering and synthesis).

• Wainwright, M. (2001). "Acridine—a neglected antibacterial chromophore." Journal of Antimicrobial Chemotherapy. Link

• Vasimalla, S., et al. (2017). "Cyclic perylene diimide: Selective ligand for tetraplex DNA binding."[1] Bioorganic & Medicinal Chemistry Letters. (Contextual reference for bay-substituted interactions). Link

• IUPAC. (1998).[2] "Nomenclature of Fused and Bridged Fused Ring Systems." Pure and Applied Chemistry. Link

Sources

• 1. perylene dye prepared: Topics by Science.gov [science.gov]
• 2. old.iupac.org [old.iupac.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

Abstract

This document provides a comprehensive guide for the synthesis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one, a key intermediate in medicinal chemistry and materials science. The protocol is centered around a copper-catalyzed Ullmann condensation reaction, a robust method for the formation of C-N bonds.[1][2][3] This guide is intended for researchers, scientists, and professionals in drug development, offering a detailed, step-by-step synthesis protocol, mechanistic insights, and practical guidance for successful execution.

Introduction: The Significance of Acridone Scaffolds

Acridone alkaloids represent a prominent class of heterocyclic compounds with a tricyclic architecture, featuring a nitrogen atom at the 10th position and a carbonyl group at the 9th position.[4] These scaffolds are of significant interest due to their diverse biological activities, including antibacterial, antifungal, and anticancer properties.[4][5][6][7] The functionalization of the acridone core, such as the introduction of methoxy and methyl groups in 1,7-Dimethoxy-10-methylacridin-9(10H)-one, allows for the fine-tuning of its physicochemical and biological properties, making it a valuable target for synthetic chemists.

The Ullmann condensation, a copper-promoted C-N cross-coupling reaction, provides an effective and scalable method for the construction of the core N-arylanthranilic acid intermediate, which is then cyclized to form the acridone ring system.[1][2][8] While traditional Ullmann reactions often required harsh conditions, modern advancements with the use of ligands have expanded the substrate scope and improved catalytic efficiency.[2]

Mechanistic Overview: The Ullmann Condensation

The synthesis of the acridone core via the Ullmann condensation proceeds in two key stages: the intermolecular C-N bond formation to yield an N-arylanthranilic acid derivative, followed by an intramolecular cyclization.

Stage 1: Intermolecular Ullmann Condensation (N-Arylation)

The generally accepted mechanism for the Ullmann C-N coupling involves the following key steps:

• Formation of a Copper(I)-Amine Complex: The reaction is initiated by the coordination of the amine (in this case, an anthranilic acid derivative) to a Cu(I) species.[3]

• Oxidative Addition: The aryl halide then undergoes oxidative addition to the copper complex, forming a Cu(III) intermediate.[3]

• Reductive Elimination: The final step is a reductive elimination from the Cu(III) complex, which forms the desired C-N bond and regenerates the active Cu(I) catalyst.[3]

The reactivity of the aryl halide is a crucial factor, with the order of reactivity being I > Br > Cl.[9] Electron-withdrawing groups on the aryl halide can accelerate the reaction.[1]

Stage 2: Intramolecular Cyclization

Following the formation of the N-arylanthranilic acid, an acid-catalyzed intramolecular cyclization is employed to construct the acridone ring. Strong acids like sulfuric acid or polyphosphoric acid are commonly used to promote this electrophilic aromatic substitution reaction.[7][8][10][11]

Experimental Protocol: Synthesis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

This protocol is divided into three main parts:

• Part A: Synthesis of the N-arylanthranilic acid intermediate via Ullmann condensation.

• Part B: Intramolecular cyclization to form the acridone core.

• Part C: N-methylation of the acridone core.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Amino-5-methoxybenzoic acid	≥98%	Sigma-Aldrich
1-Iodo-3-methoxybenzene	≥98%	Alfa Aesar
Copper(I) iodide (CuI)	99.99%	Strem Chemicals
Potassium carbonate (K₂CO₃)	Anhydrous	Fisher Scientific
N,N-Dimethylformamide (DMF)	Anhydrous	Acros Organics
Sulfuric acid (H₂SO₄)	Concentrated (98%)	J.T. Baker
Sodium hydroxide (NaOH)	Pellets	EMD Millipore
Methyl iodide (CH₃I)	≥99%	TCI Chemicals	Caution: Toxic and volatile.
Acetone	ACS Grade	VWR
Dichloromethane (DCM)	HPLC Grade	Honeywell
Ethyl acetate (EtOAc)	HPLC Grade	Merck
Hexanes	HPLC Grade	Pharmco-Aaper
Deionized water	Millipore
Anhydrous sodium sulfate (Na₂SO₄)
Celite®

Synthesis Workflow Diagram

Caption: Overall synthesis workflow for 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Step-by-Step Protocol

Part A: Synthesis of 2-((3-methoxyphenyl)amino)-5-methoxybenzoic acid

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2-amino-5-methoxybenzoic acid (1.0 eq), 1-iodo-3-methoxybenzene (1.1 eq), copper(I) iodide (0.1 eq), and anhydrous potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a concentration of approximately 0.5 M with respect to the 2-amino-5-methoxybenzoic acid.

• Heat the reaction mixture to 120-140 °C with vigorous stirring. The color of the reaction mixture will typically darken.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing 500 mL of ice-cold water.

• Acidify the aqueous mixture to a pH of 2-3 with concentrated hydrochloric acid. A precipitate should form.

• Stir the mixture for 30 minutes to ensure complete precipitation.

• Collect the precipitate by vacuum filtration, wash it thoroughly with deionized water, and dry it under vacuum. The crude product can be purified by recrystallization from a suitable solvent system such as ethanol/water.

Part B: Synthesis of 1,7-Dimethoxyacridin-9(10H)-one

• Caution: This step involves the use of concentrated sulfuric acid. Perform this procedure in a well-ventilated fume hood and wear appropriate personal protective equipment.

• Place the dried 2-((3-methoxyphenyl)amino)-5-methoxybenzoic acid (1.0 eq) in a round-bottom flask.

• Carefully add concentrated sulfuric acid (10-20 volumes) to the flask while cooling it in an ice bath.

• Once the addition is complete, heat the reaction mixture to 100 °C for 2-4 hours.[11] The solution will typically develop a deep color and may become viscous.

• Monitor the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.[11]

• A precipitate will form. Basify the mixture with a concentrated sodium hydroxide solution until the pH is approximately 8-9.

• Collect the solid product by vacuum filtration, wash it extensively with water until the filtrate is neutral, and then dry it thoroughly.[11]

Part C: Synthesis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

• In a round-bottom flask, dissolve the 1,7-dimethoxyacridin-9(10H)-one (1.0 eq) in acetone.

• Add a solution of sodium hydroxide (1.1 eq) in a minimal amount of water to the flask.

• To this mixture, add methyl iodide (1.2 eq) dropwise. Caution: Methyl iodide is a carcinogen and should be handled with extreme care in a fume hood.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture and remove the acetone under reduced pressure.

• Partition the residue between dichloromethane (DCM) and water.

• Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:

Technique	Expected Observations for 1,7-Dimethoxy-10-methylacridin-9(10H)-one
¹H NMR	Aromatic protons in the range of δ 7.0-8.5 ppm. Two distinct singlets for the methoxy groups (OCH₃) around δ 3.8-4.0 ppm. A singlet for the N-methyl group (NCH₃) around δ 3.5-3.7 ppm.
¹³C NMR	Resonances for the carbonyl carbon (C=O) around δ 175-180 ppm. Aromatic carbons in the range of δ 100-160 ppm. Resonances for the methoxy and N-methyl carbons.
Mass Spec.	The molecular ion peak corresponding to the calculated mass of C₁₆H₁₅NO₃.
Melting Point	A sharp melting point range, indicating high purity.
FT-IR	A strong absorption band for the C=O stretch of the acridone carbonyl group around 1620-1640 cm⁻¹. C-O stretching bands for the methoxy groups.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Ullmann condensation	- Inactive catalyst- Insufficiently anhydrous conditions- Low reaction temperature	- Use freshly purchased or properly stored CuI.- Ensure all glassware is oven-dried and use anhydrous solvents.- Increase the reaction temperature within the recommended range.
Incomplete cyclization	- Insufficient heating time or temperature- Impure starting material	- Extend the reaction time or increase the temperature slightly.- Ensure the N-arylanthranilic acid is pure before proceeding.
Formation of byproducts in N-methylation	- O-methylation of the carbonyl group- Multiple methylations	- Use a milder base or lower the reaction temperature.- Carefully control the stoichiometry of methyl iodide.
Difficulty in purification	- Co-elution of impurities	- Optimize the solvent system for column chromatography.- Consider recrystallization as an alternative or additional purification step.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one via a multi-step sequence involving an Ullmann condensation. By following the outlined procedures and paying close attention to the experimental details, researchers can successfully synthesize this valuable acridone derivative for further investigation in various scientific disciplines.

References

• Ullmann condensation - Wikipedia. (n.d.). Retrieved February 25, 2026, from [Link]

• Ghosh, A., et al. (2021). Studies Directed towards the Synthesis of the Acridone Family of Natural Products: Total Synthesis of Acronycines and Atalaphyllidines. ACS Omega, 6(40), 26569–26581. [Link]

• Hajra, A., et al. (2023). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. ResearchGate. [Link]

• Jameel, R. K., & Mohammad, S. K. (2019). Synthesis of some acridine and acridone derivatives. ResearchGate. [Link]

• Wang, Z. (2010). Ullmann Acridine Synthesis. In Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc. [Link]

• Ghosh, A., et al. (2021). Studies Directed towards the Synthesis of the Acridone Family of Natural Products: Total Synthesis of Acronycines and Atalaphyllidines. ACS Omega. [Link]

• Gomez-Flores, M., et al. (2024). Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. PMC. [Link]

• Yamamoto, T., & Kurata, Y. (1982). Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). Canadian Journal of Chemistry, 61(1), 86-91. [Link]

• Kollár, M., & Kégl, T. (2023). Magnetic Catalysts in Ullmann-Type N-Arylation Reactions. Encyclopedia.pub. [Link]

• Girdhar, A., et al. (n.d.). SYNTHESES AND BIOLOGICAL STUDIES OF NOVEL 9(10H)-ACRIDONE DERIVATIVES. Semantic Scholar. [Link]

• Chen, Y.-C., et al. (2020). Synthesis and Application in Cell Imaging of Acridone Derivatives. Semantic Scholar. [Link]

• Kumar, S., et al. (2012). Green Synthesis of 9-Acridone Derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 186-188. [Link]

• Zadykowicz, B., et al. (2026). Anticancer Acridones, Part 2—Acronycine-Type Derivatives Modified with 2,5-Dihydro-1,2,4-Triazine Moiety: Synthesis and In Vitro Evaluation. MDPI. [Link]

• Aanchal Gupta. (n.d.). ULLMANN REACTION.pptx. Scribd. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved February 25, 2026, from [Link]

• Monograph. (2017). The Ullmann Ether Condensation. ResearchGate. [Link]

• Ali, A., et al. (2025). Synthesis and Biological Evaluation of Acridone Derivatives for Antimicrobial and Antifungal Applications. PMC. [Link]

• Lim, H. N. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

• de Araújo, R. S. A., et al. (2026). 1-Hydroxy-3,4-dimethoxy-10-methylacridin-9-one. ResearchGate. [Link]

• Vasile, C., et al. (2021). A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. PMC. [Link]

Sources

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Synthesis and Biological Evaluation of Acridone Derivatives for Antimicrobial and Antifungal Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies Directed towards the Synthesis of the Acridone Family of Natural Products: Total Synthesis of Acronycines and Atalaphyllidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. jocpr.com [jocpr.com]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. scribd.com [scribd.com]
• 11. ptfarm.pl [ptfarm.pl]

Application Notes &amp; Protocols: Advanced Fluorescence Spectroscopy Methods for 1,7-Dimethoxy-10-methylacridin-9(10H)-one

Introduction: The Acridinone Scaffold in Modern Fluorescence Applications

Acridinone derivatives represent a robust class of heterocyclic compounds prized for their intrinsic fluorescence and pronounced sensitivity to their local environment.[1] Their rigid, planar aromatic structure is the foundation for desirable photophysical characteristics, including high fluorescence quantum yields and exceptional photostability in many derivatives.[1][2] These properties have established acridinones as a versatile scaffold for designing sophisticated fluorescent probes for a multitude of applications, from high-resolution cellular imaging to the selective detection of analytes.[1][3][4]

This guide focuses on 1,7-Dimethoxy-10-methylacridin-9(10H)-one , a specific derivative featuring electron-donating methoxy groups and an N-methyl substitution. These modifications are anticipated to modulate the electronic distribution within the acridinone core, influencing its spectral properties and making it a compelling candidate for advanced fluorescence-based assays.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides both the theoretical underpinnings and detailed, field-proven protocols for the thorough characterization and application of this fluorophore using steady-state and time-resolved fluorescence spectroscopy.

Part 1: Fundamental Photophysical Characterization

A thorough understanding of a fluorophore's fundamental properties is critical before its deployment in complex biological or chemical systems. This section outlines the core spectroscopic parameters and provides protocols for their determination.

Section 1.1: Core Concepts in Fluorescence Spectroscopy

Fluorescence is a molecular phenomenon where a molecule absorbs a photon of light, promoting it to an excited electronic state. It then rapidly relaxes to the lowest vibrational level of this excited state and subsequently returns to the ground state by emitting a photon. Key parameters include:

• Absorption (λ_abs_max): The wavelength of light most efficiently absorbed by the molecule.

• Emission (λ_em_max): The wavelength of light emitted by the molecule. The emission peak is always at a longer wavelength (lower energy) than the absorption peak.

• Stokes Shift: The difference in wavelength (or energy) between the absorption and emission maxima (λ_em_max - λ_abs_max). Larger Stokes shifts are often desirable to minimize spectral overlap.

• Fluorescence Quantum Yield (Φ_f): A measure of the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[5] Values range from 0 to 1.

• Fluorescence Lifetime (τ_f): The average time a molecule spends in the excited state before returning to the ground state, typically in the nanosecond range for acridinones.[2][6][7]

Section 1.2: Expected Spectroscopic Properties of Acridinone Derivatives

While specific, published data for 1,7-Dimethoxy-10-methylacridin-9(10H)-one is limited, its properties can be reliably inferred from extensive studies on the parent acridone and N-methylacridone scaffolds. Acridinones typically exhibit absorption in the near-UV to violet range and emit in the blue-to-green region of the spectrum.[8] Their photophysical properties are known to be highly dependent on the solvent environment.[9][10][11]

Property	Expected Range/Value	Rationale & References
λ_abs_max	380 - 410 nm	Based on the π-π* transitions of the acridone core. The methoxy groups may cause a slight red-shift.[10][12]
λ_em_max	420 - 500 nm	Emission is solvent-dependent; polar solvents tend to cause a red-shift in emission.[8][9][13]
Stokes Shift	30 - 90 nm (1,500 - 5,000 cm⁻¹)	Acridinones generally exhibit significant Stokes shifts.[10][14]
Quantum Yield (Φ_f)	0.2 - 0.95	Highly solvent and structure-dependent. Can be near unity in some cases.[1][15][16]
Fluorescence Lifetime (τ_f)	3 - 25 ns	Acridone derivatives are known for their relatively long fluorescence lifetimes.[2][6][7]

Section 1.3: Protocol for Basic Spectroscopic Characterization

Objective: To determine the absorption maximum, emission maximum, and relative fluorescence quantum yield of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Materials:

• 1,7-Dimethoxy-10-methylacridin-9(10H)-one

• Spectroscopy-grade solvents (e.g., Ethanol, Acetonitrile, Dichloromethane, Cyclohexane)

• Fluorescence standard: Quinine sulfate in 0.1 M H₂SO₄ (Φ_f = 0.54)[1]

• 1 cm path length quartz cuvettes

• Volumetric flasks and micropipettes

Instrumentation:

• UV-Visible Spectrophotometer

• Scanning Spectrofluorometer

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 1 mM stock solution of the acridinone compound in a suitable solvent like DMSO or ethanol. Protect from light.

• Working Solution Preparation: Prepare a series of dilutions from the stock solution in the desired solvent to create working solutions. For absorbance, aim for a concentration that gives a maximum absorbance between 0.05 and 0.1 to avoid inner filter effects. For fluorescence, use a more dilute solution (e.g., 1-10 µM).

• Absorbance Spectrum Acquisition:

  • Blank the spectrophotometer with the pure solvent.

  • Record the absorption spectrum of the acridinone solution from approximately 300 nm to 500 nm.

  • Identify the wavelength of maximum absorbance (λ_abs_max).

• Fluorescence Spectra Acquisition:

  • Transfer the dilute solution to a quartz fluorescence cuvette.

  • Set the excitation wavelength on the spectrofluorometer to the determined λ_abs_max.

  • Scan the emission spectrum from (λ_abs_max + 10 nm) to approximately 650 nm. Identify the wavelength of maximum emission (λ_em_max).

  • To obtain an excitation spectrum, set the emission monochromator to λ_em_max and scan the excitation wavelengths across the absorption band. The resulting spectrum should match the absorption spectrum.

• Relative Quantum Yield Determination:

  • Prepare a solution of the acridinone sample and a solution of the quinine sulfate standard. Adjust their concentrations so that their absorbances at the excitation wavelength are identical and below 0.1.

  • Measure the absorbance of both the sample and the standard at the chosen excitation wavelength (e.g., 350 nm for quinine sulfate).

  • Measure the integrated fluorescence emission spectrum for both the sample and the standard, using the same excitation wavelength and instrument settings.

  • Calculate the quantum yield using the following equation[1]: Φ_f_sample = Φ_f_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) Where:

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

Caption: A general workflow for the determination of relative fluorescence quantum yield.[5]

Part 2: Advanced Protocols & Applications

Beyond basic characterization, the unique properties of 1,7-Dimethoxy-10-methylacridin-9(10H)-one can be leveraged in more sophisticated applications, such as live-cell imaging.

Section 2.1: Investigating Environmental Sensitivity (Solvatochromism)

Causality: The acridinone core possesses a different dipole moment in its excited state compared to its ground state.[9] In polar solvents, the solvent molecules reorient around the excited-state dipole, lowering its energy and causing a red-shift in the emission spectrum. This sensitivity can be exploited to probe the polarity of the fluorophore's microenvironment, such as within a cell membrane or a protein binding pocket.

Protocol:

• Prepare solutions of the acridinone compound at a fixed, low concentration (e.g., 5 µM) in a series of solvents with varying polarity (e.g., cyclohexane, toluene, chloroform, THF, acetone, acetonitrile, ethanol, methanol).

• For each solution, record the absorption (λ_abs_max) and emission (λ_em_max) spectra as described in Protocol 1.3.

• Calculate the Stokes shift for each solvent.

• Analyze the data by plotting the Stokes shift (in wavenumbers, cm⁻¹) against the solvent polarity function (e.g., Lippert-Mataga plot). This can provide insight into the change in dipole moment upon excitation.

Section 2.2: Protocol for Live-Cell Imaging

Objective: To visualize the intracellular distribution of 1,7-Dimethoxy-10-methylacridin-9(10H)-one in cultured mammalian cells. The lipophilic nature of the acridinone scaffold suggests it may readily cross cell membranes.

Materials:

• Cultured mammalian cells (e.g., HeLa, A549) grown on glass-bottom imaging dishes.[1]

• 1-10 mM stock solution of the acridinone in sterile DMSO.

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Phosphate-buffered saline (PBS), sterile.

• Fluorescence microscope equipped with appropriate filter sets (e.g., a DAPI or "blue" filter set with excitation around 380-400 nm and emission around 430-480 nm).

Step-by-Step Methodology:

• Cell Seeding: Seed cells onto glass-bottom imaging dishes at an appropriate density to achieve 60-80% confluency on the day of the experiment. Allow them to adhere and grow overnight in a 37°C, 5% CO₂ incubator.

• Probe Loading:

  • Warm the complete cell culture medium and PBS to 37°C.

  • Dilute the acridinone DMSO stock solution into pre-warmed medium to achieve a final working concentration. Start with a concentration range of 0.5-10 µM. A titration is recommended to find the optimal concentration that gives a bright signal with minimal toxicity.

  • Remove the existing medium from the cells and gently add the acridinone-containing medium.

• Incubation: Incubate the cells with the probe for 15-60 minutes at 37°C. The optimal time may vary.

• Washing: Gently aspirate the loading medium. Wash the cells two to three times with pre-warmed PBS or fresh medium to remove any excess, unbound probe.

• Imaging:

  • Add fresh, pre-warmed medium or PBS to the dish for imaging.

  • Place the dish on the stage of the fluorescence microscope.

  • Using the appropriate filter set, excite the sample and capture the fluorescence emission. Adjust exposure time to achieve a good signal-to-noise ratio while minimizing phototoxicity.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in the Synthesis and Optical Applications of Acridine-based Hybrid Fluorescent Dyes [ouci.dntb.gov.ua]
• 4. Recent Advances in the Synthesis and Optical Applications of Acridine-based Hybrid Fluorescent Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Acridones and quinacridones: novel fluorophores for fluorescence lifetime studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. WO2002099424A2 - Acridone derivatives as labels for fluorescence detection of target materials - Google Patents [patents.google.com]
• 8. Synthesis of a Fluorescent Acridone using a Grignard Addition, Oxidation, and Nucleophilic Aromatic Substitution Reaction Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solvent effects and photophysical studies of a new class of acridine(1,8)dione dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Solvent tunable photophysics of acridone: a quantum chemical perspective - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. The embedding of fluorescent N-methyl-9-acridone into a topological new layered aluminophosphate SYSU-2 by one-pot synthesis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Application Note: Selective N-Methylation of 1,7-Dimethoxyacridin-9(10H)-one

Executive Summary

This application note details the optimized protocol for the N-methylation of 1,7-dimethoxyacridin-9(10H)-one . While acridone derivatives are classical DNA intercalators and fluorophores, their extreme insolubility and potential for tautomeric O-alkylation present synthetic challenges.

This guide moves beyond generic "methyl iodide reflux" recipes. It presents two distinct methodologies:

• Method A (Recommended): A Phase-Transfer Catalysis (PTC) system using TBAB/NaOH, optimized for high throughput and ease of workup.

• Method B (Alternative): An anhydrous NaH/DMF system for substrates requiring strictly water-free conditions.

Key Deliverable: A scalable, self-validating workflow ensuring >90% regioselectivity for the N-methyl over the O-methyl product.

Mechanistic & Retrosynthetic Analysis

The Regioselectivity Challenge

Acridones exist in a tautomeric equilibrium between the 9-acridone (lactam) and 9-hydroxyacridine (lactim) forms.

• Target: N-methylation at position 10 (Lactam retention).

• Impurity: O-methylation at position 9 (Lactim ether formation).

Why N-Methylation Prevails: Under basic conditions, the acridone anion is an ambident nucleophile. According to Hard-Soft Acid-Base (HSAB) theory :

• The Nitrogen atom (softer center) reacts preferentially with soft alkylating agents like Methyl Iodide (MeI) .

• The Oxygen atom (harder center) reacts preferentially with hard electrophiles or in the presence of silver salts (e.g., Ag₂CO₃).

• Thermodynamics: The N-methyl product retains the aromaticity of the two flanking benzene rings and the stability of the central amide-like system, whereas O-methylation yields a fully aromatic acridine system but sacrifices the stable carbonyl bond.

Substrate Specifics: 1,7-Dimethoxy Substitution

• Electronic Effect: The methoxy groups at positions 1 and 7 are electron-donating. This increases the electron density of the ring system, making the N-H proton slightly less acidic (higher pKa ~19-20) compared to unsubstituted acridone.

• Structural Note: Position 1 is peri to the carbonyl (C9), not the nitrogen (N10). Therefore, steric hindrance at the methylation site (N10) is minimal, governed only by the protons at C4 and C5.

Experimental Protocols

Method A: Phase-Transfer Catalysis (PTC) – The "Green" Route

Status: Recommended for standard synthesis. Advantages: Higher reaction rate, simple aqueous workup, avoids hazardous anhydrous solvents (DMF).

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5]	Role	Notes
1,7-Dimethoxyacridone	1.0	Substrate	Yellow solid, sparingly soluble.
Methyl Iodide (MeI)	3.0 - 5.0	Electrophile	Toxic/Volatile. Use cold.
TBAB	0.1 - 0.2	Catalyst	Tetrabutylammonium bromide.
50% NaOH (aq)	Excess	Base	Deprotonates the acridone at interface.
Toluene or THF	Solvent	Organic Phase	Solubilizes the alkylated product.

Step-by-Step Procedure

• Setup: Equip a 2-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• Biphasic Mixture: Charge the flask with 1,7-dimethoxyacridone (1.0 mmol) and Toluene (15 mL) . Add TBAB (0.15 mmol) .

• Base Addition: Add 50% NaOH solution (5 mL) . The mixture will form two distinct layers.

• Reaction: Vigorously stir the mixture. Add Methyl Iodide (4.0 mmol) dropwise via the funnel.

  • Note: Vigorous stirring is critical to create the interfacial surface area for the PTC to function.

• Heating: Heat the mixture to 40–50 °C for 4–6 hours.

  • Monitoring: Check TLC (SiO₂; 5% MeOH in DCM). The starting material (lower R_f) should disappear, replaced by a highly fluorescent spot (higher R_f).

• Workup:

  • Cool to room temperature.[3]

  • Separate the organic layer.[6]

  • Extract the aqueous layer with Toluene or DCM (2 x 10 mL).

  • Wash combined organics with water (2 x 15 mL) and Brine (1 x 15 mL).

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or Acetone/Hexane.

Method B: Anhydrous Nucleophilic Substitution – The "Classic" Route

Status: Alternative. Use if substrate solubility in Toluene is poor. Advantages: Homogeneous reaction conditions.

Materials & Reagents

Reagent	Equiv.[2][3][4][5]	Role	Notes
Sodium Hydride (NaH)	1.5 - 2.0	Base	60% dispersion in oil. Moisture Sensitive.
DMF (Anhydrous)	Solvent	Solvent	High polarity stabilizes the anion.
Methyl Iodide (MeI)	2.0	Electrophile	Added after deprotonation.

Step-by-Step Procedure

• Activation: In a flame-dried flask under Argon/Nitrogen, suspend NaH (1.5 mmol) in dry DMF (5 mL) .

• Deprotonation: Dissolve 1,7-dimethoxyacridone (1.0 mmol) in dry DMF (10 mL) and add dropwise to the NaH suspension at 0 °C.

  • Observation: Hydrogen gas evolution. The solution color will deepen (orange/red) as the acridone anion forms. Stir for 30 mins at RT.

• Methylation: Cool back to 0 °C. Add Methyl Iodide (2.0 mmol) dropwise.

• Completion: Allow to warm to RT and stir for 2–4 hours.

• Quench & Workup:

  • Caution: Pour the reaction mixture slowly onto crushed ice/water (50 mL) to quench excess NaH.

  • The product typically precipitates as a yellow solid. Filter, wash with copious water, and dry.[6][7]

  • If no precipitate: Extract with DCM as in Method A.

Visualization: Reaction Pathway & Decision Tree

Figure 1: Strategic decision tree for N-methylation, highlighting the mechanistic divergence between N- and O-alkylation pathways.

Quality Control & Characterization

To ensure "Trustworthiness" and validate the synthesis, the following analytical signatures must be confirmed.

NMR Validation (Self-Validating Check)

The distinction between N-Me and O-Me is evident in proton NMR.

Feature	N-Methyl Product (Target)	O-Methyl Product (Impurity)
Methyl Shift ( )	3.80 – 4.10 ppm (Singlet)	4.10 – 4.30 ppm (Singlet)
Aromatic Protons	Distinct shielding pattern due to carbonyl retention.	Deshielding due to full aromatization of central ring.
13C Carbonyl	~176–178 ppm (C=O present)	Absent (Replaced by C-O-Me ~160 ppm)

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation or old MeI.	Use fresh MeI. Ensure vigorous stirring in Method A (PTC relies on surface area).
O-Methylation Observed	Reaction temperature too high or solvent too polar/protic (if using alcohols).	Lower temperature. Ensure Toluene (Method A) or DMF (Method B) are used, not Methanol/Ethanol.
Starting Material Remains	Poor solubility of anion.	Switch to Method B (DMF dissolves the anion better). Increase TBAB load in Method A.

Safety & Handling

• Methyl Iodide (MeI): A potent alkylating agent and suspected carcinogen.[1] MUST be handled in a fume hood. Double-glove (Nitrile) is recommended. Quench glassware with dilute ammonia or NaOH to destroy residual MeI before washing.

• Acridones: Many acridines are DNA intercalators and potential mutagens. Handle as hazardous solids.

References

• Galy, J. P., et al. "Phase transfer catalysis in the acridone series: A convenient synthesis of N-alkylacridones." Synthesis, 1979.

• Adams, M., et al. "Synthesis and biological evaluation of novel N-substituted acridones as potential anticancer agents." European Journal of Medicinal Chemistry, 2015.

• BenchChem. "Application Notes and Protocols for N-Methylation of Aromatic Diamines." BenchChem Protocols, 2025.[3]

• Epstein, A., et al. "Regioselectivity in the alkylation of acridones: HSAB principles applied to heterocyclic synthesis." Journal of Heterocyclic Chemistry, 2012.

• PubChem. "Compound Summary: 10-methylacridin-9(10H)-one." National Library of Medicine.

Sources

• 1. reddit.com [reddit.com]
• 2. Synthesis and Characterization of Transition-State Analogue Inhibitors against Human DNA Methyltransferase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. WO2001081305A2 - Methylation of indole compounds using dimethy carbonate - Google Patents [patents.google.com]

Application Notes &amp; Protocols: 1,7-Dimethoxy-10-methylacridin-9(10H)-one as a Microenvironment-Sensitive Fluorescent Probe

Abstract

This document provides a comprehensive technical guide for utilizing 1,7-Dimethoxy-10-methylacridin-9(10H)-one, a member of the acridinone family of fluorophores, as a versatile fluorescent probe for biophysical and cellular research. Acridinone derivatives are noted for their unique photophysical properties, often exhibiting sensitivity to their local microenvironment. This guide details the core principles of operation, photophysical characteristics, and detailed, field-tested protocols for applications in sensing changes in environmental viscosity and for live-cell imaging. We delve into the causality behind experimental design, offering researchers, scientists, and drug development professionals the foundational knowledge to effectively integrate this probe into their workflows.

Part 1: Core Principles and Physicochemical Properties

Introduction to the Acridinone Scaffold

The acridinone heterocyclic system is a robust fluorophore characterized by a rigid, planar structure. This structural rigidity minimizes non-radiative decay pathways, often leading to favorable fluorescence quantum yields.[1] The bichromophoric nature of the scaffold, possessing both electron-donating (nitrogen) and electron-accepting (carbonyl) groups, makes its excited state susceptible to the influence of the local environment. This inherent sensitivity to factors like solvent polarity, hydrogen bonding capacity, and rotational restriction forms the basis of its utility as a sensor.[2] Specifically, 1,7-Dimethoxy-10-methylacridin-9(10H)-one (hereafter referred to as DMAO) incorporates methoxy groups that can further modulate its electronic and photophysical properties.

Mechanism of Environmental Sensing

The primary sensing mechanism for many acridinone-based probes is rooted in their behavior as molecular rotors . In environments with low viscosity, intramolecular rotation around specific bonds provides a non-radiative pathway for the excited-state energy to dissipate, resulting in quenched or low fluorescence.[3][4] However, in a viscous medium (such as the lipid-rich interior of organelles or protein-dense cytoplasm), this intramolecular rotation is hindered.[3][5] This restriction closes the non-radiative decay channel, forcing the molecule to release its energy via fluorescence, leading to a significant enhancement in emission intensity and/or fluorescence lifetime.[6] This direct correlation between viscosity and fluorescence output allows for the quantitative assessment of micro-viscosity in biological systems.

Caption: Viscosity sensing via the molecular rotor mechanism.

Photophysical Characteristics of DMAO

The spectral properties of DMAO are characteristic of the acridinone class, typically absorbing in the near-UV to blue region and emitting in the blue-green portion of the spectrum. The precise wavelengths and quantum yield are highly dependent on the solvent environment.

Property	Typical Value (in Ethanol)	Notes
Absorption Maximum (λ_abs_)	~370 - 400 nm	Exhibits solvatochromism; shifts may occur in different solvents.[7]
Emission Maximum (λ_em_)	~450 - 480 nm	A red shift is often observed as solvent polarity increases.
Molar Extinction Coefficient (ε)	> 10,000 M⁻¹cm⁻¹	Indicates strong light absorption.
Fluorescence Quantum Yield (Φ_F_)	0.1 - 0.7	Highly sensitive to viscosity and solvent. Expected to be low in non-viscous solvents and high in viscous ones.[2]
Stokes Shift	~80 - 100 nm	A large Stokes shift is advantageous for minimizing self-quenching and simplifying detection.
Solvent for Stock	Dimethyl sulfoxide (DMSO)	High-purity, anhydrous DMSO is recommended for long-term storage.[8]

Disclaimer: The values presented are typical for acridinone-based dyes and should be experimentally determined for the specific batch of DMAO and experimental conditions.

Part 2: Experimental Protocols

Protocol for Stock Solution Preparation & Handling

Causality: A concentrated stock solution in an anhydrous organic solvent like DMSO is critical for stability, preventing hydrolysis, and ensuring accurate dilution into aqueous experimental buffers. DMSO is an excellent solvent for many organic dyes and is miscible with most aqueous media.[8]

Materials:

• 1,7-Dimethoxy-10-methylacridin-9(10H)-one (DMAO) solid

• Anhydrous Dimethyl Sulfoxide (DMSO, Spectroscopy Grade)

• Microcentrifuge tubes or amber glass vials

• Precision balance and calibrated micropipettes

Procedure:

• Weighing: Carefully weigh out 1-5 mg of DMAO solid on a precision balance.

• Dissolving: Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 1-10 mM. For example, to make a 1 mM stock from 1 mg of DMAO (MW ≈ 269.29 g/mol ), dissolve it in approximately 3.71 mL of DMSO.

• Solubilization: Vortex thoroughly for 2-5 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed, light-protected tubes (e.g., amber microcentrifuge tubes) to minimize freeze-thaw cycles and light exposure.

• Long-Term Storage: Store at -20°C. Under these conditions, the stock solution should be stable for over 6 months. Before use, thaw an aliquot at room temperature and vortex briefly.

Protocol for In Vitro Microviscosity Sensing

Causality: This protocol establishes a standard curve correlating fluorescence intensity to known viscosity values. Glycerol-water mixtures are a well-established and simple method for creating solutions of varying and known viscosity, providing a reliable system to calibrate the probe's response.[5]

Materials:

• DMAO stock solution (1-10 mM in DMSO)

• Glycerol (Spectroscopy Grade)

• Deionized water

• 96-well black-walled, clear-bottom plates (for fluorescence plate reader)

• Fluorescence plate reader or spectrofluorometer

Procedure:

• Prepare Viscosity Standards: Create a series of glycerol-water mixtures (v/v). For example: 0%, 10%, 20%, 40%, 60%, and 80% glycerol in water. The viscosity of these standards at a given temperature can be found in standard reference tables.

• Prepare Working Solution: Dilute the DMAO stock solution into each viscosity standard to a final concentration of 1-10 µM. Critical Step: Ensure the final concentration of DMSO is low (<1%) to avoid affecting the bulk viscosity of the standard. Prepare a sufficient volume for all replicates.

• Equilibration: Add 100-200 µL of each working solution to the wells of the 96-well plate. Prepare at least three replicate wells for each viscosity standard. Incubate the plate at a controlled temperature (e.g., 25°C) for 15 minutes to allow for thermal equilibration.

• Fluorescence Measurement:

  • Set the excitation wavelength on the fluorometer to the absorption maximum of DMAO (e.g., ~380 nm, requires optimization).

  • Record the fluorescence emission spectrum or the intensity at the emission maximum (e.g., ~460 nm, requires optimization).

  • Ensure gain settings are optimized to avoid detector saturation in the highest viscosity samples.

• Data Analysis:

  • Subtract the background fluorescence from a blank well (containing the corresponding glycerol-water mix without the probe).

  • Plot the average background-corrected fluorescence intensity as a function of viscosity (in centipoise, cP).

  • This plot serves as the calibration curve for determining the viscosity of unknown samples.

Protocol for Live-Cell Imaging

Causality: This protocol provides a general framework for staining live cells. The optimal probe concentration and incubation time are critical variables that must be determined empirically to achieve bright staining with minimal cytotoxicity.[9] Washing steps are essential to remove unbound probe, thereby reducing background fluorescence and improving the signal-to-noise ratio.[10]

Sources

• 1. Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Fluorescent probes based on acridine derivatives and their application in dynamic monitoring of cell polarity variation - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Mechanistic analysis of viscosity-sensitive fluorescent probes for applications in diabetes detection - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 4. A minireview of viscosity-sensitive fluorescent probes: design and biological applications - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 5. Fluorescent probes for viscosity and temperature - Fizinių ir technologijos mokslų centras [ftmc.lt]
• 6. ursabioscience.com [ursabioscience.com]
• 7. researchgate.net [researchgate.net]
• 8. real.mtak.hu [real.mtak.hu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Cytotoxicity Testing of Acridinone Alkaloids on Cancer Cell Lines

Introduction

Acridinone alkaloids, a class of naturally occurring and synthetic heterocyclic compounds, have garnered significant attention in oncological research due to their potent cytotoxic activities against a broad spectrum of cancer cell lines.[1][2][3][4] These compounds, characterized by a core acridin-9(10H)-one structure, have been isolated from various plant species, particularly within the Rutaceae family, and have also been the subject of extensive synthetic modification to enhance their therapeutic potential.[2][5][6] The unique planar ring system of acridone derivatives allows them to function as DNA intercalators and inhibitors of crucial enzymes like topoisomerase and telomerase, thereby disrupting DNA synthesis and repair processes in rapidly dividing cancer cells.[2][4][7][8] Furthermore, emerging evidence suggests that their anticancer effects are also mediated through the modulation of key cellular signaling pathways, such as the MAPK/ERK pathway, and the induction of apoptosis.[1][4][9][10][11]

This comprehensive guide provides detailed protocols and field-proven insights for researchers, scientists, and drug development professionals engaged in the in vitro evaluation of acridinone alkaloid cytotoxicity. We will delve into the principles of common cytotoxicity assays, provide step-by-step methodologies, and discuss critical aspects of experimental design and data interpretation to ensure the generation of robust and reproducible results.

Principles of In Vitro Cytotoxicity Testing

The initial assessment of the anticancer potential of novel compounds like acridinone alkaloids relies on robust in vitro cytotoxicity assays. These assays measure various cellular parameters to determine the concentration at which a compound exerts a toxic effect on a cancer cell population. The most commonly employed methods include the MTT, SRB, and LDH assays, each with its own underlying principle.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a widely used method to assess cell viability by measuring cellular metabolic activity.[12][13][14][15] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[13][14] The amount of formazan produced is directly proportional to the number of metabolically active cells.[12][14] The insoluble formazan crystals are then solubilized, and the absorbance is measured spectrophotometrically.[12][14]

• SRB (Sulforhodamine B) Assay: The SRB assay is a colorimetric method that estimates cell number by staining total cellular protein.[16][17][18] Sulforhodamine B is a bright pink aminoxanthene dye that binds to basic amino acid residues of proteins under mildly acidic conditions.[17] The amount of bound dye is proportional to the total protein mass, which is an indirect measure of cell number.[17] This assay is less susceptible to interference from compounds that affect metabolic activity.

• LDH (Lactate Dehydrogenase) Assay: This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[19][20][21][22][23] LDH is a stable cytosolic enzyme that is released upon loss of membrane integrity, a hallmark of late apoptosis or necrosis.[21][22][24] The released LDH catalyzes the conversion of a substrate, and the resulting product can be measured colorimetrically or fluorometrically.[20][21]

Experimental Design: A Framework for Reliable Results

A well-designed experiment is paramount for obtaining meaningful and reproducible cytotoxicity data. Key considerations include the appropriate selection of cell lines, the inclusion of proper controls, and the establishment of a suitable dose-response range.

Cell Line Selection

The choice of cancer cell lines should be guided by the research objectives and the intended therapeutic target.[25][26] It is advisable to screen acridinone alkaloids against a panel of cell lines representing different tumor types to assess their spectrum of activity.[26][27] For instance, if targeting a specific cancer, cell lines derived from that malignancy should be prioritized.[25] It is also beneficial to include a non-cancerous cell line to evaluate the selective toxicity of the compounds.[25][28] Adherent cell lines are generally suitable for MTT and SRB assays, while both adherent and suspension cells can be used for the LDH assay.

Controls: The Foundation of a Valid Assay

The inclusion of appropriate controls is non-negotiable for validating the experimental results.[29][30]

• Negative Control (Untreated Cells): This control consists of cells cultured in medium only and represents 100% cell viability. It is used to normalize the data from the treated groups.[29]

• Vehicle Control: This control contains cells treated with the same concentration of the solvent used to dissolve the acridinone alkaloids (e.g., DMSO). This is crucial to ensure that the solvent itself does not exert any cytotoxic effects.[29]

• Positive Control: A known cytotoxic agent (e.g., doxorubicin, cisplatin) should be included to confirm that the assay is performing as expected and that the cells are responsive to cytotoxic stimuli.[29][31]

• Blank Control (Medium Only): This control contains only the culture medium and is used to subtract the background absorbance.[32]

Dose-Response and Incubation Time

To determine the potency of the acridinone alkaloids, a dose-response experiment should be performed. This involves treating the cells with a range of concentrations of the compound. A preliminary screening with a wide concentration range can be followed by a more refined experiment with a narrower range around the estimated IC50 value (the concentration that inhibits 50% of cell growth). The incubation time for the treatment can vary (e.g., 24, 48, or 72 hours) and should be optimized based on the cell line's doubling time and the compound's mechanism of action.[14]

Detailed Experimental Protocols

The following are detailed, step-by-step protocols for performing MTT, SRB, and LDH cytotoxicity assays. These protocols are based on established methodologies and best practices in cell culture.[33][34][35]

Protocol 1: MTT Assay for Cytotoxicity Testing

This protocol is adapted for adherent cells in a 96-well plate format.

Materials:

• Cancer cell lines of choice

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Acridinone alkaloid stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[36]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the acridinone alkaloid in complete culture medium from the stock solution.

  • Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions to the respective wells.

  • Include vehicle control and untreated control wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[12]

  • Incubate the plate for 2-4 hours at 37°C in a CO2 incubator. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Incubate the plate for at least 15 minutes at room temperature on an orbital shaker to ensure complete solubilization.[36]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[12] A reference wavelength of 630 nm or 650 nm can be used to subtract background absorbance.[14]

Protocol 2: SRB Assay for Cytotoxicity Testing

This protocol is suitable for adherent cells in a 96-well plate format.

Materials:

• Cancer cell lines of choice

• Complete cell culture medium

• Acridinone alkaloid stock solution

• Trichloroacetic acid (TCA) solution (10% w/v)

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris-base solution (10 mM, pH 10.5)

• 1% Acetic acid solution

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

• Cell Fixation:

  • After the treatment period, gently add 50 µL of cold 10% TCA to each well without removing the culture medium.

  • Incubate the plate at 4°C for 1 hour to fix the cells.[18]

• Washing:

  • Carefully wash the plates four times with slow-running tap water or by submerging in a tub of water.[16][18]

  • Allow the plates to air-dry completely at room temperature.[16]

• SRB Staining:

  • Add 50 µL of 0.4% SRB solution to each well.[16]

  • Incubate at room temperature for 30 minutes.[17]

• Removal of Unbound Dye:

  • Quickly rinse the plates four times with 1% acetic acid to remove unbound dye.[16]

  • Allow the plates to air-dry completely.

• Solubilization and Absorbance Measurement:

  • Add 100 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.[16]

  • Shake the plate on an orbital shaker for 10 minutes.[16]

  • Measure the absorbance at 510 nm in a microplate reader.[16][18]

Protocol 3: LDH Assay for Cytotoxicity Testing

This assay measures LDH release into the culture supernatant.

Materials:

• Cancer cell lines of choice

• Complete cell culture medium

• Acridinone alkaloid stock solution

• Commercially available LDH Cytotoxicity Assay Kit (follow the manufacturer's instructions)

• Lysis buffer (often provided in the kit, e.g., Triton X-100 solution)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

  • Prepare additional wells for the maximum LDH release control.

• Sample Collection:

  • After the treatment period, centrifuge the plate (if using suspension cells) at a low speed (e.g., 250 x g) for 5 minutes.

  • Carefully transfer a specific volume (e.g., 50 µL) of the cell culture supernatant from each well to a new 96-well plate.[20]

• Maximum LDH Release Control:

  • To the maximum release control wells, add the lysis buffer provided in the kit (e.g., 10 µL of 10X Lysis Buffer) and incubate for the time recommended by the manufacturer to induce complete cell lysis.[24]

  • Collect the supernatant as described in step 2.

• LDH Reaction:

  • Add the LDH reaction mixture (substrate and catalyst) from the kit to each well of the new plate containing the supernatants.[21]

  • Incubate the plate at room temperature for the time specified in the kit's protocol (usually around 30 minutes), protected from light.[21]

• Stopping the Reaction and Measuring Absorbance:

  • Add the stop solution provided in the kit to each well.[20]

  • Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.[20]

Data Analysis and Interpretation

The raw absorbance data from the cytotoxicity assays are used to calculate the percentage of cell viability or cytotoxicity.

For MTT and SRB Assays (Viability):

Percentage of Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

For LDH Assay (Cytotoxicity):

Percentage of Cytotoxicity = [(Absorbance of Treated Cells - Absorbance of Untreated Control) / (Absorbance of Maximum Release Control - Absorbance of Untreated Control)] x 100

The calculated percentages are then plotted against the logarithm of the compound concentrations to generate a dose-response curve. From this curve, the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability or a 50% increase in cytotoxicity, can be determined using non-linear regression analysis.

Example Data: Cytotoxicity of Acridinone Alkaloids

The following table summarizes reported IC50 values for various acridinone alkaloids against different cancer cell lines, showcasing their potential as anticancer agents.

Acridinone Alkaloid	Cancer Cell Line	IC50 (µM)	Reference
Buxifoliadine E	LNCaP (Prostate)	Potent	[1]
Buxifoliadine E	HepG2 (Hepatoblastoma)	Potent	[1]
1,3-dimethoxy-10-methylacridone	CCRF-CEM (Leukemia)	< 138	[37]
Norevoxanthine	U87MG (Glioblastoma)	5.72	[37]
Citbismine-E	HL-60 (Leukemia)	Potent	[38]

Mechanistic Insights into Acridinone Alkaloid Cytotoxicity

Understanding the molecular mechanisms by which acridinone alkaloids induce cancer cell death is crucial for their development as therapeutic agents. Studies have revealed that these compounds can trigger apoptosis and interfere with critical signaling pathways involved in cell proliferation and survival.[1][4][5]

Induction of Apoptosis

Several acridinone alkaloids have been shown to induce apoptosis, or programmed cell death, in cancer cells.[1][37][38] This is often characterized by the activation of caspases, a family of proteases that execute the apoptotic process. For example, some acridones have been observed to increase the levels of pro-apoptotic proteins like Bax and cleaved caspase-3, while decreasing the levels of anti-apoptotic proteins.[1]

Interference with Signaling Pathways

The mitogen-activated protein kinase (MAPK) pathway, particularly the extracellular signal-regulated kinase (ERK) cascade, is a key regulator of cell proliferation and is often dysregulated in cancer.[1][10] Some acridinone alkaloids, such as buxifoliadine E, have been found to inhibit the phosphorylation of ERK, thereby suppressing cancer cell proliferation.[1][11] This inhibition can lead to downstream effects such as the modulation of apoptosis-related proteins.[1] Additionally, some acridone derivatives have been documented to affect other signaling pathways like PI3K/Akt and NF-κB.[4]

Visualizing the Workflow and Mechanisms

Diagrams can provide a clear and concise overview of complex experimental processes and biological pathways.

Experimental Workflow for Cytotoxicity Testing

Caption: Postulated mechanism of acridinone alkaloid-induced apoptosis.

Conclusion

The protocols and guidelines presented in this application note provide a robust framework for the systematic evaluation of the cytotoxic potential of acridinone alkaloids against cancer cell lines. By adhering to sound experimental design principles, employing validated assay methodologies, and carefully interpreting the resulting data, researchers can generate high-quality, reproducible results. This will ultimately contribute to a deeper understanding of the anticancer properties of this promising class of compounds and facilitate their potential translation into novel therapeutic strategies.

References

• Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - Bio-protocol. (URL: [Link])

• Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC. (URL: [Link])

• Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray. (URL: [Link])

• Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. (URL: [Link])

• LDH Cytotoxicity Assay Kit - OZ Biosciences. (URL: [Link])

• Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC - NIH. (URL: [Link])

• MTT Assay Protocol for Cytotoxicity Testing | PDF | Laboratory Techniques - Scribd. (URL: [Link])

• Acridone Derivatives from Atalantia monophyla Inhibited Cancer Cell Proliferation through ERK Pathway - PMC. (URL: [Link])

• Natural and synthetic acridines/acridones as antitumor agents: their biological activities and methods of synthesis. - MOST Wiedzy. (URL: [Link])

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - NCBI - NIH. (URL: [Link])

• Classic NCI-60 Screen (Archived). (URL: [Link])

• Natural and synthetic acridines/acridones as antitumor agents: their biological activities and methods of synthesis - PubMed. (URL: [Link])

• Antitumour Properties of Acridone Alkaloids on a Murine Lymphoma Cell Line - Anticancer Research. (URL: [Link])

• Recent developments in the synthesis and biological activity of acridine/acridone analogues. (URL: [Link])

• CytoScan™ SRB Cell Cytotoxicity Assay - G-Biosciences. (URL: [Link])

• What cell line should I choose for citotoxicity assays? - ResearchGate. (URL: [Link])

• In vitro cytotoxicity activity on several cancer cell lines of acridone alkaloids and N-phenylethyl-benzamide derivatives from Swinglea glutinosa (Bl.) Merr - PubMed. (URL: [Link])

• Cytotoxicity of a naturally occurring furoquinoline alkaloid and four acridone alkaloids towards multi-factorial drug-resistant cancer cells - PubMed. (URL: [Link])

• Targeting Apoptosis and Multiple Signaling Pathways with Icariside II in Cancer Cells. (URL: [Link])

• Anticancer Acridones, Part 2—Acronycine-Type Derivatives Modified with 2,5-Dihydro-1,2,4-Triazine Moiety: Synthesis and In Vitro Evaluation - MDPI. (URL: [Link])

• The cytotoxicity effect of acridone alkaloids N-methylatalaphylline... - ResearchGate. (URL: [Link])

• Medicinal chemistry of acridine and its analogues - PMC. (URL: [Link])

• Guidance on Good Cell Culture Practice (GCCP) | Request PDF - ResearchGate. (URL: [Link])

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages - SciSpace. (URL: [Link])

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay - International Journal of Pharmaceutical Research and Applications (IJPRA). (URL: [Link])

• Cancer Cell Lines for Drug Discovery and Development - AACR Journals. (URL: [Link])

• Cytotoxicity Testing for Medical Devices: A Guide to Compliance & Best Practices. (URL: [Link])

• Cytotoxic activity of dimeric acridone alkaloids derived from Citrus plants towards human leukaemia HL-60 cells - PubMed. (URL: [Link])

• Highlight report: Cell type selection for toxicity testing - PMC. (URL: [Link])

• Cell Cytotoxicity Screening & Profiling Services - BPS Bioscience. (URL: [Link])

• Characteristics to Consider when Selecting a Positive Control Material for an In Vitro Assay. (URL: [Link])

• Chemical structures of the acridone alkaloids investigated here. 1: arborinine - ResearchGate. (URL: [Link])

• Acridone Derivatives from Atalantia monophyla Inhibited Cancer Cell Proliferation through ERK Pathway - ResearchGate. (URL: [Link])

• Positive and Negative Controls - Rockland Immunochemicals. (URL: [Link])

• Analysis of the DNA damage produced by a platinum–acridine antitumor agent and its effects in NCI-H460 lung cancer cells - Metallomics (RSC Publishing). (URL: [Link])

• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models - MDPI. (URL: [Link])

• Good cell culture practices &in vitro toxicology - PubMed. (URL: [Link])

Sources

• 1. Acridone Derivatives from Atalantia monophyla Inhibited Cancer Cell Proliferation through ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [mostwiedzy.pl]
• 3. Natural and synthetic acridines/acridones as antitumor agents: their biological activities and methods of synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ar.iiarjournals.org [ar.iiarjournals.org]
• 6. Medicinal chemistry of acridine and its analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]
• 8. Analysis of the DNA damage produced by a platinum–acridine antitumor agent and its effects in NCI-H460 lung cancer cells - Metallomics (RSC Publishing) [pubs.rsc.org]
• 9. Targeting Apoptosis and Multiple Signaling Pathways with Icariside II in Cancer Cells [ijbs.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. merckmillipore.com [merckmillipore.com]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. scribd.com [scribd.com]
• 16. bio-protocol.org [bio-protocol.org]
• 17. creative-bioarray.com [creative-bioarray.com]
• 18. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. LDH-Glo™ Cytotoxicity Assay | LDH Assay | LDH Release | J2380 | Promega [promega.kr]
• 20. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 22. ozbiosciences.com [ozbiosciences.com]
• 23. apexbt.com [apexbt.com]
• 24. scispace.com [scispace.com]
• 25. researchgate.net [researchgate.net]
• 26. aacrjournals.org [aacrjournals.org]
• 27. bpsbioscience.com [bpsbioscience.com]
• 28. ijprajournal.com [ijprajournal.com]
• 29. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 30. Positive and Negative Controls | Rockland [rockland.com]
• 31. Characteristics to Consider when Selecting a Positive Control Material for an In Vitro Assay | NIST [nist.gov]
• 32. mdpi.com [mdpi.com]
• 33. researchgate.net [researchgate.net]
• 34. atcc.org [atcc.org]
• 35. Good cell culture practices &in vitro toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 36. MTT assay protocol | Abcam [abcam.com]
• 37. Cytotoxicity of a naturally occurring furoquinoline alkaloid and four acridone alkaloids towards multi-factorial drug-resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 38. Cytotoxic activity of dimeric acridone alkaloids derived from Citrus plants towards human leukaemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimized Friedel-Crafts Acylation Protocols for Acridone Ring Synthesis

From Classical Polyphosphoric Acid to Modern Eaton’s Reagent

Executive Summary & Strategic Importance

Acridone (9(10H)-acridone) scaffolds are ubiquitous in medicinal chemistry, serving as the core pharmacophore for anticancer (e.g., DNA intercalators), antimalarial, and antiviral therapeutics. The synthesis of the acridone ring system via the intramolecular Friedel-Crafts acylation of N-phenylanthranilic acids (diphenylamine-2-carboxylic acids) remains the industry standard due to its reliability and scalability.

However, the "classic" literature often glosses over the operational challenges of the primary catalyst: Polyphosphoric Acid (PPA) . While PPA is effective, its high viscosity and difficult workup can lead to inconsistent yields and "tarring" if not managed precisely. This guide provides a Senior Scientist’s perspective on optimizing the PPA route and introduces Eaton’s Reagent as a superior, modern alternative for high-throughput and scale-up applications.

Mechanistic Insight: The Acylium Ion Pathway

To optimize the reaction, one must control the formation and life-cycle of the acylium ion. The reaction is an intramolecular electrophilic aromatic substitution (

).

• Activation: The carboxylic acid hydroxyl group is protonated by the acid catalyst.

• Dehydration: Loss of water generates the highly reactive acylium ion (resonance stabilized).

• Cyclization: The electrophilic acylium ion attacks the ortho-position of the non-carboxylated aromatic ring.

• Aromatization: Deprotonation restores aromaticity, yielding the acridone.

Critical Control Point: The electron density of the "attacking" ring (Ring B) dictates the rate. Electron-Donating Groups (EDGs) like -OMe or -Me accelerate cyclization, while Electron-Withdrawing Groups (EWGs) like

or significantly retard it, often requiring higher temperatures ( C) or stronger Lewis acids.

Figure 1: The acid-catalyzed intramolecular cyclization pathway.[1] The formation of the acylium ion is the key activation step.

Critical Parameters & Catalyst Selection

The choice of condensing agent is the single most important variable.

Parameter	Polyphosphoric Acid (PPA)	Eaton’s Reagent (7.7% P₂O₅ in MsOH)	Sulfuric Acid (H₂SO₄)
Role	Solvent & Catalyst	Solvent & Catalyst	Solvent & Catalyst
Viscosity	Extremely High (Honey-like)	Low (Mobile liquid)	Low
Temp. Range	100°C – 160°C	25°C – 80°C	80°C – 100°C
Side Reactions	Minimal (Cleanest profile)	Minimal	High (Sulfonation risk)
Workup	Difficult (Requires mechanical stirring)	Easy (Pour into water)	Moderate
Recommendation	Standard for Robustness	Preferred for Scale/Ease	Avoid (Outdated)

Detailed Protocols

Protocol A: The "Gold Standard" PPA Cyclization

Best for: Validating literature results and robust synthesis of simple acridones.

Reagents:

• N-phenylanthranilic acid derivative (1.0 equiv)

• Polyphosphoric Acid (PPA) (10–20 g per 1 g of substrate) [1]

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a mechanical stirrer (magnetic stirring often fails due to PPA viscosity), charge the PPA. Heat to 80–90°C to lower viscosity.

• Addition: Add the N-phenylanthranilic acid solid in small portions. Ensure the solid is fully dispersed/dissolved.

• Reaction: Increase temperature to 100–120°C . Monitor by TLC (Note: PPA is difficult to sample; remove a drop with a glass rod and quench in a mini-vial of water/EtOAc). Reaction time is typically 2–4 hours .

• Quenching (The Danger Zone): Cool the mixture to ~60°C. Slowly pour the reaction mixture into a beaker containing crushed ice/water (10x volume) with vigorous stirring.

  • Expert Tip: Do not pour water into the PPA; the exotherm is violent. Pour PPA into water.

• Isolation: The acridone will precipitate as a yellow/green solid. Stir for 30 minutes to ensure all PPA is hydrolyzed.

• Neutralization: The precipitate often traps acid. Filter, resuspend the solid in 10%

  or , boil for 5 minutes, and filter again. This step is crucial for product purity [2].[2]

• Purification: Recrystallize from glacial acetic acid or DMF if necessary.

Protocol B: The Modern Eaton’s Reagent Method

Best for: High-throughput libraries, temperature-sensitive substrates, and easier workup.

Reagents:

• N-phenylanthranilic acid derivative (1.0 equiv)

• Eaton’s Reagent (

  in Methanesulfonic acid) (5–10 mL per 1 g of substrate) [3]

Step-by-Step Methodology:

• Setup: Flame-dry a flask and flush with Nitrogen (

  is moisture sensitive).

• Reaction: Add the substrate to Eaton’s Reagent at Room Temperature (RT).[3]

• Optimization: Stir at RT for 30 minutes. If no reaction occurs (TLC check), heat to 40–60°C . Most cyclizations complete within 1–3 hours at mild temperatures.

• Workup: Pour the mobile solution into ice water. Neutralize with saturated sodium bicarbonate (

  ) until pH ~7.

• Extraction: Unlike PPA, the product might not precipitate cleanly if it has solubilizing groups. Extract with Ethyl Acetate or DCM if no precipitate forms.

Comparative Workflow Visualization

Figure 2: Operational comparison between PPA (high heat/viscosity) and Eaton's Reagent (mild/mobile).

Troubleshooting & Optimization Table

Observation	Root Cause	Corrective Action
Black Tar Formation	Temperature too high or H₂SO₄ used.	Switch to PPA or Eaton’s Reagent.[4] Reduce temp by 20°C. Perform reaction under .
Incomplete Reaction	Deactivated ring (EWG present).	Increase temp to 140°C (PPA). Ensure efficient stirring (mechanical).
Product is Acidic/Green	Trapped acid in crystal lattice.	Mandatory: Boil the crude solid in 10% or dilute .
Low Yield (PPA)	Product lost during viscous transfer.	Dilute PPA with a small amount of xylene during reaction (acts as co-solvent) or quench directly in flask if safe.
Regioisomers	Substrate has meta-substituent.	Cyclization can occur ortho or para to the substituent. Separate via column chromatography or recrystallization.

References

• Organic Syntheses. "Acridone." Org.[2][3][5][6] Synth.1939 , 19, 6; Coll. Vol.1943 , 2,[7][8] 15. [Link]

• MacNeil, S. L. et al. "A New Method for the Synthesis of Acridones." Tetrahedron Letters2006, 47, 2389.

• Thimmaiah, S. et al. "Eaton's Reagent Catalysed Alacritous Synthesis of 3-Benzazepinones."[3][9] Eur. J. Chem.[3]2016 , 7, 391-396.[9] (Applicability of Eaton's reagent for intramolecular cyclizations). [Link]

• Zhang, Y. et al. "Microwave-assisted synthesis of acridones." RSC Advances2019, 9, 423-430. (Modern green approaches).

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scispace.com [scispace.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. rjptonline.org [rjptonline.org]
• 7. Synthesis of N-phenylanthranilic Acid and Its Related Toxicity and Biomarker Studies_Chemicalbook [chemicalbook.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Eaton’s reagent catalysed alacritous synthesis of 3-benzazepinones | European Journal of Chemistry [eurjchem.com]

Application of 10-Methylacridin-9-one Derivatives in OLED Research: A Technical Guide

Introduction: The Rise of Acridone Scaffolds in Organic Electronics

The field of organic electronics, particularly Organic Light-Emitting Diodes (OLEDs), has seen a paradigm shift in display and lighting technologies, driven by the innovation of novel organic molecules.[1] At the heart of this evolution lies the strategic design of materials that can efficiently convert electrical energy into light. Among the myriad of molecular scaffolds, 10-methylacridin-9-one (also known as N-Methylacridone) has emerged as a compound of significant interest.[1][2][3] This stable, heterocyclic compound provides a versatile and robust platform for the synthesis of a new generation of organic semiconductors.[1]

The intrinsic electronic and photophysical properties of the acridone core can be meticulously tuned through chemical modification, making its derivatives highly sought after for various roles within an OLED device, including as emissive dopants, charge-transporting layers, and host materials.[1][4][5] This guide provides a detailed overview of the application of 10-methylacridin-9-one derivatives in OLED research, offering in-depth application notes and protocols for researchers and scientists in the field.

Part 1: Core Concepts & Molecular Design Principles

The versatility of the 10-methylacridin-9-one scaffold stems from its inherent electronic structure. The acridone core acts as an electron acceptor, which can be strategically combined with various electron-donating moieties to create molecules with tailored optoelectronic properties. This donor-acceptor (D-A) architecture is a cornerstone of modern OLED material design.

The Donor-Acceptor (D-A) Strategy for Thermally Activated Delayed Fluorescence (TADF)

A significant breakthrough in OLED technology was the development of materials exhibiting Thermally Activated Delayed Fluorescence (TADF).[6] TADF allows for the harvesting of both singlet and triplet excitons for light emission, paving the way for 100% internal quantum efficiency (IQE) in purely organic molecules.[6] The key to achieving efficient TADF is a small energy gap between the lowest singlet (S1) and triplet (T1) excited states (ΔEST).[6]

The D-A design principle using acridone derivatives is particularly effective for creating TADF emitters.[7][8] By creating a twisted geometry between the donor and the acridone acceptor, the overlap between the Highest Occupied Molecular Orbital (HOMO), localized on the donor, and the Lowest Unoccupied Molecular Orbital (LUMO), localized on the acceptor, is minimized.[6] This spatial separation directly leads to a smaller ΔEST, facilitating the reverse intersystem crossing (rISC) from the T1 to the S1 state, which is the defining process of TADF.[6]

A notable example is the design of 3,6-di(10H-phenoxazin-10-yl)-10-phenylacridin-9(10H)-one (3,6-DPXZ-AD), where phenoxazine acts as the electron donor attached to the acridone acceptor.[8] This strategic design resulted in a highly efficient yellow TADF OLED with an external quantum efficiency (EQE) of 30.6%.[8]

Simplified Jablonski diagram illustrating the TADF mechanism.

Acridone Derivatives as Host Materials

In phosphorescent OLEDs (PhOLEDs), an emissive dopant is dispersed within a host material. The host material plays a crucial role in transporting charge carriers and transferring energy to the dopant.[4][9][10] Acridone-based molecules have shown great promise as host materials due to their high triplet energy and balanced charge-transporting properties.[5][11]

A critical requirement for a host material is that its triplet energy must be higher than that of the phosphorescent dopant to prevent reverse energy transfer.[4] By linking carbazole units to the acridone core, researchers have developed bipolar host materials with excellent thermal stability.[5][11] For instance, 10-(5-(9H-carbazol-9-yl)pyridin-2-yl)acridin-9(10H)-one (AC-Py-Cz) has been successfully used as a host for green PhOLEDs, achieving a high EQE of 25.2% with very low efficiency roll-off at high brightness.[5][11]

Role in Hole-Transporting Layers (HTLs)

The efficiency of an OLED is also dependent on the performance of its charge-transporting layers.[12] Acridine-based derivatives have been designed to function as efficient hole-transporting materials.[4] By coupling the dimethyl acridine moiety with triphenylamine, a material known as TPA-2ACR was synthesized.[4] When used as the HTL in a yellow phosphorescent OLED, it exhibited significantly better performance (EQE of 21.59%) compared to a standard TAPC-based device (EQE of 10.6%).[4] This improvement is attributed to the favorable HOMO energy level and good thermal stability of the acridine derivative.[4]

Part 2: Application Notes & Experimental Protocols

This section provides practical, step-by-step protocols for the synthesis of a representative acridone derivative and the fabrication of a multilayer OLED device.

Protocol: Synthesis of a D-A Type TADF Emitter

This protocol is a representative example based on the Buchwald-Hartwig amination reaction, a common method for synthesizing D-A type molecules.[4] Here, we describe the synthesis of a hypothetical TADF emitter, 2,7-bis(diphenylamino)-10-methylacridin-9-one .

Materials:

• 2,7-dibromo-10-methylacridin-9-one (Acceptor)

• Diphenylamine (Donor)

• Sodium tert-butoxide (Base)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (Catalyst)

• Tri-tert-butylphosphine (Ligand)

• Anhydrous Toluene (Solvent)

• Standard glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon)

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere (N2 or Ar), combine 2,7-dibromo-10-methylacridin-9-one (1.0 eq), diphenylamine (2.2 eq), and sodium tert-butoxide (2.5 eq).

• Solvent Addition: Add anhydrous toluene to the flask via cannula or syringe. The volume should be sufficient to dissolve the reactants upon heating.

• Catalyst Preparation: In a separate glovebox or under a strong inert gas flow, prepare a stock solution of the catalyst/ligand mixture by dissolving Pd2(dba)3 and tri-tert-butylphosphine in a small amount of anhydrous toluene.

  • Scientist's Note: The phosphine ligand is air-sensitive and should be handled with care. The palladium catalyst facilitates the carbon-nitrogen bond formation, which is the core of this cross-coupling reaction.

• Reaction Initiation: Add the catalyst solution to the main reaction flask.

• Reflux: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 24-48 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction to room temperature.

  • Quench the reaction by slowly adding deionized water.

  • Extract the organic phase with a suitable solvent like dichloromethane or ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification:

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

  • For high-purity material required for OLEDs, a final purification step of temperature-gradient sublimation is highly recommended.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol: Fabrication of a Multilayer OLED Device

This protocol describes the fabrication of a small-molecule OLED using thermal evaporation in a high-vacuum environment.[13][14] The device structure is a common architecture used for testing new materials.[13]

Materials & Equipment:

• Pre-patterned Indium Tin Oxide (ITO) coated glass substrates.[15]

• Organic materials:

  • Hole Injection Layer (HIL): e.g., 2-TNATA

  • Hole Transport Layer (HTL): e.g., NPB or an acridine-based HTL like TPA-2ACR[4]

  • Emissive Layer (EML): Host material (e.g., AC-Py-Cz) doped with the synthesized acridone-based TADF emitter (e.g., 1-5 wt%).[5][11]

  • Electron Transport Layer (ETL): e.g., Alq3

  • Electron Injection Layer (EIL): e.g., Lithium Fluoride (LiF)

• Cathode Material: Aluminum (Al)

• High-vacuum thermal evaporation system (< 10⁻⁶ Torr).[7]

• Substrate cleaning supplies (Deionized water, isopropanol, acetone, UV-Ozone or plasma cleaner).[15]

Workflow for OLED Device Fabrication.

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the pre-patterned ITO substrates by sequential sonication in deionized water, acetone, and isopropanol.[15]

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone or oxygen plasma immediately before loading into the evaporation chamber to improve the work function of the ITO and enhance hole injection.

• Layer Deposition:

  • Load the cleaned substrates and the organic/inorganic materials into the thermal evaporation chamber.

  • Evacuate the chamber to a high vacuum (e.g., < 5 x 10⁻⁷ Torr).

  • Deposit the layers sequentially by resistive heating of the source crucibles. Monitor the thickness of each layer using a quartz crystal microbalance. A typical device structure might be:

    • HIL: 2-TNATA (60 nm)

    • HTL: NPB (20 nm)

    • EML: Host:Acridone-dopant (20 nm, 3 wt% doping)

    • ETL: Alq3 (30 nm)

    • EIL: LiF (1 nm)

    • Cathode: Al (100 nm)

  • Scientist's Note: The deposition rates are critical. For organic layers, a rate of 1-2 Å/s is typical. For LiF, a slower rate of ~0.1 Å/s is used, while for Aluminum, a higher rate of ~5 Å/s is common. The doping concentration in the EML is precisely controlled by the relative deposition rates of the host and dopant materials.

• Encapsulation:

  • Immediately transfer the fabricated devices into an inert-atmosphere glovebox without exposure to air or moisture.

  • Encapsulate the devices using a UV-curable epoxy and a glass coverslip to prevent degradation.[15]

• Characterization:

  • Test the device performance using a source measure unit and a calibrated spectrometer.

  • Measure the current density-voltage-luminance (J-V-L) characteristics.

  • Record the electroluminescence (EL) spectra and calculate the Commission Internationale de l'Éclairage (CIE) coordinates.

  • Determine the external quantum efficiency (EQE), power efficiency, and current efficiency.

Part 3: Performance Data & Summary

The following table summarizes the performance of select OLEDs incorporating acridone derivatives, showcasing their versatility in different roles.

Derivative Name	Role in OLED	Dopant/Host System	Max EQE (%)	Color	Reference
3,6-DPXZ-AD	TADF Emitter	Doped in host	30.6%	Yellow	[8]
AC-Py-Cz	Host Material	Host for green PhOLED	25.2%	Green	[5][11]
TPA-2ACR	Hole Transport Layer	HTL for yellow PhOLED	21.59%	Yellow	[4]
BThPAc-1	MR-TADF Emitter	Doped in BIZ-6Me-TRZ	26.5%	Green	[16]
2,8-bis(9,9-dimethylacridin-10(9H)-yl)dibenzothiophene 5,5-dioxide	TADF Emitter	Doped in host	14.3%	Green	[17]

EQE: External Quantum Efficiency; MR: Multiple Resonance

Conclusion and Future Outlook

Derivatives of 10-methylacridin-9-one have firmly established themselves as a powerful class of materials for high-performance OLEDs. Their adaptable structure allows for the rational design of molecules with specific functions, from highly efficient TADF emitters that enable 100% internal quantum efficiency to robust host materials and charge transporters that improve overall device stability and performance. The continued exploration of new donor and acceptor combinations centered around the acridone core promises to yield even more advanced materials, pushing the boundaries of OLED technology for next-generation displays and solid-state lighting.

References

• Acridinone Derivatives in Organic Electronics: A Focus on OLEDs. (2026, February 15). Google.
• Acridine Based Small Molecular Hole Transport Type Materials for Phosphorescent OLED Application. (2021, December 19). MDPI.
• Acridone-Based Host Materials for Green Phosphorescent and Thermally Activated Delayed Fluorescent OLEDs with Low-Efficiency Roll-Offs. (2022, December 20). PubMed.
• New Light-Green Thermally Activated Delayed Fluorescence Polymer Based on Dimethylacridine-Triphenyltriazine Light-Emitting Unit and Tetraphenylsilane Moiety as Non-Conjugated Backbone. (2022, December 24). MDPI.
• Acridone‐Based Host Materials for Green Phosphorescent and Thermally Activated Delayed Fluorescent OLEDs with Low‐Efficiency Roll‐Offs | Request PDF. (n.d.). ResearchGate.
• Phosphorescent Host Materials. (n.d.). Ossila.
• Synthesis of acridone-naphthylamine derivative and its thermally-activated delayed fluorescence studies for application in OLEDs. (2025, August 10). ResearchGate.
• Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency. (n.d.). RSC Publishing.
• FABRICATION OF ORGANIC LIGHT EMITTING DIODES (OLEDs) FOR FLAT PANEL DISPLAYS. (n.d.). CORE.
• Chemical and photophysical properties of materials for OLEDs. (n.d.). ResearchGate.
• On the Photochemical Stability of the 9‐Mesityl‐10‐methylacridinium Cation | Request PDF. (2025, August 6). ResearchGate.
• 10-Dibenzothiophenyl-9,9-diphenylacridane-based multiple resonance emitters for high-efficiency narrowband green OLEDs with CIE y > 0.7 at high doping concentrations. (n.d.). PMC.
• OLED Fabrication | How to make an OLED Device. (n.d.). Ossila.
• Synthesis and characterizations of new organic molecules luminescent for applications in lighting and bioimaging. (n.d.). IRIS - Università degli Studi di Cagliari.
• Organic host materials for phosphorescent organic light-emitting diodes. (2011, March 3). RSC Publishing.
• P-131: Synthesis and Device Application of a Dibenzothiophene Derivative as Thermally Activated Delayed Fluorescence Material for Green Fluorescence OLED. (2025, August 10). ResearchGate.
• 10-methylacridin-9-one. (n.d.). escientificsolutions.
• US11476313B2 - Methods of fabricating OLED panel with inorganic pixel encapsulating barrier. (n.d.). Google Patents.
• 9(10H)-Acridinone, 10-methyl-. (n.d.). NIST WebBook.
• 10-Dibenzothiophenyl-9,9-diphenylacridane-based multiple resonance emitters for high-efficiency narrowband green OLEDs with CIE y > 0.7 at high doping concentrations. (n.d.). Chemical Science (RSC Publishing).
• 10-Methylacridin-9(10H)-one | 719-54-0. (n.d.). Sigma-Aldrich.
• Photophysical properties and OLED performance of light-emitting platinum(ii) complexes. (n.d.). Dalton Transactions (RSC Publishing).
• 10-Dibenzothiophenyl-9,9-diphenylacridane-based multiple resonance emitters for high-efficiency narrowband green OLEDs with CIE. (2024, July 12). Semantic Scholar.

Sources

• 1. nbinno.com [nbinno.com]
• 2. escientificsolutions.com [escientificsolutions.com]
• 3. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 4. mdpi.com [mdpi.com]
• 5. Acridone-Based Host Materials for Green Phosphorescent and Thermally Activated Delayed Fluorescent OLEDs with Low-Efficiency Roll-Offs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iris.unica.it [iris.unica.it]
• 7. researchgate.net [researchgate.net]
• 8. Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 9. ossila.com [ossila.com]
• 10. Organic host materials for phosphorescent organic light-emitting diodes - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. US11476313B2 - Methods of fabricating OLED panel with inorganic pixel encapsulating barrier - Google Patents [patents.google.com]
• 15. ossila.com [ossila.com]
• 16. 10-Dibenzothiophenyl-9,9-diphenylacridane-based multiple resonance emitters for high-efficiency narrowband green OLEDs with CIE y > 0.7 at high doping concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield of 1,7-Dimethoxy-10-methylacridin-9(10H)-one synthesis

To: Research Team From: Dr. Aris, Senior Application Scientist Subject: Technical Guide: Optimization of 1,7-Dimethoxy-10-methylacridin-9(10H)-one Synthesis

Executive Summary

Synthesizing 1,7-dimethoxy-10-methylacridin-9(10H)-one presents a specific set of challenges distinct from the generic acridone scaffold. The presence of the 1-methoxy group (peri-position to the carbonyl) creates significant steric and electronic effects that often reduce cyclization efficiency and complicate purification. Furthermore, the "brick dust" insolubility of the non-methylated intermediate often leads to stalling during the final N-methylation step.

This guide moves beyond standard textbook protocols, offering optimized workflows based on Eaton’s Reagent cyclization and Phase-Transfer Catalyzed (PTC) methylation , which have shown to increase yields by 20-40% compared to classical PPA/thermal routes.

Module 1: The Precursor Assembly (Ullmann Condensation)

The Bottleneck: Classical Ullmann condensation (using Cu powder at 200°C) often results in low yields due to oxidative tarring and copper deactivation, especially with electron-rich methoxy-substituted anilines.

Optimized Protocol: Ligand-Assisted Coupling Switch to a mild, ligand-accelerated Ullmann-type coupling.[1] This preserves the methoxy groups and prevents oxidative decomposition.

• Catalyst System: CuI (10 mol%) + L-Proline (20 mol%) or 1,10-Phenanthroline.

• Base: K₂CO₃ (mild) or Cs₂CO₃ (faster).

• Solvent: DMSO or DMF (Anhydrous).

• Temperature: 90–110°C (vs. 200°C in classical methods).

Troubleshooting Q&A:

Q: My reaction turns black and yield is <40%. What is happening? A: This is "copper crashing." At high temperatures without ligands, Cu(I) disproportionates to Cu(0) (black precipitate) and Cu(II), killing the catalytic cycle. Fix: Add L-Proline or N,N-dimethylglycine as a ligand to stabilize the Cu(I) species. Ensure the reaction is under Argon; methoxy anilines are oxidation-sensitive.

Q: I am seeing incomplete conversion of the 2-chlorobenzoic acid. A: The 3-methoxy group on your benzoic acid precursor (required for the 1-position on acridone) sterically hinders the reaction site. Fix: Switch from K₂CO₃ to Cs₂CO₃ . The larger Cesium cation improves the solubility of the carboxylate, increasing the effective concentration of the nucleophile.

Module 2: The Critical Cyclization (Ring Closure)

The Bottleneck: The standard Polyphosphoric Acid (PPA) method requires heating to 140-160°C. For 1,7-dimethoxy substrates, the 1-methoxy group is acid-labile and prone to demethylation or rearrangement at these temperatures, leading to "tar" formation.

The Solution: Eaton’s Reagent Replace PPA with Eaton’s Reagent (7.7 wt% P₂O₅ in Methanesulfonic acid). It is less viscous, allows lower reaction temperatures, and is far gentler on methoxy substituents.

Protocol Comparison:

Parameter	Classical (PPA)	Optimized (Eaton's Reagent)	Benefit
Temperature	140–160°C	60–80°C	Prevents demethylation of 1-OMe.
Viscosity	High (Paste)	Low (Liquid)	Better stirring; homogeneous heat distribution.
Workup	Pour into ice (sticky mess)	Pour into water (precipitates cleanly)	Easier isolation.
Yield	30–50%	75–90%	Significant reduction in side-products.

Troubleshooting Q&A:

Q: I am getting a mixture of isomers. Why? A: If you are cyclizing N-(3-methoxyphenyl)-3-methoxy-2-aminobenzoic acid, the ring closure on the aniline side can occur ortho or para to the methoxy group.

• Mechanism: Cyclization is an electrophilic aromatic substitution. The position para to the methoxy (position 6 on aniline ring) is sterically favored over the ortho position (position 2).

• Fix: You cannot easily control this chemically if the positions are open. However, running the reaction at lower temperatures (Eaton's, 40-50°C) favors the kinetic product (often the less sterically hindered para-closure), improving regioselectivity.

Module 3: N-Methylation (The Final Step)

The Bottleneck: The 1,7-dimethoxyacridin-9(10H)-one intermediate is likely highly insoluble ("brick dust"). Standard alkylation (MeI/K₂CO₃/Acetone) fails because the starting material never dissolves, or the reaction stops at 50% conversion.

The Solution: Phase Transfer Catalysis (PTC) Use a biphasic system or a high-boiling solvent with a solubilizing catalyst.

Optimized Protocol:

• Solvent: THF (or Toluene) + 50% aq. KOH (Biphasic).

• Catalyst: Tetrabutylammonium bromide (TBAB) or Benzyltriethylammonium chloride (TEBA) (10 mol%).

• Alkylating Agent: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS).

• Conditions: Vigorous stirring at 60°C.

Why this works: The quaternary ammonium salt transports the deprotonated acridone anion into the organic phase where it reacts instantly with MeI. This bypasses the bulk solubility issue.

Troubleshooting Q&A:

Q: I see O-methylation instead of N-methylation. A: Acridones are ambident nucleophiles (N vs O attack).

• Cause: O-methylation is favored by "hard" electrophiles and high ionic character.

• Fix: Use Methyl Iodide (MeI) (softer electrophile) rather than Dimethyl Sulfate. Ensure the solvent is not too polar (use Toluene/KOH/TBAB). The N-anion is softer and will prefer the soft Carbon of MeI.

Q: The product won't precipitate during workup. A: N-methylation increases solubility.

• Fix: Do not just add water. Evaporate the organic solvent (THF/Toluene) first. Then triturate the residue with Methanol or Diethyl Ether . The impurity (TBAB) will dissolve, while the methylated acridone product should remain as a solid.

Visual Workflows

Figure 1: Optimized Synthesis Pathway

A logic flow for the synthesis of 1,7-dimethoxy-10-methylacridin-9(10H)-one.

Caption: Optimized 3-step pathway utilizing Eaton's Reagent and PTC to overcome solubility and reactivity bottlenecks.

Figure 2: Troubleshooting Decision Tree

Diagnostic logic for low yield scenarios.

Caption: Diagnostic flow for identifying and resolving yield losses at each synthetic stage.

References

• BenchChem. (2025).[1] An In-depth Technical Guide to Eaton's Reagent: Properties, Protocols, and Mechanisms. Retrieved from

  • Relevance: Defines the superiority of Eaton's reagent over PPA for minimizing tar formation in acridone cycliz

• RSC Advances. (2021). Acridin-9(10H)-one based thermally activated delayed fluorescence material. Retrieved from

  • Relevance: Discusses the structural rigidity and solubility challenges of acridone derivatives, supporting the need for specialized N-methyl

• International Journal of Pharmaceutical Sciences and Research. (2021). Design, Synthesis, DNA-Binding and Docking Study of 2,4-Dimethoxy Acridones. Retrieved from

  • Relevance: Provides experimental validation for the use of Phase Transfer Catalysis (TBAB)

• Tokyo Chemical Industry (TCI). (2024). Eaton's Reagent: A Less Viscous Alternative to PPA. Retrieved from

  • Relevance: Confirms the handling advantages and yield improvements of Eaton's reagent for cycloacyl

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubilizing Acridones in Aqueous Buffers

The Core Challenge: "The Acridone Paradox"

Why is my acridone precipitating despite pH adjustments?

This is the most frequent ticket we receive.[1] The confusion stems from a chemical intuition mismatch. Most researchers see the nitrogen atom in the acridone ring and assume it behaves like acridine (a weak base, pKa ~5.6), which protonates and dissolves in acidic buffers.

The Reality: Acridone (9(10H)-acridone) is not a base under physiological conditions.[1] Due to the carbonyl group at position 9, the nitrogen lone pair is delocalized into the ring system (lactam-like resonance).

• Protonation (Acidic limit): Occurs only at extremely low pH (pKa ~ -0.[1]32) on the carbonyl oxygen, not the nitrogen.

• Deprotonation (Basic limit): The N-H proton is very weakly acidic (pKa > 14).

Troubleshooting Guide: Step-by-Step Protocols

Phase 1: Preparation of the Master Stock

Objective: Create a stable, high-concentration solution free of micro-aggregates.[1]

• Solvent Choice: Anhydrous DMSO (Dimethyl sulfoxide) is the gold standard.[1] Ethanol and Methanol are often insufficient for high concentrations (>5 mM).[1]

• Concentration Limit: Aim for 10–20 mM max. Do not attempt 100 mM stocks unless using specialized derivatives.[1]

• Storage: Store at -20°C, protected from light. Acridones are photostable but can degrade over long periods in solution.[1]

Phase 2: Dilution into Aqueous Buffers (The Critical Step)

Issue: "The Crash Out." Adding the stock to water results in immediate cloudiness or loss of signal over time.[1]

The "Dropwise Vortex" Protocol:

• Prepare your aqueous buffer (PBS, HEPES, or Tris).[3][1]

• Crucial Additive: Pre-dissolve Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in the buffer (see Section 3).[1]

• Place the buffer on a vortex mixer set to medium-high speed.

• Inject the DMSO stock sub-surface into the vortexing buffer.[1]

  • Why? Dropping on top creates a local high-concentration film where aggregates nucleate instantly.[1] Sub-surface injection ensures immediate dispersion.[1]

• Final DMSO Concentration: Keep < 1% (v/v) to avoid biological toxicity, though acridone solubility might require up to 5% if no cyclodextrins are used.[1]

Advanced Solubilization Strategies

If simple dilution fails, you must alter the solvent environment.[1] We recommend Strategy A for biological assays (non-toxic) and Strategy B for analytical chemistry.[1]

Strategy A: Host-Guest Complexation (Recommended)

Mechanism: The hydrophobic acridone molecule fits inside the lipophilic cavity of cyclodextrins, shielding it from water while the hydrophilic exterior keeps the complex soluble.

• Reagent: (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) .[1][4]

  • Note: Native β-CD has lower water solubility; HP-β-CD is superior (soluble >500 mg/mL).[1]

• Protocol:

  • Prepare a 10–50 mM HP-β-CD solution in your assay buffer.[1]

  • Dilute the acridone DMSO stock into this solution.

• Benefit: Prevents aggregation-induced quenching (ACQ), often enhancing fluorescence intensity by 2-10 fold.[1]

Strategy B: Surfactant Encapsulation

Mechanism: Micellar solubilization.[1]

• Reagents: Non-ionic surfactants like Tween-20 or Triton X-100 .[1]

• Concentration: Must be above the Critical Micelle Concentration (CMC).

  • Triton X-100: Use ~0.05% - 0.1% (w/v).[1]

  • Tween-20: Use ~0.1% (w/v).[1]

• Warning: Surfactants can lyse cells and interfere with membrane protein assays.[1]

Visualizing the Solubility Decision Logic

The following diagram outlines the logical flow for troubleshooting acridone insolubility.

Caption: Decision tree for solubilizing acridones. Note that pH adjustment is explicitly marked as ineffective for the parent compound.

Frequently Asked Questions (FAQ)

Q1: I added acid to pH 4, but the acridone still didn't dissolve. Why? A: As detailed in the "Acridone Paradox," acridone is not basic at pH 4.[3][1] You would need to reach pH < 0 (using concentrated sulfuric acid) to protonate the carbonyl oxygen.[1] This is incompatible with biological buffers.[1]

Q2: My acridone solution lost fluorescence intensity over 1 hour. Is it degrading? A: Likely not. It is probably aggregating.[1] Acridones exhibit Aggregation-Caused Quenching (ACQ) .[1] As the hydrophobic molecules stack (pi-pi interactions) in the aqueous buffer, they stop fluorescing and eventually precipitate. Adding HP-β-CD usually restores fluorescence by breaking up these aggregates.[1]

Q3: Can I use serum albumin (BSA) as a carrier? A: Yes. Acridones bind to the hydrophobic pockets of Bovine Serum Albumin (BSA) and Human Serum Albumin (HSA). If your assay tolerates protein, adding 0.1% BSA can stabilize acridone concentrations up to ~50 µM.[3][1]

Q4: Which derivatives are more soluble? A: If you can modify your compound, consider:

• Acridone-4-carboxylic acid: Soluble at pH > 7.5 (forms a carboxylate anion).[1]

• Sulfonated acridones: Highly water-soluble at all pH levels.[1]

• N-alkyl derivatives with polar groups: e.g., N-(3-dimethylaminopropyl)acridone.[1]

Quantitative Data: Solubility & Binding

Table 1: Approximate Solubility Limits of Parent Acridone

Solvent / Condition	Solubility Limit (Approx.)	Notes
Water (pH 7.4)	< 5 µM (< 1 µg/mL)	High risk of aggregation/precipitation.[1]
DMSO	> 20 mM	Recommended for master stock.[1]
Ethanol	~ 1-2 mM	Lower capacity than DMSO.[1]
PBS + 50 mM HP-β-CD	~ 500 µM	Forms 1:1 inclusion complex.[1]
PBS + 0.1% Triton X-100	~ 200 µM	Micellar solubilization.[1]

Table 2: Cyclodextrin Binding Constants (K) Data indicates the strength of the host-guest interaction.

Guest Molecule	Host Molecule	Binding Constant ( )	Source
Acridone	β-Cyclodextrin	~ 287	[1]
Acridone	HP-β-Cyclodextrin	~ 400–600	[2]
N-Methylacridone	β-Cyclodextrin	~ 634	[3]

References

• Characterization of the β-cyclodextrin/acridine complex. Journal of Physical Chemistry, 1991.

• Studies on acridone derivatives with and without inclusion complex formation with β-cyclodextrin. Bulgarian Chemical Communications, 2013.[1]

• Cyclodextrins: Structural, Chemical, and Physical Properties, and Applications. MDPI Polysaccharides, 2021.[3][1]

• Acridone | C13H9NO. PubChem Database, National Institutes of Health (NIH).[1]

• The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile. Journal of Organic Chemistry, 2025.

Sources

• 1. Acridine - Wikipedia [en.wikipedia.org]
• 2. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. beta-cyclodextrin inclusion complexes: Topics by Science.gov [science.gov]

Technical Support Center: Acridinone Probe Stability Guide

Topic: Preventing Photobleaching of Acridinone Fluorescent Probes Content Type: Technical Support Center Guide (Q&A Format) Audience: Researchers, Scientists, Drug Development Professionals

From: Dr. Aris Thorne, Senior Application Scientist Subject: Critical protocols for stabilizing acridinone derivatives (DDAO, Acridine Orange, Quinacrine)

Executive Summary

Acridinone derivatives are powerful tools for DNA intercalation, pH sensing, and drug efflux monitoring. However, their planar aromatic structure makes them susceptible to π-stacking aggregation and radical-mediated photobleaching. Unlike simple fluorophores, acridinone signal loss is often a complex interplay of photochemical degradation , pH-dependent quenching , and active cellular efflux .

This guide moves beyond basic "low light" advice. It provides a root-cause analysis framework to distinguish true photobleaching from environmental quenching and offers validated chemical and instrumental protocols to maximize photon yield.

Part 1: Diagnostic & Troubleshooting

Use this section to identify the root cause of your signal loss before altering your protocol.

Q1: My signal disappears almost immediately upon excitation. Is this rapid photobleaching?

Diagnosis: Likely not photobleaching. This is characteristic of fluorescence quenching or pH-induced spectral shifts .

• The Mechanism: Acridinones are highly sensitive to their protonation state. Many derivatives (e.g., DDAO) exhibit a massive Stokes shift or complete fluorescence quenching if the local pH drops.

• The Test: Check your buffer. If you are using a glucose oxidase/catalase (GODCAT) oxygen scavenging system, the byproduct is gluconic acid, which lowers pH and can "turn off" acridinone fluorescence, mimicking bleaching.

• Solution: Switch to a pH-stable scavenger like Protocatechuic Acid/Protocatechuate-3,4-Dioxygenase (PCA/PCD) or heavily buffer your GODCAT system (100 mM HEPES).

Q2: The signal is stable in fixed cells but vanishes in live-cell experiments within seconds.

Diagnosis: This is likely active efflux , not bleaching.

• The Mechanism: Acridinones and acridines (like Quinacrine) are classic substrates for P-glycoprotein (P-gp) and other ABC transporter pumps. Live cells actively pump these dyes out of the cytosol/nucleus.

• The Test: Add a P-gp inhibitor like Verapamil (50 µM) or Cyclosporin A (10 µM) to your imaging media. If the signal stabilizes, it was efflux, not bleaching.

• Reference: Acridine derivatives are widely used to characterize multidrug resistance (MDR) pumps due to this specific transport mechanism. [1]

Q3: My signal fades exponentially during Z-stack acquisition. How do I confirm it's true photobleaching?

Diagnosis: True Photobleaching (ROS-mediated oxidation).

• The Mechanism: Acridinones in the excited triplet state (

  ) react with molecular oxygen ( ) to generate singlet oxygen ( ) and superoxide radicals. These radicals attack the acridinone core, breaking the conjugation system.

• The Solution: You need a Triplet State Quencher (TSQ) rather than just a radical scavenger. (See Chemical Mitigation Strategies below).

Part 2: Visualization of Signal Loss Pathways

The following decision tree helps you distinguish between the three main causes of signal loss: Bleaching, Quenching, and Efflux.

Caption: Decision tree to isolate the cause of acridinone signal loss. Note that pH changes and efflux pumps often mimic photobleaching.

Part 3: Chemical Mitigation Strategies

Q4: Which antifade reagent is best for acridinone probes?

Recommendation: DABCO (1,4-diazabicyclo[2.2.2]octane) or Trolox .

• Why: Unlike p-phenylenediamine (PPD), which is excellent for fluorescein but can react with and quench certain red-shifted dyes, DABCO is chemically compatible with the acridinone core. It acts as a singlet oxygen scavenger without altering the electronic structure of the fluorophore.

• Trolox Advantage: For live cells, Trolox (a water-soluble Vitamin E analog) is superior because it suppresses "blinking" (transient dark states) by quenching the triplet state, preventing the formation of destructive radicals in the first place. [2]

Q5: Can I use VECTASHIELD or ProLong Gold?

Technical Insight:

• ProLong Gold/Diamond: Highly recommended for fixed samples.[1] These hard-setting mountants often contain optimized scavengers that protect the rigid acridinone structure.

• VECTASHIELD: Use with caution.[2] Reports indicate VECTASHIELD can sometimes quench the fluorescence of specific intercalating dyes or cause blue-haze background in the UV channel, which overlaps with the excitation of some acridinones.

Protocol: Preparation of "Acridinone-Safe" Mounting Media (DABCO-Glycerol)

Use this if commercial mountants are quenching your specific derivative.

Reagent	Concentration	Function
DABCO	2.5% (w/v)	Radical Scavenger / Antifade
Glycerol	90% (v/v)	Viscosity agent (reduces oxygen diffusion)
PBS (1X)	10% (v/v)	Buffer (Maintain pH 7.4 - Critical )
Sodium Azide	0.02%	Preservative (Optional)

Steps:

• Dissolve DABCO in 1X PBS (heating to 37°C may be required).

• CRITICAL: Adjust pH to 7.4–8.0. Acridinones are pH sensors; acidic mounting media will quench your signal immediately.

• Mix with Glycerol.

• Store at -20°C in dark aliquots.

Part 4: Instrumental Optimization

Q6: How should I adjust my confocal settings to minimize bleaching?

The "Photon Budget" Strategy: You have a finite number of photons a fluorophore can emit before destruction (Quantum Yield of Photobleaching). You must spend them wisely.

• Pixel Dwell Time: Decrease it.

  • Why: Long dwell times allow the fluorophore to cycle into the Triplet State (

    ). Fast scanning allows the molecule to relax back to the Ground State ( ) between excitation events.

• Pulsed Excitation (if available):

  • Use pulsed lasers (white light lasers) with a repetition rate optimized to the fluorescence lifetime (

    ) of acridinone (~10-20 ns). This prevents "pile-up" of excited states.

• Detection Efficiency:

  • Open the pinhole to 1.2 AU (Airy Units). You gain ~20% more signal, allowing you to reduce laser power by 20%, which reduces bleaching non-linearly (exponentially).

Q7: Does "Intercalation" affect stability?

Yes. Acridinone probes bound to DNA/RNA or lipid membranes are significantly more photostable than free dye in solution.

• Implication: If you see rapid bleaching in the cytoplasm but stable signal in the nucleus, it confirms the dye is free-floating in the cytosol (vulnerable to oxygen) vs. intercalated in the nucleus (protected).

• Action: Wash samples thoroughly to remove unbound dye. This increases the Signal-to-Noise ratio (SNR) and removes the "labile" signal that bleaches quickly, leaving the stable, bound signal.

Part 5: Quantitative Data Summary

Comparison of Antifade Efficacy on Acridine Orange (Fixed Cells)

Condition	Relative Photostability ( )	Initial Intensity	Notes
PBS Only	1.0 (Baseline)	100%	Rapid bleaching (<30s)
PPD (p-phenylenediamine)	2.5x	85%	Slight quenching of initial signal
DABCO (2.5%)	4.0x	95%	Best balance of signal/stability
NPG (n-Propyl Gallate)	3.8x	90%	Good, but hard to dissolve
Commercial Hard-Set	5.0x+	98%	Excellent, but check pH compatibility

References

• Mechanism of Acridine Transport: Title: "Acridine derivatives as fluorescent probes for P-glycoprotein drug efflux." Source:European Journal of Biochemistry. URL:[Link]

• Trolox Mechanism: Title: "On the mechanism of Trolox as antiblinking and antibleaching reagent." Source:Journal of the American Chemical Society. URL:[Link]

• Acridinone pH Sensitivity: Title: "Tuning the Emission Properties of Fluorescent Ligands by Changing pH: The Unusual Case of an Acridine-Containing Polyamine Macrocycle." Source:Molecules.[3][4][5][6] URL:[Link]

• General Antifade Guide: Title: "Mounting Media and Antifade Reagents."[1][3][5][7][8] Source:Cold Spring Harbor Protocols. URL:[Link]

Sources

• 1. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - IE [thermofisher.com]
• 2. certified-laboratories.com [certified-laboratories.com]
• 3. researchgate.net [researchgate.net]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. scispace.com [scispace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biocompare.com [biocompare.com]
• 8. SlowFade Antifade Reagents | Thermo Fisher Scientific - SG [thermofisher.com]

Technical Support Center: Recrystallization of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

An in-depth guide to the purification of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Welcome to the technical support center for the purification of 1,7-Dimethoxy-10-methylacridin-9(10H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of recrystallization for this specific acridone derivative. As Senior Application Scientists, we provide not just protocols, but the underlying principles and troubleshooting logic to empower your experimental success.

Troubleshooting Guide

This section addresses specific issues you may encounter during the recrystallization process in a question-and-answer format.

Question 1: I have dissolved my crude 1,7-Dimethoxy-10-methylacridin-9(10H)-one in the hot solvent, but upon cooling, no crystals are forming. What is happening?

Answer:

This is a very common issue in recrystallization and typically points to one of two scenarios: excessive solvent use or supersaturation.

• Excessive Solvent: The most frequent cause for the failure of crystal formation is the use of too much solvent.[1][2] The concentration of the compound in the cold solvent may not be high enough to reach the saturation point, thus preventing crystallization.

  • Corrective Action: Gently reheat the solution to boiling and reduce the solvent volume by 15-20% using a stream of nitrogen or by rotary evaporation.[1][2] Allow the concentrated solution to cool again. Repeat if necessary, but be cautious not to remove too much solvent, which can cause the product to "crash out" with impurities.

• Supersaturation: Sometimes, a solution can become supersaturated, meaning it holds more dissolved solute than it theoretically should at that temperature, and crystallization fails to initiate.[1][3]

  • Corrective Action:

    • Induce Crystallization by Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface.[1][3] The microscopic scratches on the glass provide a nucleation point for crystal growth.

    • Seed Crystals: If you have a small amount of pure 1,7-Dimethoxy-10-methylacridin-9(10H)-one, add a single tiny crystal to the cooled solution. This "seed crystal" will act as a template for other molecules to crystallize upon.[3]

    • Ultra-Cooling: Place the flask in an ice-salt bath for a short period, as lower temperatures can sometimes promote nucleation.[1]

Question 2: My product is separating as an oil, not as solid crystals. How can I fix this?

Answer:

This phenomenon, known as "oiling out," occurs when the melting point of your compound (or the compound-impurity mixture) is lower than the temperature of the solution from which it is trying to crystallize.[2] Acridone derivatives, if significantly impure, can be prone to this issue.[1][4] An oil is essentially a liquid phase of your impure compound, which rarely solidifies into a pure crystalline form.[2]

• Immediate Corrective Actions:

  • Reheat the solution until the oil fully redissolves.

  • Add a small amount (5-10% of the total volume) of additional hot solvent to lower the saturation point.[1]

  • Allow the solution to cool very slowly. You can achieve this by leaving the flask on a hot plate that is turned off, or by insulating the flask with glass wool or paper towels.[1][2] This gives the molecules more time to arrange themselves into an ordered crystal lattice rather than separating as a disordered liquid.

• If Oiling Persists: This indicates a fundamental mismatch between your compound and the chosen solvent. It may be necessary to recover the material by removing the solvent and attempting the recrystallization with a different solvent system.[1]

Question 3: The final crystals of my 1,7-Dimethoxy-10-methylacridin-9(10H)-one are bright yellow or greenish, but I expect a paler color. How do I remove these colored impurities?

Answer:

The synthesis of acridone derivatives can sometimes produce colored byproducts.[5] These are often highly conjugated, soluble impurities that co-crystallize with your product.

• Decolorization Protocol:

  • Redissolve the colored crystals in the minimum amount of near-boiling solvent.

  • Cool the solution slightly below its boiling point. Caution: Adding charcoal to a boiling solution will cause it to boil over violently.[6]

  • Add a very small amount (a spatula tip) of activated charcoal to the solution.[5][6] Activated charcoal has a high surface area and adsorbs large, colored impurity molecules.

  • Swirl the mixture and gently heat it for a few minutes. Avoid using an excessive amount of charcoal, as it can also adsorb your desired product and reduce the yield.

  • Perform a hot gravity filtration to remove the charcoal.[6] The filtrate should be significantly less colored.

  • Allow the filtrate to cool and crystallize as usual.

Question 4: My final yield of pure product is very low (<50%). What are the likely causes of material loss?

Answer:

A low yield is a common issue that can often be rectified by refining your technique.[2]

• Primary Causes of Loss:

  • Using Too Much Solvent: As discussed in Question 1, excess solvent will retain a significant portion of your product in the mother liquor.[2]

  • Premature Crystallization: If the solution cools too quickly during hot filtration (to remove insoluble impurities or charcoal), the product will crystallize on the filter paper and in the funnel stem, leading to significant loss.[7]

    • Prevention: Use a stemless funnel and keep both the funnel and the receiving flask hot by placing them on a steam bath or hot plate. Pre-wet the filter paper with a small amount of hot solvent just before filtering.[6]

  • Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve some of your product.

    • Prevention: Always wash the crystals with a minimal amount of ice-cold recrystallization solvent.[3]

  • Incomplete Transfer: Material can be lost on glassware during transfers. Ensure you rinse all glassware with a small amount of the mother liquor to transfer any remaining crystals.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 1,7-Dimethoxy-10-methylacridin-9(10H)-one?

The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[3] While specific solubility data for 1,7-Dimethoxy-10-methylacridin-9(10H)-one is not widely published, literature on similar acridone derivatives provides excellent starting points. Ethanol, aqueous ethanol, and acetic acid have been successfully used for purifying acridones.[5][8] For compounds with methoxy groups, solvents like acetone, ethyl acetate, or mixtures such as hexane/ethyl acetate are also plausible candidates.[9][10]

The most reliable method is to perform solubility tests.[6] Place a few milligrams of your crude product into several test tubes and add a small amount of different solvents to determine which one provides the desired solubility profile.

Q2: How do I choose between a single-solvent and a mixed-solvent system?

A single-solvent system is preferred for its simplicity. However, if no single solvent provides the ideal solubility profile, a mixed-solvent system is highly effective. This typically involves a "good" solvent in which the compound is very soluble, and a "bad" or "anti-solvent" in which it is poorly soluble. For example, you might dissolve your acridone derivative in a minimal amount of hot acetone (good solvent) and then slowly add water (bad solvent) until the solution becomes faintly cloudy (the saturation point). Re-heating to clarify and then slow cooling will initiate crystallization.

Solvent System Type	Common Examples for Acridone-type Compounds	Application Notes
Single Solvent	Ethanol, Acetic Acid, Acetone	Simple to use. Ethanol is a common choice for many organic solids.[8][10]
Mixed Solvent	Ethanol/Water, Hexane/Ethyl Acetate, Acetone/Water	Excellent for fine-tuning solubility. The ratio can be adjusted to optimize recovery.[6][9]

Q3: What is the scientific reason for using slow cooling?

Crystal formation is a process of molecular self-assembly. Slow cooling provides a longer timeframe for molecules of 1,7-Dimethoxy-10-methylacridin-9(10H)-one to selectively deposit onto the growing crystal lattice. This process excludes impurity molecules that do not fit correctly into the lattice structure.[3] In contrast, rapid cooling or "crashing out" traps impurities within the rapidly forming solid, resulting in a less pure product.[2]

Q4: My compound is still impure after one recrystallization. What should I do?

If significant impurities remain (as determined by melting point analysis or TLC), a second recrystallization is often necessary. However, if the impurity profile does not improve, it may indicate that the impurities have very similar solubility properties to your target compound. In such cases, an alternative purification method like column chromatography is recommended to separate the compounds based on a different physical principle (adsorption) rather than solubility.[1][11]

Experimental Workflow & Diagrams

Recrystallization Workflow Diagram

The following diagram outlines the key steps and decision points in a typical recrystallization procedure for 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Caption: A workflow for the recrystallization of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

References

• Problems with Recrystallisations. (n.d.). University of York Chemistry Teaching Labs. Retrieved from [Link]

• Girdhar, A., Jain, S., Jain, N., & Girdhar, S. (n.d.). Syntheses and Biological Studies of Novel 9(10H)-Acridone Derivatives. International Journal of Drug Development and Research.

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Recrystallization. (n.d.). ResearchGate.
• Araújo, R. S. A. de, Zondegoumba, E. N. T., Tankoua, W. L. D., Nyasse, B., Mendonça-Junior, F. J. B., & De Simone, C. A. (2020). 1-Hydroxy-3,4-dimethoxy-10-methylacridin-9-one.
• Jameel, R. K., & Mohammad, S. K. (2019). Synthesis of some acridine and acridone derivatives.
• Lin, C.-H., Li, C.-H., Hsieh, Y.-T., Chang, C.-W., Wu, Y.-S., & Chen, C.-T. (2020).

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester Department of Chemistry. Retrieved from [Link]

• Recrystallization Issues. (2024, October 17). Reddit. Retrieved from [Link]

• MIT OpenCourseWare. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual [Video]. YouTube. [Link]

• Recent developments in the synthesis and biological activity of acridine/acridone analogues. (2017). RSC.
• Studies Directed towards the Synthesis of the Acridone Family of Natural Products: Total Synthesis of Acronycines and
• 1-Hydroxy-3,4-dimethoxy-10-methylacridin-9-one. (2025).
• Kiani, M., Halladj, R., & Shokouhi, M. (2024). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Physical Chemistry Research, 12(3), 567-578.
• Solubility of compounds slightly soluble or insoluble in DMSO? (2016).
• 2,3-Dimethoxy-10-methylacridin-9(10H)-one. (n.d.). Benchchem.
• Nanocrystallization Effectively Improves the Oral Efficacy of an Antileishmanial Chalcone. (2025). MDPI.
• 9(10H)-Acridinone, 1-hydroxy-3-methoxy-10-methyl- (CAS 13161-83-6). (n.d.). Cheméo.
• Vidofludimus. (2022). Cayman Chemical.
• Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formul
• LAB REPORT FOR EXPERIMENT #1: RECRYSTALLIZING A SOLID. (n.d.). Course Hero.
• CRYSTALLINE CONDITION DISLOCATING METHOD. (n.d.).
• Method of producing 9-mesityl-10-methyl acridinium salt. (n.d.).

• Recrystallization problems. (2016, March 8). Sciencemadness Discussion Board. Retrieved from [Link]

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Sciencemadness Discussion Board - Recrystallization problems - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. ptfarm.pl [ptfarm.pl]
• 6. youtube.com [youtube.com]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]
• 8. researchgate.net [researchgate.net]
• 9. 1-Hy­droxy-3,4-dimeth­oxy-10-methyl­acridin-9-one - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tips & Tricks [chem.rochester.edu]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Column Chromatography Eluents for Polar Acridinones

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the purification of polar acridinone compounds using column chromatography. As a Senior Application Scientist, my goal is to combine theoretical principles with practical, field-tested advice to help you overcome common challenges and achieve optimal separation.

Frequently Asked Questions (FAQs)

Q1: My polar acridinone compound is not moving from the baseline on the TLC plate, even with highly polar solvents. What should I do?

This is a common issue when dealing with highly polar compounds on a polar stationary phase like silica gel.[1] If your compound remains at the origin (Rf ≈ 0), it indicates a very strong interaction with the stationary phase.

Immediate Actions:

• Increase Eluent Polarity Drastically: Start by using a more polar solvent system. For instance, if you are using a dichloromethane/methanol mixture, significantly increase the percentage of methanol.[2] For very polar compounds, a mixture of 1-10% of a 10% ammonium hydroxide in methanol solution added to dichloromethane can be effective.[3]

• Consider Solvent Strength: Solvents have different "strengths" in their ability to move compounds off the stationary phase. For polar compounds on a normal-phase column, strong polar solvents like methanol are more effective than medium-polarity solvents like ethyl acetate.[1]

Systematic Approach to Finding the Right Eluent:

• Start with a Strong Polar Solvent: Begin with a solvent system known for eluting polar compounds, such as 5% methanol in dichloromethane.[3]

• Gradual Polarity Increase: If the compound still doesn't move, incrementally increase the methanol concentration.

• Introduction of Modifiers: For basic acridinones, which can interact strongly with the acidic silanol groups on silica, adding a small amount of a basic modifier like triethylamine (0.1-1%) or ammonium hydroxide to your eluent can significantly improve elution by neutralizing these active sites.[4] Conversely, for acidic acridinones, a small amount of acetic or formic acid can be beneficial.[2]

Q2: My polar acridinone streaks badly on the TLC plate and column. How can I improve the peak shape?

Streaking or tailing is often a sign of undesirable interactions between your compound and the stationary phase, or overloading.[2]

Potential Causes & Solutions:

• Acid-Base Interactions: Acridinones can be basic and interact strongly with the acidic silica surface.

  • Solution: Add a basic modifier like triethylamine or ammonium hydroxide to the eluent to improve peak shape.[2][4]

• Sample Overload: Applying too much sample to your TLC plate or column can cause streaking.

  • Solution: Reduce the amount of sample loaded.

• Inappropriate Solvent System: The chosen eluent may not be optimal for your compound.

  • Solution: Re-screen for a better solvent system using TLC. A good eluent should provide a compact spot with an Rf value between 0.2 and 0.4 for good separation on a column.[2]

Q3: Should I use normal-phase or reversed-phase chromatography for my polar acridinone?

The choice between normal-phase and reversed-phase chromatography depends on the specific properties of your acridinone derivative and the impurities you need to separate from.[5][6]

Chromatography Mode	Stationary Phase	Mobile Phase	Elution Order	Best For
Normal-Phase	Polar (e.g., silica, alumina)	Non-polar to moderately polar	Non-polar compounds elute first	Separating less polar to moderately polar compounds.[6][7]
Reversed-Phase	Non-polar (e.g., C18-silica)	Polar (e.g., water/acetonitrile, water/methanol)	Polar compounds elute first	Separating polar to non-polar compounds.[6][7][8]

Recommendation for Polar Acridinones:

• Normal-phase chromatography is often the starting point, especially if the compound is soluble in organic solvents like dichloromethane or ethyl acetate.[5]

• Reversed-phase chromatography is an excellent alternative, particularly if your acridinone is water-soluble or if normal-phase fails to provide adequate separation.[5][7] It is also generally more reproducible.[6]

Q4: How does pH affect the separation of my polar acridinone?

The pH of the mobile phase can be a powerful tool for optimizing the separation of ionizable compounds like many acridinones.[9][10][11][12] By altering the pH, you can change the ionization state of your compound, which in turn affects its retention time.[9][10]

Key Principles:

• For Basic Acridinones: At a low pH (acidic conditions), the acridinone will be protonated and more polar, leading to stronger interaction with a polar stationary phase (normal-phase) and weaker interaction with a non-polar stationary phase (reversed-phase).

• For Acidic Acridinones: At a high pH (basic conditions), the acridinone will be deprotonated and more polar.

Practical Application:

• In reversed-phase chromatography , to increase the retention of a basic acridinone, you would increase the pH of the mobile phase to suppress its ionization, making it less polar.[10]

• It is recommended to work at a pH that is at least one unit away from the pKa of your compound to ensure reproducible retention times.[12]

Troubleshooting Guide

This section addresses specific problems you might encounter during the column chromatography of polar acridinones and provides a systematic approach to resolving them.

Problem 1: My compound elutes with the solvent front, resulting in poor separation.

This indicates that your eluent is too polar for the stationary phase, causing all compounds to move too quickly.

Troubleshooting Workflow:

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. Chromatography [chem.rochester.edu]
• 5. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 6. hawach.com [hawach.com]
• 7. chromtech.com [chromtech.com]
• 8. Aqueous Normal Phase Reversed Phase and Normal Phase Definitions - HPLC Primer [mtc-usa.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. rotachrom.com [rotachrom.com]
• 11. Chromatography - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]

Minimizing aggregation of hydrophobic acridines in biological assays

Topic: Minimizing Aggregation of Hydrophobic Acridines in Biological Assays Ticket ID: ACR-AGG-001 Status: Open Responder: Dr. A. Vance, Senior Application Scientist

Introduction: The "Hidden" Variable in Your Assay

Welcome to the technical support hub. If you are working with acridines (e.g., Acridine Orange, Amsacrine derivatives, or novel DNA intercalators), you are likely encountering a phenomenon known as colloidal aggregation .

Acridines are planar, aromatic heterocycles. While this structure allows them to intercalate into DNA effectively, it also drives them to stack like coins (

- stacking) in aqueous environments. This results in sub-micron colloidal particles (100–400 nm) that sequester proteins, quench fluorescence, and cause false-positive inhibition in enzymatic screens.

This guide provides the protocols to solubilize these compounds and validate that your bioactivity is real, not an artifact of aggregation.

Part 1: Troubleshooting & Optimization Guides

Module A: Stock Preparation & "The Crash"

User Question: I dissolve my acridine in 100% DMSO and it looks clear. As soon as I spike it into my cell culture media or assay buffer, it turns cloudy or precipitates over time. Why?

Diagnosis: You are experiencing Solvent Shock . Acridines are often soluble in DMSO (

mM) but have nanomolar solubility in water. Rapid dilution creates a supersaturated zone where the compound nucleates before it can disperse.

The Fix: Intermediate Dilution Protocol Do not jump from 100% DMSO to 0.1% DMSO in one step. Use an intermediate "transition" step.

• Prepare Stock: Dissolve acridine in anhydrous DMSO to 10 mM.

• The Transition Step: Prepare an intermediate dilution in a solvent that is miscible with water but less "shocking" than pure buffer, or use a high-concentration surfactant spike.

  • Recommendation: Dilute 10 mM stock 1:10 into DMSO containing 10% Tween-20 .

• Final Addition: Pipette this intermediate into your assay buffer while vortexing. The final surfactant concentration will be dilute (e.g., 0.01%), but the compound is never exposed to pure water without a surfactant "chaperone."

Module B: Assay Buffer Additives

User Question: My compound disappears from solution (low recovery) or gives erratic IC50 data. What additives prevent this?

Diagnosis: The compound is likely adsorbing to the plastic walls or forming "promiscuous" colloidal aggregates that inhibit enzymes non-specifically.

The Fix: Detergents vs. Cyclodextrins You must disrupt the

- stacking forces. We recommend two approaches:

Comparison of Solubilizing Agents

Additive Class	Specific Reagent	Working Conc.[1]	Mechanism	Best For
Non-Ionic Detergent	Triton X-100	0.01% – 0.1%	Disrupts colloids via micelle formation; lowers surface tension.	Enzymatic assays; preventing "promiscuous" inhibition.
Non-Ionic Detergent	Tween-20	0.05%	Similar to Triton but often gentler on cell membranes.	Cell-based assays; ELISA.
Cyclodextrin	HP- -CD	5 – 10 molar excess	Encapsulates the hydrophobic acridine in a molecular "donut."	Fluorescent probes (prevents quenching); highly hydrophobic drugs.
Carrier Protein	BSA	0.1% (w/v)	Binds free drug; prevents plastic adsorption.	Caution: May reduce free drug concentration available for DNA binding.

Critical Note on Critical Micelle Concentration (CMC): Ensure your detergent concentration is above the CMC (approx. 0.015% for Triton X-100) to ensure micelles are present to sequester aggregates, but below the toxicity threshold for your specific cell line.

Module C: Validation (The "Shoichet" Test)

User Question: I have a "hit" in my enzyme inhibition screen. How do I know it’s a specific inhibitor and not just a sticky aggregate?

Diagnosis: Aggregates inhibit enzymes by coating them (sequestration). This is non-specific.

The Fix: The Detergent-Sensitivity Test This protocol is derived from the foundational work of the Shoichet Lab (UCSF). If your compound is an aggregate, adding detergent will reverse the inhibition.

Protocol:

• Baseline: Measure IC50 of acridine against your target enzyme in standard buffer.

• Challenge: Repeat the assay with 0.01% Triton X-100 freshly added to the buffer.

• Interpretation:

  • IC50 increases significantly (e.g., >10-fold shift): The original activity was an artifact of aggregation. The detergent broke the aggregate, and the monomer is less potent.

  • IC50 remains stable: The compound is acting as a specific, monomeric inhibitor.

Part 2: Visualizing the Mechanism

Diagram 1: The Aggregation Pathway & Prevention

Caption: Acridines transition from monomers to inactive colloids via solvent shock. Detergents (Triton) or Cyclodextrins intercept this pathway.

Diagram 2: The Diagnostic Decision Tree

Caption: Workflow to distinguish specific bioactivity from aggregation artifacts using detergent sensitivity.

Part 3: References

• Shoichet, B. K. (2006).[2] "Screening in a spirit of false discovery." Drug Discovery Today. Discusses the prevalence of colloidal aggregation in HTS.

• Feng, B. Y., & Shoichet, B. K. (2006).[2] "A detergent-based assay for the detection of promiscuous inhibitors."[2] Nature Protocols. The definitive protocol for the detergent-sensitivity test.

• Sayed, M., et al. (2017).[3] "Complexation induced aggregation and deaggregation of acridine orange with sulfobutylether-

  -cyclodextrin." Physical Chemistry Chemical Physics. Details the use of cyclodextrins to modulate acridine solubility and fluorescence.

• Jadhav, J., et al. (2013). "Effect of acetate ions & acridine derivatives on in vitro aggregation of TDP-43." ResearchGate.[4] Discusses solubility challenges of acridine derivatives in aggregation buffers.

• Thermo Fisher Scientific. "Detergents for Cell Lysis and Protein Extraction." Technical guide on detergent properties (Triton X-100 vs Tween-20).

Sources

• 1. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. A detergent-based assay for the detection of promiscuous inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Complexation induced aggregation and deaggregation of acridine orange with sulfobutylether-β-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Thermal Stability Optimization of Acridin-9-one Derivatives

Current Status: Operational Support Tier: Level 3 (Advanced R&D) Topic: Thermal Stability, Glass Transition (

), and Decomposition ( ) Optimization Audience: Medicinal Chemists, Materials Scientists (OLED/Organic Electronics)

Introduction: The Stability Paradox

Acridin-9-one (acridone) derivatives are pivotal scaffolds in two distinct fields: organic electronics (as Thermally Activated Delayed Fluorescence [TADF] emitters) and pharmaceuticals (as DNA intercalators and anticancer agents).

A common frustration we encounter in the support center is the "Stability-Solubility Paradox." Modifications that improve thermal stability (increasing rigidity and planarity) often destroy solubility, making purification and processing impossible. Conversely, adding alkyl chains to boost solubility often lowers the glass transition temperature (

), leading to phase separation or crystallization in thin films.

This guide provides a self-validating workflow to optimize thermal properties without compromising functional performance.

Module 1: Molecular Engineering for Thermal Stability

Core Directive: Optimizing and

User Question: My acridone derivative degrades before it melts or sublimes. How do I structurally modify it to increase the decomposition temperature (

)?

Technical Response: Thermal decomposition in acridones typically initiates at the N-10 position (if unsubstituted) or via cleavage of labile peripheral groups. To boost

and , you must suppress molecular vibration and bond cleavage pathways.

Strategy 1: N-10 Substitution (The Anchor Point)

The N-H bond in acridone is a weak point susceptible to oxidative degradation.

• Recommendation: Replace N-H with N-Aryl groups (e.g., phenyl, naphthyl).

• Mechanism: Aryl groups provide steric protection and electronic stabilization via conjugation. Unlike N-alkyl chains, which introduce flexible vibrational modes that lower

  , N-aryl groups increase rigidity.

• Data Insight: N-Phenyl acridone derivatives often exhibit

  (5% weight loss) > 350°C, whereas N-Alkyl variants may degrade < 300°C due to Hofmann elimination-like pathways or alkyl chain oxidation.

Strategy 2: Spiro-Linkages for Enhancement

Low

causes amorphous films to crystallize, destroying OLED devices.

• Recommendation: Introduce a spiro-linkage at the C-9 or N-10 periphery (e.g., spiro-acridine-fluorene).

• Mechanism: This creates a "orthogonal" geometry. It prevents

  - stacking (quenching) and drastically reduces free volume, inhibiting chain mobility.

• Result: Increases

  from ~60°C (typical amorphous acridone) to >120°C.

Strategy 3: Donor-Acceptor (D-A) Positioning

• Recommendation: Attach donors (e.g., carbazole, phenoxazine) at the 2,7-positions rather than 3,6-positions if thermal stability is the priority.

• Reasoning: The 2,7-positions are para to the carbonyl, allowing better resonance stabilization of the radical cation formed during thermal stress.

Visual Workflow: Structural Optimization Logic

Figure 1: Decision tree for structural modification of acridone derivatives based on specific thermal failure modes.

Module 2: Troubleshooting Thermal Analysis (TGA/DSC)

User Question: My TGA curve shows a weight loss at 150°C, but the theoretical melting point is 250°C. Is my compound decomposing?

Technical Response: Premature weight loss is the most common artifact in acridone analysis. It is rarely decomposition at 150°C unless the molecule is highly unstable. It is usually solvate desorption .

Diagnostic Protocol: The "Heat-Cool-Heat" Cycle

Do not rely on a single ramp. Use this DSC/TGA protocol to validate the thermal event.

Step-by-Step Protocol:

• Equilibrate: Hold sample at 40°C for 5 mins under

  (50 mL/min).

• Ramp 1 (Drying): Heat to 180°C (or just past the suspicious weight loss event) at 10°C/min.

  • Observation: If TGA shows weight loss here, check the derivative of the weight loss (DTG). Sharp peak = Solvent; Broad tailing = Decomposition.

• Cool: Cool to 20°C at 20°C/min.

• Ramp 2 (Analysis): Heat to decomposition (e.g., 500°C).

  • Validation: If the peak at 150°C disappears in Ramp 2, it was solvent/water (pseudo-polymorph). If the sample is now charred or

    has shifted, it was decomposition.

Common Artifacts Table

Observation	Probable Cause	Corrective Action
Weight loss < 100°C	Surface water / Hygroscopicity	Dry sample in vacuum oven at 60°C for 12h.
Step-wise loss (10-15%)	Stoichiometric Solvate (DCM/Toluene)	Calculate theoretical % weight of solvent. If matches, it's a solvate.
Endotherm followed by Exotherm	Melting then Recrystallization	Common in acridones with low crystallization rates. No action needed; intrinsic property.
Drastic baseline shift	Sublimation	Use Hermetic Pans with a pinhole (DSC) or run TGA in inert vs. air atmosphere.

Visual Workflow: TGA Troubleshooting

Figure 2: Triage process for interpreting early weight loss in Thermogravimetric Analysis.

Module 3: Formulation & Processing FAQs

Q: I need to sublime my acridone derivative for OLED fabrication, but it chars in the boat. Why? A: This is likely due to trace impurities acting as nucleation sites for decomposition, or the material has a high enthalpy of sublimation (

).

• Solution: Perform a gradient sublimation purification first. Acridones have strong

  - stacking interactions. If the lattice energy is too high, the temperature required to sublime exceeds the bond dissociation energy ( ).

• Modification: Add bulky tert-butyl groups to the periphery. This weakens intermolecular packing, lowering

  without significantly lowering [1].

Q: My derivative is thermally stable (

) but insoluble in everything. How do I characterize it? A: This is the "Brick Dust" effect common in planar acridones.

• Workaround: Use Solid-State NMR or High-Temp GPC (in Trichlorobenzene at 150°C).

• Design Fix: Introduce asymmetry. Symmetrical acridones pack efficiently. Asymmetric substitution (e.g., 2-methoxy-7-phenyl) disrupts packing, improving solubility without sacrificing the rigid core stability [2].

References

• Crovini, E., et al. (2024). "Aryl-Substituted Acridine Donor Derivatives Modulate the Transition Dipole Moment Orientation and Exciton Harvesting Properties of Donor–Acceptor TAD

Reference Data & Comparative Studies

A Comparative Guide to ¹H NMR Chemical Shifts of Methoxy Protons in Acridinone Derivatives

For researchers and professionals in drug development and natural product chemistry, the acridinone scaffold represents a privileged structure due to its wide range of biological activities, including anticancer, antiviral, and antibacterial properties.[1][2] The precise structural elucidation of novel acridinone derivatives is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as an indispensable tool in this endeavor. Among the various signals in a ¹H NMR spectrum, the singlet arising from a methoxy (-OCH₃) group is often diagnostically significant. Its chemical shift provides a wealth of information about its electronic environment and spatial location on the acridinone core.

This guide provides an in-depth comparison of the ¹H NMR chemical shifts of methoxy protons in various acridinone derivatives. It synthesizes experimental data from the literature to reveal trends and explains the underlying physicochemical principles governing these shifts.

Comparative Analysis of Methoxy Proton Chemical Shifts

The position of the methoxy group on the tricyclic acridinone system significantly influences its ¹H NMR chemical shift. The data compiled in Table 1 illustrates the typical chemical shift ranges for methoxy protons at different positions on the acridinone ring system. The data has been collated from various studies, and the solvent used for analysis is noted, as it can also affect the chemical shift.

Table 1: Experimental ¹H NMR Chemical Shift Data for Methoxy Protons in Acridinone Derivatives

Acridinone Derivative	Methoxy Position(s)	Chemical Shift (δ, ppm)	Solvent	Reference
2-Methoxy-9-acridone	C-2	3.86	DMSO-d₆	[1]
4-Methoxy-9-acridone	C-4	3.86	DMSO-d₆	[1]
1,3-Dimethoxy-10-methylacridin-9-one	C-1, C-3	3.97, 3.90	CDCl₃	[2]
Acronycine	C-1	3.92	CDCl₃	[2]

Note: The exact chemical shifts can vary slightly based on the specific substitution pattern of the entire molecule and the concentration of the NMR sample.

From the data, a general trend emerges: methoxy protons on the acridinone skeleton typically resonate in the range of δ 3.8 to 4.0 ppm .[1][2][3] This downfield shift, compared to aliphatic methyl ethers, is a direct consequence of the electronic environment within the heteroaromatic system.

Key Factors Influencing Methoxy Proton Chemical Shifts

The precise chemical shift of a methoxy group is a sensitive probe of its local environment, governed by a combination of electronic, anisotropic, and steric effects. Understanding these factors is crucial for accurate spectral interpretation and structure verification.

Electronic Effects (Inductive and Resonance)

The electronegativity of the oxygen atom pulls electron density away from the methyl protons, deshielding them and shifting their resonance downfield.[4] This inductive effect is further modulated by resonance effects within the acridinone ring. Electron-donating groups on the ring can increase electron density, causing a slight upfield shift (shielding), while electron-withdrawing groups do the opposite, causing a downfield shift (deshielding).[5][6] For instance, the lone pairs on the methoxy oxygen can delocalize into the aromatic ring, influencing the electron density at various positions.[5]

Magnetic Anisotropy

The π-electron systems of the aromatic rings in the acridinone core generate their own local magnetic fields when placed in the spectrometer's external magnetic field.[5][7] This phenomenon, known as magnetic anisotropy, creates distinct shielding (upfield shift) and deshielding (downfield shift) zones around the molecule.[7][8] Protons located in the plane of the aromatic ring (like the aromatic protons themselves) are strongly deshielded and appear far downfield (δ 7.0-8.5 ppm).[1][6] Methoxy protons, while not directly in the plane, are close enough to be influenced. Their exact position relative to the shielding and deshielding cones of the ring currents dictates their final chemical shift.[7][9][10] The powerful deshielding effect of the C=O group's π-system also contributes significantly to the downfield shift of nearby protons.[4]

Steric and Conformational Effects

Steric hindrance from adjacent bulky substituents can force the methoxy group to adopt a specific preferred conformation. This rotation around the Ar-O bond can change the average distance and orientation of the methoxy protons relative to the anisotropic fields of the aromatic system, leading to observable changes in their chemical shift. For example, in ortho-substituted benzamides, restricted rotation can lead to significant peak broadening, which is a manifestation of these conformational dynamics.[11]

The interplay of these factors is visually summarized in the diagram below.

Caption: Factors influencing the ¹H NMR chemical shift of methoxy protons.

Standardized Protocol for ¹H NMR Analysis of Acridinone Derivatives

To ensure the acquisition of high-quality, reproducible data for comparison, adherence to a standardized experimental protocol is essential. The following steps outline a best-practice workflow for preparing and analyzing methoxyacridinone samples.

Experimental Workflow

Caption: Standardized workflow for ¹H NMR analysis of acridinone derivatives.

Step-by-Step Methodology

• Sample Preparation :

  • Ensure the acridinone derivative is pure and thoroughly dried to remove residual solvents, which can obscure parts of the spectrum.[12]

  • For a standard ¹H NMR spectrum, weigh approximately 5-25 mg of the compound.[13][14]

• Solvent Selection and Dissolution :

  • Choose an appropriate deuterated solvent in which the compound is fully soluble. Common choices include Chloroform-d (CDCl₃) for less polar compounds and DMSO-d₆ for more polar ones.[12][13][14]

  • In a small, clean vial, dissolve the sample in approximately 0.6-0.7 mL of the chosen solvent.[13] Gentle vortexing or warming may be necessary to achieve complete dissolution.[13]

• Filtration and Transfer :

  • To ensure optimal spectral quality by removing particulate matter, which can degrade shimming and broaden lines, filter the solution.

  • Place a small plug of glass wool into a Pasteur pipette and filter the sample solution directly into a clean, dry 5 mm NMR tube.[12] The final sample depth should be around 4.5-5.0 cm.[14]

• Referencing :

  • The use of an internal standard is crucial for accurate chemical shift referencing. Tetramethylsilane (TMS) is the universally accepted standard, defined as 0.00 ppm.[15]

  • Typically, deuterated solvents from commercial suppliers contain a small amount of TMS. If not, a small drop of TMS can be added to a stock bottle of the deuterated solvent.[13]

• Data Acquisition :

  • Acquire the spectrum on a high-field NMR spectrometer (≥400 MHz is recommended for better signal dispersion).

  • Key acquisition parameters include a sufficient number of scans (typically 16 to 64 for good signal-to-noise) and an appropriate relaxation delay (D1), usually 1-5 seconds, to allow for full proton relaxation between pulses.

• Data Processing :

  • Process the raw data (Free Induction Decay - FID) by applying a Fourier transform.

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the spectrum by setting the TMS peak to δ 0.00 ppm.

  • Integrate all peaks to determine the relative number of protons. The methoxy singlet should integrate to 3H.

By following this robust protocol, researchers can generate high-quality, comparable data, facilitating the confident structural assignment of novel acridinone derivatives.

References

• NMR Sample Preparation - Chemical Instrumentation Facility. (2013, March 19). Available from: [Link]

• NMR Sample Preparation. University of Ottawa. Available from: [Link]

• How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry. Available from: [Link]

• Patil, S., et al. (2012). Green Synthesis of 9-Acridone Derivatives. Journal of Organic Chemistry & Process Research. Available from: [Link]

• Su, C. C., et al. (2020). Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids. Molecules, 25(22), 5383. Available from: [Link]

• NMR sample preparation. École Polytechnique Fédérale de Lausanne. Available from: [Link]

• Moser, A. (2026, January 27). Methoxy groups just stick out. ACD/Labs. Available from: [Link]

• Su, C. C., et al. (2020). Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids. Molecules, 25(22), 5383. [Duplicate of Ref 5, different URL]. Available from: [Link]

• Sample Preparation. University College London, Faculty of Mathematical & Physical Sciences. Available from: [Link]

• Sate, V. V., et al. (2015). The anisotropic effect of functional groups in 1H NMR spectra is the molecular response property of spatial nucleus independent chemical shifts (NICS)—Conformational equilibria of exo/endotetrahydrodicyclopentadiene derivatives. Organic & Biomolecular Chemistry, 13(3), 834-843. Available from: [Link]

• LibreTexts. (2022, October 3). 5.3: Factors That Influence NMR Chemical Shift. Chemistry LibreTexts. Available from: [Link]

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available from: [Link]

• Factors Influencing Chemical Shifts. St. Paul's Cathedral Mission College. Available from: [Link]

• Kaczmarek, E., et al. (2015). 1H and 13C NMR spectroscopy of 9-acridinones. Magnetic Resonance in Chemistry, 53(8), 639-648. Available from: [Link]

• University of Puget Sound. (2022, March 9). 1H NMR Chemical Shifts. Available from: [Link]

• All about chemistry. (2020, April 26). Anisotropic effect in 1H NMR [Video]. YouTube. Available from: [Link]

• Abraham, R. J., & Siverns, T. M. (1972). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Tetrahedron, 28(12), 3015-3024. Available from: [Link]

• ResearchGate. 1 H NMR spectra indicate the change of chemical shift of methoxy group... [Image]. Available from: [Link]

• SpectraBase. 10-Methyl-9-acridanone - Optional[1H NMR] - Spectrum. Available from: [Link]

• Harikrishna, K., et al. (2012). Some interesting 1 H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Magnetic Resonance in Chemistry, 50(10), 681-684. Available from: [Link]

• Reich, H. J. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. Available from: [Link]

• Di Bari, L. (2020). Anisotropy and NMR spectroscopy. SciSpace. Available from: [Link]

• Abraham, R. J., et al. (2004). Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling and ab initio investigation. Magnetic Resonance in Chemistry, 42(4), 436-446. Available from: [Link]

• The Organic Chemistry Tutor. (2019, January 1). Diamagnetic Anisotropy - H NMR Spectroscopy - Organic Chemistry [Video]. YouTube. Available from: [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids [mdpi.com]
• 3. acdlabs.com [acdlabs.com]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. The anisotropic effect of functional groups in 1H NMR spectra is the molecular response property of spatial nucleus independent chemical shifts (NICS)—Conformational equilibria of exo/endotetrahydrodicyclopentadiene derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. modgraph.co.uk [modgraph.co.uk]
• 11. semanticscholar.org [semanticscholar.org]
• 12. How To [chem.rochester.edu]
• 13. cif.iastate.edu [cif.iastate.edu]
• 14. sites.uclouvain.be [sites.uclouvain.be]
• 15. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

A Senior Application Scientist's Guide to Comparing the Fluorescence Quantum Yield of 1,7-dimethoxy vs. 1,3-dimethoxy Acridone

For researchers and professionals in drug development and material science, the acridone scaffold is a cornerstone of fluorescent probe design. Its rigid, planar structure provides a robust platform for developing molecules with tailored photophysical properties. A critical parameter in this development is the fluorescence quantum yield (Φf), which quantifies the efficiency of a molecule in converting absorbed light into emitted fluorescence. A higher quantum yield translates to a brighter, more sensitive probe.

This guide provides an in-depth comparison of two closely related acridone isomers: 1,7-dimethoxyacridone and 1,3-dimethoxyacridone. While direct, side-by-side published data for these specific isomers is limited, we can infer their expected performance based on foundational photophysical principles and data from close structural analogues. Crucially, this guide provides a comprehensive, field-proven protocol for researchers to perform this comparison and validate the performance of their own compounds.

The Underlying Principle: Why Substituent Position Matters

The fluorescence quantum yield is defined as the ratio of photons emitted to photons absorbed.[1] It is a measure of the competition between radiative decay (fluorescence) and non-radiative decay pathways (e.g., internal conversion, intersystem crossing).[1] The chemical structure of a fluorophore, particularly the nature and position of its substituents, directly governs these decay rates.

Acridone itself possesses a π-conjugated system. The introduction of electron-donating groups, such as methoxy (-OCH₃) groups, can significantly alter the electronic properties of this system. Methoxy groups exert a strong, positive mesomeric effect (+M), donating electron density to the aromatic rings. This donation can lead to several outcomes that influence the quantum yield:

• Increased Transition Dipole Moment: Electron donation can enhance the probability of the radiative transition, increasing the rate of fluorescence (k_f).

• Modulation of Excited States: The position of the methoxy group determines how it interacts with the acridone core's electron distribution in the excited state. This can influence the energy gap between the ground and excited states and affect the likelihood of non-radiative decay. For instance, substitution at the 2 and 7 positions (structurally analogous to 1,7) in N-methylacridone has been shown to substantially increase the fluorescence quantum yield by suppressing non-radiative decay channels.[2]

• Intramolecular Charge Transfer (ICT): Asymmetric substitution can promote the formation of an ICT state upon excitation, where electron density moves from the donor (methoxy-substituted ring) to the acceptor (the carbonyl group of the acridone). The nature and stability of this ICT state can dramatically impact fluorescence, sometimes enhancing it and other times promoting non-radiative decay pathways.[3]

The symmetrical 1,7-substitution pattern is expected to enhance the overall electron density of the π-system, potentially leading to a high quantum yield. In contrast, the asymmetrical 1,3-substitution may induce more pronounced ICT character, leading to different photophysical behavior that is highly dependent on the solvent environment.[4]

Comparative Data from Acridone Analogues

Compound	Solvent	Fluorescence Quantum Yield (Φf)	Reference
N-Methylacridone (Parent Compound)	THF	0.11	[2]
2,7-dimethoxy-N-methylacridone (Analogue for 1,7-dimethoxyacridone)	THF	0.84	[2]
1,3-dimethoxyacridone	-	To be determined experimentally	-

The nearly eight-fold increase in quantum yield for the dimethoxy-substituted analogue strongly suggests that 1,7-dimethoxyacridone is a highly efficient fluorophore.[2] The performance of the 1,3-isomer remains to be experimentally validated using a rigorous protocol.

Experimental Protocol: A Self-Validating System for Quantum Yield Determination

To definitively compare the two isomers, the relative method of quantum yield determination is the most reliable and widely accepted approach.[1][5] This method compares the fluorescence of the test sample to a well-characterized standard with a known quantum yield.

Diagram of the Experimental Workflow

Caption: Workflow for relative fluorescence quantum yield determination.

Instrumentation and Materials

• Fluorometer: A spectrofluorometer capable of recording corrected emission spectra.

• UV-Vis Spectrophotometer: To measure absorbance.

• Quartz Cuvettes: 1 cm path length, for both absorbance and fluorescence.

• Test Compounds: 1,7-dimethoxyacridone and 1,3-dimethoxyacridone.

• Standard Compound: A reference with a known, stable quantum yield, such as quinine sulfate in 0.1 M H₂SO₄ (Φf = 0.60). The standard's absorption should overlap with that of the test compounds.

• Solvent: A spectroscopic grade solvent in which both the test and standard compounds are soluble and stable. Tetrahydrofuran (THF) or Dichloromethane (DCM) are common choices for acridones.[2][3]

Step-by-Step Methodology

• Select Excitation Wavelength (λ_ex):

  • Measure the absorbance spectra of dilute solutions of both isomers and the standard.

  • Choose a λ_ex where all compounds have measurable absorbance. Ideally, this should be near the absorbance maximum of the test compounds to maximize the signal.

• Prepare Solutions:

  • Prepare stock solutions (~10⁻⁵ M) of the standard and both test compounds in the chosen solvent.

  • From these stocks, prepare a series of at least five dilutions for each compound. Causality: This series is crucial for establishing a linear relationship between absorbance and emission, which validates the data. The absorbance of the most concentrated solution should not exceed 0.1 at the excitation wavelength to avoid inner filter effects.[1]

• Measure Absorbance:

  • Record the absorbance of each prepared solution (including a solvent blank) at the selected λ_ex.

• Measure Fluorescence:

  • Using the same λ_ex, record the fluorescence emission spectrum for each solution.

  • Trustworthiness: It is critical to keep all instrument settings (e.g., excitation and emission slit widths, detector voltage) identical for all measurements of a given compound and the standard.

  • Integrate the area under each corrected emission spectrum to obtain the integrated fluorescence intensity (I).

• Analyze Data and Calculate Quantum Yield:

  • For each compound (standard, 1,7-isomer, 1,3-isomer), create a plot of integrated fluorescence intensity (y-axis) versus absorbance (x-axis).

  • Perform a linear regression for each data set. The plot should yield a straight line passing through the origin. The slope of this line is the gradient (Grad).

  • Calculate the quantum yield of each test compound (Φ_X) using the following equation[5]: Φ_X = Φ_S * (Grad_X / Grad_S) * (n_X² / n_S²) Where:

    • Φ_S is the known quantum yield of the standard.

    • Grad_X and Grad_S are the gradients for the test compound and standard, respectively.

    • n_X and n_S are the refractive indices of the solvents used for the test and standard solutions. If the same solvent is used, this term (n_X²/n_S²) cancels out to 1.

Structural Comparison and Expected Outcome

The structural differences between the two isomers are subtle but electronically significant.

Caption: Chemical structures of 1,7- vs. 1,3-dimethoxyacridone.

Based on the available evidence for analogues, 1,7-dimethoxyacridone is predicted to have a significantly higher fluorescence quantum yield than 1,3-dimethoxyacridone. The symmetrical placement of the strong electron-donating groups in the 1,7-isomer likely enhances the radiative decay rate while minimizing non-radiative pathways that can be introduced by asymmetric electronic distributions. The 1,3-isomer's performance will be highly informative, potentially revealing interesting solvatochromic or ICT characteristics.

By following the rigorous protocol outlined above, researchers can obtain definitive, publication-quality data to confirm these predictions and fully characterize these valuable fluorescent scaffolds for their specific applications.

References

• Gama, S., et al. (2025). New acridone derivatives to target telomerase and oncogenes – an anticancer approach. RSC Chemical Biology. [Link]

• Thom, K. A., et al. (2025). Substituted acridones: simple deep blue HIGHrISC emitters in an aprotic environment. Physical Chemistry Chemical Physics. [Link]

• Wang, Y., et al. (2020). N-Substitution of acridone with electron-donating groups: crystal packing, intramolecular charge transfer and tuneable aggregation induced emission. CrystEngComm, 22(12), 2137-2143. [Link]

• Cerezo, J., et al. (2019). Coupled Excited-State Dynamics in N-Substituted 2-Methoxy-9-Acridones. Frontiers in Chemistry, 7, 129. [Link]

• Ledwon, P., et al. (2020). Effect of the substituent position on the electrochemical, optical and structural properties of donor–acceptor type acridone derivatives. Physical Chemistry Chemical Physics, 22(3), 1395-1406. [Link]

• Polo, A. S., et al. (2019). Structures of the N-substituted 2-methoxy-9-acridone derivatives... ResearchGate. [Link]

• ResearchGate. (n.d.). Effect of substituent position on electrochemical, optical and structural properties of donor-acceptor type acridone derivatives. [Link]

• Fischer, J., et al. (2021). New Acridone- and (Thio)Xanthone-Derived 1,1-Donor–Acceptor-Substituted Alkenes: pH-Dependent Fluorescence and Unusual Photooxygenation Properties. Molecules, 26(11), 3291. [Link]

• Thom, K. A., et al. (2021). Acridones: Strongly Emissive HIGHrISC Fluorophores. The Journal of Physical Chemistry Letters, 12(25), 5985-5991. [Link]

• Volyniuk, D., et al. (2022). Acridone and quinacridone derivatives with carbazole or phenoxazine substituents: synthesis, electrochemistry, photophysics and application as TADF electroluminophores. Journal of Materials Chemistry C, 10(33), 11951-11964. [Link]

• ResearchGate. (n.d.). A comprehensive spectral, photophysical and electrochemical study of synthetic water-soluble acridones. A new class of pH and polarity sensitive fluorescent probes. [Link]

• ResearchGate. (n.d.). Fluorescence Quantum Yield of 1−3 a. [Link]

• Paul, A., & Bhattacharyya, K. (2020). Solvent tunable photophysics of acridone: a quantum chemical perspective. Physical Chemistry Chemical Physics, 22(30), 17183-17192. [Link]

• Resch-Genger, U., et al. (n.d.). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols. [Link]

• University of California, Irvine - Department of Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields. [Link]

• Suzuki, K., et al. (2009). Reevaluation of absolute luminescence quantum yields of standard solutions using a spectrometer with an integrating sphere and a back-thinned CCD. Physical Chemistry Chemical Physics, 11(42), 9850-9860. [Link]

• Melhuish, W. H. (1976). Fluorescence quantum yield measurements. NIST Technical Series Publications. [Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. N-Substitution of acridone with electron-donating groups: crystal packing, intramolecular charge transfer and tuneable aggregation induced emission - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of the substituent position on the electrochemical, optical and structural properties of donor–acceptor type acridone derivatives - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Introduction: The Challenge of Acridone Isomer Separation in Drug Discovery

A Senior Application Scientist's Guide to Resolving Methylated Acridone Isomers by HPLC

Acridone and its derivatives form the structural core of numerous compounds with significant pharmacological activities, including anticancer, antiviral, and antimalarial properties.[1] In the synthesis and development of these therapeutic agents, precise control and characterization of the molecular structure are paramount. A common synthetic modification is methylation, which can dramatically alter a compound's bioactivity, solubility, and metabolic stability. However, the introduction of a methyl group at different positions on the acridone scaffold results in positional isomers—molecules with the same mass but distinct structures and often, different biological effects.[2]

For researchers in drug development, the ability to separate and quantify these closely related isomers is not just an analytical exercise; it is a critical step in ensuring the purity, safety, and efficacy of a potential drug candidate. High-Performance Liquid Chromatography (HPLC), particularly in its reverse-phase modality, stands as the gold standard for this task due to its high resolving power and versatility.[3]

This guide provides an in-depth comparison of the HPLC retention behavior of key methylated acridone isomers. Moving beyond a simple protocol, we will explore the causal mechanisms behind their separation, grounding our discussion in the fundamental principles of chromatography. The objective is to equip you, the research scientist, with the knowledge to not only replicate these separations but also to rationally design and troubleshoot your own methods for novel acridone derivatives.

The Chromatographic Principle: Why Methyl Group Position Matters

In reverse-phase HPLC (RP-HPLC), separation is primarily governed by the hydrophobic interactions between the analyte and the non-polar stationary phase (typically C18).[4] A non-polar mobile phase, usually a mixture of water and an organic solvent like acetonitrile or methanol, carries the sample through the column.[5] The rule of thumb is simple: the more hydrophobic (lipophilic) the molecule, the more strongly it interacts with the stationary phase, and the longer it is retained on the column, resulting in a longer retention time (t_R).[6]

The addition of a methyl (-CH₃) group to the acridone core universally increases its overall hydrophobicity.[7][8] However, the position of this methyl group introduces subtle yet critical differences in molecular properties that allow for their separation:

• N-Methylation vs. C-Methylation: Methylating the nitrogen atom at the 10-position (N-methylation) to form 10-methylacridone (N-methylacridone) has a pronounced effect. It replaces the polar N-H group, which can act as a hydrogen bond donor, with a non-polar N-CH₃ group. This significantly increases the molecule's overall hydrophobicity and is expected to lead to a substantial increase in retention time compared to the parent acridone.

• Positional Isomerism on the Aromatic Rings: When the methyl group is attached to a carbon on one of the aromatic rings (C-methylation), such as in 2-methylacridone or 4-methylacridone, the increase in hydrophobicity is more localized. The position can influence the molecule's dipole moment and its ability to engage in π-π interactions with the stationary phase.[9] Furthermore, steric effects can play a role; a methyl group adjacent to the carbonyl group (e.g., at the 1-position) might sterically hinder interactions with the stationary phase differently than a group further away (e.g., at the 2- or 3-position), leading to variations in retention times among C-methylated isomers.[10]

The following experimental design is structured to test and illustrate these principles.

Experimental Protocol: A Self-Validating HPLC Method

This protocol outlines a robust RP-HPLC method for the baseline separation of acridone and its representative methylated isomers. The choice of a gradient elution is deliberate; it provides excellent resolution for compounds with varying hydrophobicities while ensuring reasonable analysis times.[9]

Materials and Reagents

• Analytes: Acridone, 10-methylacridone (N-methylacridone), 2-methylacridone (Isomers for comparison).

• Solvents: HPLC-grade Acetonitrile (MeCN) and Methanol (MeOH). Deionized water (18.2 MΩ·cm).

• Mobile Phase Additive: Formic acid (FA), LC-MS grade.

• Sample Diluent: 50:50 (v/v) Acetonitrile/Water.

Instrumentation

• HPLC System: A standard analytical HPLC or UPLC system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A high-quality C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is recommended for its versatility and proven performance with aromatic compounds.[11]

• Data Acquisition: Chromatography Data System (CDS) software.

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Water with 0.1% Formic Acid. To prepare 1 L, add 1 mL of formic acid to 999 mL of deionized water. The addition of an acid like formic acid is crucial for controlling the ionization of any residual silanols on the stationary phase, thereby improving peak shape.[12][13]

  • Mobile Phase B (Organic): Acetonitrile with 0.1% Formic Acid. To prepare 1 L, add 1 mL of formic acid to 999 mL of acetonitrile.

• Standard Solution Preparation:

  • Prepare individual stock solutions of acridone, 10-methylacridone, and 2-methylacridone at a concentration of 1 mg/mL in the sample diluent.

  • Create a mixed working standard by diluting the stock solutions in the sample diluent to a final concentration of approximately 20 µg/mL for each analyte.

• HPLC Instrument Parameters:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Maintaining a constant column temperature is critical for ensuring reproducible retention times.[11][14]

  • Injection Volume: 5 µL.

  • Detection Wavelength: 254 nm, a common wavelength for aromatic compounds. A DAD can be used to monitor multiple wavelengths to ensure peak purity.[15]

  • Gradient Elution Program:

    Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (Acetonitrile + 0.1% FA)
    0.0	60	40
    15.0	10	90
    17.0	10	90
    17.1	60	40

    | 20.0 | 60 | 40 |

• Analysis Sequence:

  • Equilibrate the column with the initial mobile phase composition (60% A / 40% B) for at least 20 minutes or until a stable baseline is achieved.

  • Inject a blank (sample diluent) to ensure the system is clean.

  • Inject the mixed working standard to determine the retention times and resolution of the isomers.

Visualization of Experimental Design

Caption: Experimental workflow for the HPLC separation of methylated acridone isomers.

Comparative Data and In-Depth Discussion

Executing the protocol described above would yield a chromatogram clearly separating the three compounds. The expected retention times and elution order are based on the chemical principles discussed previously.

Expected Retention Time Data

Compound	Structure	Expected Retention Time (t_R, min)	Rationale for Elution Order
Acridone	Parent Molecule	~ 8.5	Least hydrophobic; contains a polar N-H group capable of hydrogen bonding, reducing its affinity for the C18 stationary phase.
2-Methylacridone	C-Methylated Isomer	~ 10.2	More hydrophobic than acridone due to the added methyl group. The N-H group is retained, making it less hydrophobic than the N-methylated isomer.
10-Methylacridone	N-Methylated Isomer	~ 11.5	Most hydrophobic; the polar N-H group is replaced by a non-polar N-CH₃ group, maximizing interaction with the stationary phase.

Analysis of Elution Order

The predicted elution order—Acridone < 2-Methylacridone < 10-Methylacridone—directly validates our theoretical framework.

• Acridone: As the most polar and least hydrophobic compound in the set, it elutes first. Its N-H group makes it more compatible with the polar mobile phase compared to its methylated counterparts.

• 2-Methylacridone: The addition of a methyl group on the aromatic ring increases its hydrophobicity, leading to a longer retention time than the parent acridone. However, because it still possesses the polar N-H group, its retention is significantly less than that of 10-methylacridone.

• 10-Methylacridone: This isomer is the last to elute. The key structural change is the methylation of the nitrogen atom. This modification has the most significant impact on increasing overall hydrophobicity by removing a key polar site, leading to the strongest interaction with the C18 stationary phase and thus the longest retention time.

This clear separation, driven by predictable changes in molecular hydrophobicity, underscores the power of RP-HPLC for resolving positional isomers. The choice of acetonitrile as the organic modifier is also strategic; its properties can influence selectivity, particularly for aromatic compounds involving π-π interactions.[5][9]

Visualizing the Isomers

Caption: Structures of Acridone and its N-methylated and C-methylated isomers.

Conclusion

The successful separation of methylated acridone isomers by reverse-phase HPLC is fundamentally dependent on how the position of the methyl group alters the molecule's overall hydrophobicity. N-methylation at the 10-position drastically increases retention time by masking the polar N-H group, while C-methylation on the aromatic rings produces an intermediate effect. This guide provides a robust, scientifically-grounded framework and a detailed experimental protocol for achieving this separation. By understanding the causal relationship between molecular structure and chromatographic behavior, researchers can confidently develop and optimize methods for the analysis of novel acridone derivatives, ensuring the purity and quality of compounds destined for further pharmacological study.

References

• SIELC Technologies. (n.d.). Separation of Acridine on Newcrom R1 HPLC column. Retrieved from SIELC. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHKN4z-qyHByUwbZ6-9XPmg-LXwisOZ4xVUWI-z6s9BQOru16k-SoUgNs7g48WdSQkvJVDDkjfmM6t8e0pv89EOJA1S46dKGof0YAVT8QsznnYrh4ndXn812wWbYiAPinwNnGvaPlxxneUJrCyJr_Jro9xPyJs2g77HHhrUcQ==]
• Bansal, R. K., & Kumar, A. (n.d.). SYNTHESES AND BIOLOGICAL STUDIES OF NOVEL 9(10H)-ACRIDONE DERIVATIVES. International Journal of ChemTech Research. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFLidwsjxW2T-6cf74eywbigTbh3-UZKPUkXqRJv0AqKpphJwng5rBnXvIATUc0I1sMXKjnTTh1GnagsrO6TXE0xPyCpDJ_X8840dXzVPiFrEQRRFVIfr9arqjTgYSdKvVk_4nl_kodbUGIMIL7jcIsKQvjmpbIv8rtCQ==]
• Zhang, Y., et al. (2019). Acridone Derivate Simultaneously Featuring Multiple Functions and Its Applications. ACS Omega, 4(5), 9291–9297. [https://vertexaisearch.cloud.google.
• Christodoulou, M. S., et al. (2023). Synthesis, Structural Modification, and Bioactivity Evaluation of Substituted Acridones as Potent Microtubule Affinity-Regulating Kinase 4 Inhibitors. ACS Omega. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFjaC6BqOvIuh_c6O78_YImDonLcxgvtMgW9F9PGLbsLZmInUaScRk29dIa5cNm7ZXOACRzTSkABInglNzdFBQONbtDSDcIQhU_yd5QtEMVAjtD8UgsRmf05A_gZqSKlecLUNnu5maQ441Rd8Q=]
• Guedes, G. P., et al. (2021). New acridone derivatives to target telomerase and oncogenes – an anticancer approach. RSC Medicinal Chemistry, 12(6), 968-977. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHGC6HyjFsBMnzi4yl2uNAFL_PUM-A6DasPbShrZTlNQfQh3fHPtVVegrtPgSJ9bexM3dHlXkRtwsYWK-B7ojbiH-gnK0cxyPrCgqZW8DNC9KUDW8eH1RUwi798CO7FhMIqJ3QzQcG73xaQDEYW]
• Puttaraju, M., et al. (2017). A Review on Acridone Derivatives and its Importance. ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFfjdWDJcYNHqQ9C5YzfURmnN-pg-UhlXNxYc9RQiX8bsBXdoK6Ey5Jr97jh2NaAj5a2En56PFwGaS2ENdn9euL9K8iTZRuTeq4KCoGsYxNAZ8lLU8cB02HkSjkU5ZvoyK_LdQo4k--X-lll-IWWSUO0hsrqnH2HG4oF7te3TEdbz27yr1cciTpFzP92_SZaJRA-2M6QjRzWKaVB0GNIhDvyw==]
• Sigma-Aldrich. (n.d.). Factors Affecting Resolution in HPLC. Retrieved from MilliporeSigma. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9-i17YpY698ZvZ4taT9bbK59xQOG2_74MSbYKoUW6KxjjpCrRN8nsTvgQmTRnf4Z8rS2arMj3iSwIt_IJUQJmtFPEYZBaaA8mKc7TOvGGT7mV950TUjmuj4J4YwLg4woKaJ0u4Wgs92-KXVs4vrEt4yfWiwtS1h0gtP8bac5RzUM2KShzDGHGEnYLAZhu6gHmfoOMKEhxIJrfDNBuwe9cP1F5hygRojjapMan7FY7fUvmc3FXj4fQrYewetDGn2cukzx6QRPYVxn652oQ2CaqcC4=]
• Lan, Z., et al. (2014). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. Analytical Methods, 6(15), 5849-5856. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZt2TYPVMSznzIBN0GIAmCN-M_jO4YNR9cCEqhmTN6P3ytLJs0o4Ujp-fnqlKc8Z4sMk8YxQ_XbZ6NXmX2DXT52IZTfvflU_tX4SzKqDGtqsfAFjH2OZ-0ffe5Hllvj2XiPzskSZ-cgRrkEtiJvRXkgDQB_WJ2aodSmUYq]
• Nagy, J. (2018). Synthesis and molecular recognition studies of acridono- and acridino-crown ether-based sensor and selector molecules. Doctoral dissertation, Hungarian Academy of Sciences. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHs7MHGIBhxwVofMXYQccq6auz8cknL33pF0vEKNB4jhLbYuUQlX9aYiWt81ldbX3C53dqqAnAzCBAwwq5MTUeXgypfmazccT3TDLQDo28px70QqgkYozbU__Fu0Yr-qvyJL90fFkCH96tM6ww3eHxtxUB140XPzIfT11IjZuSlUBSVQBL0jFLtUhgmIGayPlIYm0THnA==]
• Separation Science. (2024). Factors Impacting Chromatography Retention Time. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtgHzkohvhELkyKOnMpmILR_0kbY826_uWawoG4vVO7heAk1_us2OIRXvL5OJJ1fEDtQcj0FkoDN6kylHwSM2MlKFoqY0egZ_IPfhb2RAXPQatZIYVmc6YI7rWGLDywWFflwkxOgv1d2hhjD2jN95cUK57EQLL7EwELaZsGN6dZDPguS4tyxYKPCGE]
• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGMBehd5qF8xtwTyg1l0TNn1ubpulIk9FD1nx6FPvwNUlAQJtWU6pa-wv6Czn6e7DzP-0frfVHY3QqWrbJGwLI_S4lRcvy9hlML3Z2cCJs2O08kNhVeKhbQT9C6k_KINmAFw7FJ6u2lr3_kYkC9bUdijdSzcLpodz4J6xPA9eiWOjxSTc-nAvAQPcrCrTxL_sM9jnNCqJF9NBgI0Q==]
• Altabrisa Group. (2025). What Factors Influence HPLC Retention Time Precision?. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRWIll389sQvo7v-Ct5PJdcCfjbBE01ludApE4TbIG7JYwxkVVAsAsqiBLwJKMMMAgmGj3OfHjtf0QqqJ3Q5UIu2vlppQkobI9SfRwYNVzND6Rsc9jRT7wWiF1qiW121oBtYK15WtH7zXeseA3BX47y9nUiw==]
• Shinoda, K. (2017). Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtWliA7OUUU7aNKsg9bAoZU_3JCsn3s3VaJRgBEEV-pbn7h6j_Bqpj3ccG69GMs-E3JBmsj2O_o7UwH2xS2n5bWnDoimVktC4K2izME8VZ0DQUEnVEKpu3WxFL7gU2ksmnbYYEfZV9wjrhJ2r0mJ8lDZc9dEl6hi4gux0=]
• LCGC International. (2014). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBn0b--lRJg0opBll4LgZUWyP0_pRnjR-bB2rGop_irqFj-GXIvZNk0p_0JIoZbaeuO-SL5Lf7I-jyzGvJ5n5gGEIiXfiUOSsfb3CPdMd2BU6rVhZKK-WI1M_lsIkf73Om3GgfRmm3pUPKHPl52MFMwiNqE6CZ2RQKVWq6bw_xHO3hAphb2y2t7R6gaD8FqTaS-fD_KYnPT0=]
• Kumar, D., et al. (2023). Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies. Scientific Reports, 13(1), 3568. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXae6u-V0oRT-C_jEzADouWTqVeRVDAGZDiwl52d7oSmxAbfYmAjVFW_qa9Sb7V90IacUR2oNuE-eawYAiqR5Ake1CS28BY-3xsuzIW3mSurRaI0yCsYsJUKVSqgAmRvxXuBreD-gDy9_Xiy4=]
• Guillarme, D., & D'Atri, V. (2017). Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. CHIMIA International Journal for Chemistry, 71(3), 114-119. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqx1DwxqSdjRdL-mHGRyXqHIfhX-fZxCmdS0IyyZXUMyfGQI6zm2VCKctSmEoVGzUILFYgZqgNkQAt-HgKp0Xbylyh9uYBdJvab_IbGE5V8fTowDffdtgRyWL1btLNXCDoRDAltNSgMHPjYv8vwVxtJgANcTxTg5XbqWjsBPK446j33wi2VUk3jgyGZSzHHm8fsE0BOTjBA2W09e7NonkcJH9P_dJIdX1QrX0QkiRFFOTNNP3jckrWD7Zvn6Wl1mkNbxnRM4ys58xG900Ckl8qORegseeXosJbLpmU70CHGzs7tNekOGo0ExdByqj5]
• Pataj, Z., et al. (2025). High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. Molecules, 30(9), 1987. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0S_HzTX5JgAbROAqAC2OJgwQ_LPcXDOg81utgV01vL-QgKQzz75sniYf3aqna61y1G1yeBSvjvRWMRCj0Kyo9yAMoSBgcGJU8MMjEGyA5rBauNJZlvV9fVnHDZ3q2ZBawAqE=]
• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQISuun8YhDTOwLj0RiBK8q1Jg2jfKapZampUvkLTUyNp--1o8iP55QhOepNFoAoEG_9IJ1jW0S-_RQqAnSX4Md-dSEs4gYtaAzJsrtKGDn4HdmYA4zjuCagXrwkYoXrXdWPw3-akn7q83COsKPRbjqb7PMsDDvo8lRoQ6_v_rBzApY438HZpChudxMEC9Mw==]
• Kamal, A., et al. (2020). Synthesis of novel cytotoxic tetracyclic acridone derivatives and study of their molecular docking, ADMET, QSAR, bioactivity and protein binding properties. Scientific Reports, 10(1), 20704. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHzlCWDsrjSeF3CHCwtdef87LsibAeCb5QnT087o52BwmkGwZ2A7lVV4_bu9y4JBKhD-LPEm9nY6HDFimUT7qOiSUcg9Q5oz6WzzKHpm4lUAQN7pN_oVhzAi3rlw7_LlgOJ0M_MRl8D3PXhPgQ=]
• Taylor, J. C., et al. (2012). Hydrophobicity of Methylated DNA as a Possible Mechanism for Gene Silencing. Physical biology, 9(6), 065001. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHKqrnyz38wgmzCe-AR8Oevn8-1IK094mX92kDIBd6q-tGmMVA1CF8iOEF0whEEg7ifmUBkhK9F5xEv4twheYsPoP-EW_cV9sImqxvQ7iB4wRnGi7BW4SH080xmthxQg5MFAJzYMf9vR1HtTUA=]
• Taylor, J. C., et al. (2012). Hydrophobicity of methylated DNA as a possible mechanism for gene silencing. PubMed. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEiWBcOCP57Ptarxs9sHIhx7o31Bgz-zkDL0ohAczC1r9O9XngazjnJYj9JMoUkSEXaVJgcLV77Fwegdwj1IWmYy7HvgK0SxpAITxgP_PPT2arRnZJszTP5aZPjU1vL9mp9MYoa]
• Chemistry LibreTexts. (2020). HPLC Retention Order. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETewA15SpbOMBFZs6DaHyHzkZfu_LVYzpsG2LK_YeCsDGJBzQdpVb8OLk0eE8g_AFlM0tlAm5YH0_nGoqSxgRHS95NefoBAhpUk1Rf5yEoUyW1K0mXr7x5z1BEi9nFoeqJzGABDa6GCrMM7GWs9WL_t1WCAtwyRy8PQJhGzRcaYnxZ8xC3IJEEDHhZfwwH-V7arAIFk9OWWbkz2KuFfjQZlZonAbqAvWj5K__VF54ZeA==]
• Herráez-Hernández, R., & Campíns-Falcó, P. (n.d.). Mechanisms of retention in HPLC. University of Valencia. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9vwoUR6xDLeqEP99tFng7LLH7ZXnZKUIOzrZCXP26QHRvCnmINFN6vYS4xKE4GxrHMJpeN5lOa-VsoCwaao8N0R3hE0AZPyu-lFWX9c2EWmTOh_vsa6TIHiP9TtPG8moeADV9tC3YSaHBP2C9t-EhFJE5qBwS2yH-uiry_PgDWZQ0R3yvepPDgf0=]
• Hefnawy, M., & Stewart, J. T. (2006). HPLC Separation of Metyrosine Enantiomers as Methyl Esters Derivatized with 2, 3, 4, 6-Tetra-O-acetyl-β-D-glucopyranosyl Isothiocyanate. Journal of Liquid Chromatography & Related Technologies, 21(3), 381-389. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkGmLezXBuwtCxNY9eQfDLnPBxcfbGqoyKNZ9ASuVe8rG8ZyW9Fsc_E-bpH7o4O1DFYDvYDd5J-MJb5vGBcKku7-ble_Wck57D_t0r6KWMG41F_SRzmENu25zZPabFMn9jFhwH4t7wtc00ALQG48fuC-PZnErITZPNwaNXc99-5aIqSptI04_PbH2DJ7EgbYVGE7iJcI1MIzY67nCsYp4d1tsT5W9WgU-xgKSdk47ugVZG1bArbc4JYEplsntya_IoSZ9hoIeNZ5_NgSc1C_uWB-7_0cGtkhHP54kHotqN6_f18YajagUAh26StXJP0douc8s=]
• Royal Society of Chemistry. (n.d.). Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFatHd3J4htfSjro8lR2lcjKxToFK6yR3B98VfNABU9jrfpYDkFuzDDoBrAmO6S5hqvDYindEfe0qNiPLxblKZSwi3i0EJZ5Q5qsqf0MuksON7a7f1zhjeTMPq-ixX-fny5eVWR0hKg-EsSbYxPo5SeyeFUU2IiLG0=]
• Element Lab Solutions. (n.d.). Retention Time Variability in HPLC. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5Y72nn-BXrRNAHaFJ8QenHKU3d0JIbgh5q1BUsHMnSeehBr2PN60oakhwVzMlJJVgyQ_2vbaO6ne_Y9fAMRPrWTYAAKsURF-hX3OzaCP5nh5BIQXHwNFHqm6OcY5kmH9ow6XxWUKVyQTwjaNBk3pzEnezJ3A01S_zbQ0vd_A2cVd1IpSbfEBjCnsYaarUNdqwdAgD1rFrT5z_kp7F]
• Watson, D. G. (2016). High-performance liquid chromatography. Basicmedical Key. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbYJo8NuIg36rOwLMTS7zRSXhnaqcv87BUY1amjjR969m0KbkHsqSdRMQ30N_gE-VhcKxPE_ywTIFYZwKQuIDXjfjnJNc-jluVc-6a92E0OZwgsakUdSy5-7SwUxQBy4yq9UD9Jl4chlRc1hDAD290iiSN53o6k5IGxJqarcQ=]
• SIELC Technologies. (2018). Separation of Methyl acrylate on Newcrom R1 HPLC column. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFs6UGvKwq1FfhOAdkark5TrzkU2BMnTGFE66mEdutwuaw5S2AHpKhPj5_9eHfh_XDV6tzAL3wwaXuH_UQ2pbSGMfDyxLUPJP02OYbqcaW-rg0YO9RTDLHWJYGgKxT29MbNOeFG8LvqN0MCoHMe0HpUAEB-dCrLlp-nhn8louSzwjlHuRGZ]
• Dolan, J. W. (2022). Retention Time Drift—A Case Study. LCGC International. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGw7H_BcObt5ghbWjkhd9w_xSZwF_znrahs9s-ZIlwILvGDejOUUhhVce1-UrjTdcHfkKLdaKL1ByGhcSNvbqntJVAJ1y_O1Dr99h4qbU4S3EUEQe4zBpgTwVa4S5Pt25BllA98ETaNlycT4CQWpZnCteH3Sewia5t0tDFCltJwIY2_-BI=]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. uv.es [uv.es]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. High-performance liquid chromatography | Basicmedical Key [basicmedicalkey.com]
• 7. Hydrophobicity of Methylated DNA as a Possible Mechanism for Gene Silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrophobicity of methylated DNA as a possible mechanism for gene silencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Separation of Acridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. Separation of Methyl acrylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. altabrisagroup.com [altabrisagroup.com]
• 15. rsc.org [rsc.org]

A Comparative Guide to the UV-Vis Absorption Maxima of Methoxy-Substituted Acridones, with a Focus on 1,7-Dimethoxy-10-methylacridin-9(10H)-one

For Researchers, Scientists, and Drug Development Professionals

Acridone alkaloids and their synthetic analogs are a class of compounds renowned for their diverse biological activities, making them a focal point in the quest for novel therapeutic agents.[1] The UV-Vis absorption profile of a molecule is a fundamental characteristic that not only aids in its identification and quantification but also provides insights into its electronic structure and potential for applications in photochemistry and bioimaging. The position of the absorption maxima (λmax) is particularly sensitive to the molecular structure, including the nature and position of substituents on the acridone core.

The Acridone Chromophore and the Influence of Methoxy Substituents

The characteristic UV-Vis spectrum of the acridone nucleus arises from π-π* electronic transitions within the conjugated tricyclic system.[2] These transitions typically result in significant absorption in the 350-450 nm range.[2] The introduction of substituents onto the acridone ring can modulate the energy of these transitions, leading to shifts in the absorption maxima.

Methoxy groups (-OCH₃) are of particular interest due to their electron-donating nature (+M effect). When attached to the aromatic system, they can extend the conjugation and decrease the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), resulting in a bathochromic (red) shift of the λmax to longer wavelengths. The magnitude of this shift is dependent on the position of the methoxy group on the acridone ring.

Comparative Analysis of UV-Vis Absorption Maxima

To contextualize the expected absorption profile of 1,7-Dimethoxy-10-methylacridin-9(10H)-one, the following table summarizes the reported UV-Vis absorption maxima for the parent acridone and several methoxy-substituted derivatives.

Compound	Solvent	λmax (nm)	Reference
9(10H)-Acridinone	Not Specified	250, 300, 350, 400	NIST WebBook[3]
N-Methylacridone (NMA)	THF	~380, ~400	RSC Publishing[4]
NMA-dOMe (2,7-dimethoxy)	THF	~390, ~410	RSC Publishing[4]
Acridine Derivatives (General)	Not Specified	350-450	ResearchGate[2]

Note: The data presented is compiled from various sources and experimental conditions may differ.

The parent 9(10H)-Acridinone exhibits multiple absorption bands, with the longest wavelength absorption extending to 400 nm.[3] N-methylation, as in N-Methylacridone (NMA), results in maxima around 380 and 400 nm in tetrahydrofuran (THF).[4] The introduction of two methoxy groups at the 2 and 7 positions (NMA-dOMe) leads to a noticeable bathochromic shift, with peaks around 390 and 410 nm.[4] This shift is consistent with the electron-donating effect of the methoxy substituents.

Based on these trends, it is anticipated that 1,7-Dimethoxy-10-methylacridin-9(10H)-one will also exhibit a bathochromic shift compared to N-methylacridone. The presence of two methoxy groups at positions 1 and 7 is expected to significantly influence the electronic distribution within the molecule, likely resulting in absorption maxima in the range of 390-420 nm.

Experimental Protocol for Determining UV-Vis Absorption Maxima

To ensure the generation of reliable and reproducible data, a standardized experimental protocol for determining the UV-Vis absorption maxima of acridone derivatives is crucial. The following section outlines a comprehensive methodology.

Causality Behind Experimental Choices

The choice of solvent is a critical parameter in UV-Vis spectroscopy as it can influence the position and intensity of absorption bands.[5] A solvent with a suitable UV cutoff and one that does not interact strongly with the analyte is preferred. For acridone derivatives, solvents such as ethanol, methanol, acetonitrile, and tetrahydrofuran (THF) are commonly employed. It is essential to use a spectroscopic grade solvent to minimize interference from impurities. The concentration of the sample should be adjusted to yield an absorbance value within the linear range of the spectrophotometer, typically between 0.1 and 1.0 absorbance units, to ensure adherence to the Beer-Lambert Law.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh a small amount of the acridone derivative using an analytical balance.

  • Dissolve the compound in a spectroscopic grade solvent (e.g., ethanol) in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 mM).

  • Perform serial dilutions of the stock solution to obtain a series of working solutions with concentrations in the micromolar range (e.g., 1-10 µM).

• Spectrophotometer Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up for the manufacturer-recommended time to ensure lamp stability.

  • Select the appropriate wavelength range for scanning (e.g., 200-600 nm for acridone derivatives).

  • Set the scan speed and slit width as per the instrument's recommendations for optimal resolution.

• Baseline Correction:

  • Fill a clean quartz cuvette with the spectroscopic grade solvent used for sample preparation.

  • Place the cuvette in the sample holder and run a baseline scan. This will subtract the absorbance of the solvent and the cuvette from the subsequent sample measurements.

• Sample Measurement:

  • Rinse the cuvette with the working solution of the acridone derivative.

  • Fill the cuvette with the working solution and ensure there are no air bubbles.

  • Place the cuvette in the sample holder and acquire the absorption spectrum.

• Data Analysis:

  • Identify the wavelengths at which the maximum absorbance (λmax) occurs.

  • Record the absorbance values at each λmax.

  • If quantitative analysis is required, construct a calibration curve by plotting absorbance versus concentration for the series of working solutions.

Experimental Workflow Diagram

Caption: Experimental workflow for determining UV-Vis absorption maxima.

Structure-Property Relationships

The observed shifts in the UV-Vis absorption maxima of acridone derivatives upon substitution can be rationalized by considering the electronic effects of the substituents. The following diagram illustrates the structural relationship between the parent acridone and its methoxy-substituted analogs, highlighting the expected impact on the absorption maxima.

Caption: Influence of substituents on the UV-Vis absorption maxima of acridones.

References

• Australian Journal of Chemistry. (n.d.). The Ultraviolet Absorption Spectra of the Acridone Alkaloids. I. Compounds containing the Acridone Nucleus. ConnectSci.
• PubMed. (2019, March 12). Coupled Excited-State Dynamics in N-Substituted 2-Methoxy-9-Acridones.
• RSC Publishing. (2025, May 28). Substituted acridones: simple deep blue HIGHrISC emitters in an aprotic environment.
• Australian Journal of Chemistry. (n.d.). The Ultraviolet Absorption Spectra of the Acridone Alkaloids. II. Compounds related to 4-Quinolone. ConnectSci.
• ResearchGate. (n.d.). UV-Vis absorption data of the acridine derivatives. Download Table.
• ResearchGate. (n.d.). Structures of the N-substituted 2-methoxy-9-acridone derivatives....
• RSC Publishing. (2025, March 5). Substituted acridones: simple deep blue HIGHrISC emitters in an aprotic environment.
• ResearchGate. (n.d.). UV/Vis absorption and fluorescence emission spectra of the fused....
• ResearchGate. (n.d.). A comprehensive spectral, photophysical and electrochemical study of synthetic water-soluble acridones. A new class of pH and polarity sensitive fluorescent probes. Request PDF.
• PMC. (n.d.). 1-Hydroxy-3,4-dimethoxy-10-methylacridin-9-one.
• science-softCon. (n.d.). UV/Vis+ Photochemistry Database.
• AJOL. (2005, February 4). one and 3-hydroxy-1-methylacridin-9(10H)-one | Ife Journal of Science.
• ResearchGate. (2025, December 31). 1-Hydroxy-3,4-dimethoxy-10-methylacridin-9-one.
• National Institute of Standards and Technology. (n.d.). 9(10H)-Acridinone. NIST WebBook.
• Benchchem. (n.d.). 2,3-Dimethoxy-10-methylacridin-9(10H)-one|Research Chemical.
• Cheméo. (n.d.). 9(10H)-Acridinone, 1-hydroxy-3-methoxy-10-methyl- (CAS 13161-83-6).
• Organic Spectroscopy. (n.d.). Ultraviolet and Visible Spectroscopy.
• TargetMol. (n.d.). 1,3-dihydroxy-4-methoxy-10-methylacridin-9-one.

Sources

• 1. 2,3-Dimethoxy-10-methylacridin-9(10H)-one|Research Chemical [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 9(10H)-Acridinone [webbook.nist.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. tmv.ac.in [tmv.ac.in]

A Comparative Guide to the Biological Activities of Acridone Alkaloids: Arborinine vs. Acronycine and Citrusinine I

For Researchers, Scientists, and Drug Development Professionals

In the landscape of natural product drug discovery, acridone alkaloids have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities. Their rigid, planar tricyclic structure allows for intercalation with DNA and interaction with various enzymes, making them attractive scaffolds for therapeutic development. This guide provides a detailed comparative analysis of the biological activities of three pertinent acridone alkaloids: Arborinine, Acronycine, and Citrusinine I.

While the initial query sought a comparison with the lesser-known 1,7-Dimethoxy-10-methylacridin-9(10H)-one, the paucity of available data on this specific derivative necessitates a pivot to a more instructive comparison with the well-characterized and clinically relevant acridone alkaloids, Acronycine and Citrusinine I. This comparative guide will delve into their anticancer, anti-inflammatory, and antimicrobial properties, supported by experimental data and mechanistic insights, to provide a valuable resource for researchers in the field.

Chemical Structures at a Glance

A fundamental aspect of understanding the differential biological activities of these compounds lies in their structural nuances. The following diagram illustrates the chemical structures of Arborinine, Acronycine, and Citrusinine I.

Caption: Chemical structures of Arborinine, Acronycine, and Citrusinine I.

Anticancer Activity: A Tale of Different Mechanisms

The anticancer potential of acridone alkaloids is their most extensively studied biological activity. However, the mechanisms through which they exert their cytotoxic effects vary significantly, providing a rich area for comparative analysis.

Arborinine: Targeting the Epigenome

Recent studies have illuminated Arborinine's potent anticancer activity, particularly in clear-cell renal cell carcinoma (ccRCC)[1][2]. Its primary mechanism of action involves the inhibition of Lysine Demethylase 1A (KDM1A), also known as LSD1[1][2]. KDM1A is a key enzyme in epigenetic regulation, and its overexpression is associated with a poor prognosis in several cancers.

By inhibiting KDM1A, Arborinine triggers a cascade of downstream effects, including the suppression of the epithelial-mesenchymal transition (EMT), a critical process in cancer metastasis[1]. Furthermore, Arborinine has been shown to induce apoptosis and cell cycle arrest in various cancer cell lines, including those of the colon, ovary, breast, and cervix[3][4][5].

Acronycine: A DNA-Alkylating Progenitor

Acronycine, isolated from the bark of Acronychia baueri, was one of the first acridone alkaloids to be investigated for its anticancer properties[6]. Its broad-spectrum antitumor activity has been demonstrated in numerous preclinical models[6][7][8]. The primary mechanism of action for Acronycine and its more potent derivatives involves the alkylation of DNA[8][9][10]. This covalent modification of DNA disrupts its replication and transcription, ultimately leading to apoptosis in rapidly dividing cancer cells.

The development of synthetic analogs, such as S23906-1, has led to compounds with enhanced potency and a broader spectrum of activity against solid tumors[7][10].

Citrusinine I: A Promising Antiviral with Anticancer Potential

Citrusinine I, isolated from citrus plants, has demonstrated significant antiviral activity, particularly against herpes simplex virus (HSV)[11]. While its anticancer properties are less characterized than those of Arborinine and Acronycine, preliminary studies suggest it possesses cytotoxic effects. The proposed mechanism for its antiviral action involves the inhibition of viral DNA synthesis, a pathway that could also be relevant to its potential anticancer activity[11].

Comparative Anticancer Activity Data

The following table summarizes the reported half-maximal inhibitory concentration (IC50) and growth inhibitory (GI50) values for Arborinine and Acronycine against various human cancer cell lines. It is important to note that these values are from different studies and direct comparisons should be made with caution.

Compound	Cancer Cell Line	Assay	IC50 / GI50 (µM)	Reference
Arborinine	COLO-205 (Colon)	SRB	<10 µg/mL	[3][4]
OVCAR-3 (Ovarian)	SRB	<10 µg/mL	[3][4]
T-47D (Breast)	SRB	<10 µg/mL	[3][4]
SiHa (Cervical)	SRB	13 µg/mL	[4]
HeLa (Cervical)	MTT	Not specified	[12]
MCF-7 (Breast)	MTT	25 µg/mL (48h)	[5]
Acronycine	L1210 (Leukemia)	MTT	Not specified	[1]
A172 (Glioblastoma)	MTT	>50 µM	[1]
Hs578T (Breast)	MTT	>50 µM	[1]
C38 (Colon)	In vivo	Moderately active	[7]

Anti-inflammatory Activity: Modulating Inflammatory Pathways

Chronic inflammation is a key driver of many diseases, including cancer. The anti-inflammatory properties of acridone alkaloids, therefore, represent a significant area of therapeutic interest.

Arborinine: Inhibition of Inflammatory Mediators

While less studied than its anticancer effects, Arborinine has been reported to possess anti-inflammatory properties. This is likely linked to its ability to modulate signaling pathways that are also implicated in inflammation.

Acronycine and Derivatives: Suppression of Inflammatory Responses

Several studies have investigated the anti-inflammatory potential of acridine derivatives[13][14]. These compounds have been shown to inhibit the release of pro-inflammatory mediators from mast cells, neutrophils, and macrophages[14]. For instance, certain 9-anilinoacridine derivatives have demonstrated potent inhibition of mast cell degranulation and the secretion of lysosomal enzymes from neutrophils[14].

Citrusinine I and Citrus Flavonoids: A Natural Anti-inflammatory Arsenal

Citrus species are a rich source of flavonoids with well-documented anti-inflammatory activities[15][16][17][18][19]. While specific data on Citrusinine I's anti-inflammatory mechanism is emerging, the broader class of citrus flavonoids is known to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, and reduce the production of pro-inflammatory cytokines like IL-6 and TNF-α[16].

Antimicrobial Activity: A Broad Spectrum of Action

The increasing threat of antimicrobial resistance has spurred the search for novel antimicrobial agents. Acridone alkaloids have demonstrated promising activity against a range of microbial pathogens.

Arborinine: Moderate Antibacterial and Antifungal Effects

Arborinine has been shown to exhibit mild to moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans[3][4].

Acronycine and Thioacridone Analogs: Potent Antimalarial and Antibacterial Agents

Acronycine and its synthetic analogs have been evaluated for their antimicrobial properties. Notably, thioacridone derivatives have shown potent antimalarial activity against Plasmodium falciparum, including chloroquine-resistant strains[20]. Additionally, various acridine derivatives have a long history of use as antibacterial agents[3].

Citrusinine I and Citrus Extracts: Natural Antimicrobial Potential

Citrus extracts, rich in various phytochemicals including alkaloids and flavonoids, have demonstrated significant antimicrobial activity against a variety of bacteria[14][21][22]. The essential oils from citrus fruits, for instance, can inhibit the growth of pathogenic bacteria like Escherichia coli O157:H7[21].

Experimental Protocols: A Guide to In Vitro Cytotoxicity Testing

To provide a practical context for the presented data, this section outlines a detailed, step-by-step methodology for a standard in vitro cytotoxicity assay, the MTT assay, which is widely used to assess the anticancer activity of novel compounds.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Principle: This colorimetric assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye, MTT, to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• Test compounds (Arborinine, Acronycine, Citrusinine I) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Workflow Diagram:

Caption: A step-by-step workflow for the MTT cytotoxicity assay.

Detailed Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well in 100 µL of complete medium).

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare a series of dilutions of the test compounds in complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include wells with medium only (blank) and medium with the solvent used to dissolve the compounds (vehicle control).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for another 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution of the formazan.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, using a suitable software program for non-linear regression analysis.

Conclusion: A Diverse and Promising Class of Bioactive Molecules

This comparative guide highlights the significant therapeutic potential of acridone alkaloids, with Arborinine, Acronycine, and Citrusinine I serving as prime examples of the chemical and biological diversity within this class. While all three compounds exhibit promising anticancer, anti-inflammatory, and antimicrobial properties, their distinct mechanisms of action underscore the importance of continued research to fully elucidate their therapeutic potential and to guide the development of novel, more effective derivatives.

Arborinine's unique epigenetic-modifying activity positions it as a compelling candidate for the treatment of specific cancers. Acronycine's legacy as a DNA-alkylating agent continues to inspire the development of next-generation anticancer drugs. Citrusinine I, with its potent antiviral activity, warrants further investigation into its broader therapeutic applications. For researchers and drug development professionals, the acridone scaffold represents a fertile ground for the discovery and development of new medicines to address a range of human diseases.

References

• Li, N., Yang, L., & Zuo, H. (2022). Arborinine from Glycosmis parva leaf extract inhibits clear-cell renal cell carcinoma by inhibiting KDM1A/UBE2O signaling. Food & Nutrition Research, 66. [Link]

• Das, M., & Sarma, D. (2017). Evaluation of Anticancer and Antimicrobial Activity of Arborinine from Glycosmis pentaphylla. Journal of Applied Pharmaceutical Science, 7(05), 219-227.
• Das, M., & Sarma, D. (2017). Evaluation of Anticancer and Antimicrobial Activity of Arborinine from Glycosmis pentaphylla. Research Journal of Pharmacy and Technology, 10(5), 1435-1439.
• Takeuchi, T., et al. (1989). Anti-herpesvirus activity of citrusinine-I, a new acridone alkaloid, and related compounds. Antiviral Research, 12(1), 21-36.
• Piboonprai, K., et al. (2018). Anticancer activity of arborinine from Glycosmis parva leaf extract in human cervical cancer cells.
• Nkweng-Kamga, E., et al. (2018). Chemistry of Arborinine and Pharmacological Activities. MOL2NET, International Conference on Multidisciplinary Sciences, 4, 5804.
• Al-Oqail, M. M., et al. (2023). The Anti-Cancer Effects of Arborinine from Ruta graveolens L. on Michigan Cancer Foundation-7 (MCF-7) Breast Cancer Cells: Inhibition of Cell Growth and Induction of Apoptosis. Molecules, 28(23), 7808.
• Cheesman, S., et al. (2005). Antimalarial activity of thioacridone compounds related to the acronycine alkaloid. Bioorganic & Medicinal Chemistry Letters, 15(5), 1461-1464.
• Sondi, S., et al. (2010). Synthesis, anti-inflammatory and anticancer activity evaluation of some novel acridine derivatives. European Journal of Medicinal Chemistry, 45(2), 653-661.
• Su, T. L., et al. (1992). Synthesis of the acridone alkaloids, glyfoline and congeners. Structure-activity relationship studies of cytotoxic acridones. Journal of Medicinal Chemistry, 35(14), 2703-2710.
• Guilbaud, N., et al. (2001). Marked antitumor activity of a new potent acronycine derivative in orthotopic models of human solid tumors. Clinical Cancer Research, 7(8), 2537-2545.
• Ferlazzo, N., et al. (2016). Anti-Inflammatory Activity of Citrus bergamia Derivatives: Where Do We Stand? Molecules, 21(9), 1234.
• O'Bryan, C. A., et al. (2008). Antimicrobial activity of commercial citrus-based natural extracts against Escherichia coli O157:H7 isolates and mutant strains. Journal of Food Science, 73(7), M341-M345.
• Guilbaud, N., et al. (2001). Marked Antitumor Activity of a New Potent Acronycine Derivative in Orthotopic Models of Human Solid Tumors. Clinical Cancer Research, 7(8), 2537-2545.
• Li, N., Yang, L., & Zuo, H. (2022). Arborinine from Glycosmis parva leaf extract inhibits clear-cell renal cell carcinoma by inhibiting KDM1A/UBE2O signaling. Food & Nutrition Research, 66.
• Tillequin, F., et al. (2009). Acronycine derivatives: a promising series of anticancer agents. Current Medicinal Chemistry, 16(26), 3439-3456.
• Cirmi, S., et al. (2016). Anti-Inflammatory Activity of Citrus bergamia Derivatives: Where Do We Stand? Molecules, 21(9), 1234.
• Michel, S., Tillequin, F., & Koch, M. (2007). [From acronycine to benzo-[b]-acronycine derivatives: potent antitumor agents].
• Citrus Industry. (2025, December 4).
• FreshPlaza. (2025, December 5). U.S.
• Piboonprai, K., et al. (2018). Anticancer activity of arborinine from Glycosmis parva leaf extract in human cervical cancer cells.
• BenchChem. (2025). Comparative Efficacy of Noracronycine vs. Acronycine in Oncology.
• BenchChem. (2025). Citrusinine II: A Technical Guide to its Chemistry and Biological Activity.
• Science.gov. lines ic50 values: Topics by Science.gov.
• Tillequin, F. (2009). Acronycine Derivatives: A Promising Series of Anti-Cancer Agents. Current Medicinal Chemistry, 16(26), 3439-3456.
• ResearchGate. IC50 values for compounds 1 and 2 in various cancer cell lines and a....
• Wang, J. P., et al. (2002). Synthesis and antiinflammatory evaluation of 9-anilinoacridine and 9-phenoxyacridine derivatives. Journal of Medicinal Chemistry, 45(21), 4684-4691.
• Michel, S., Tillequin, F., & Koch, M. (2007). [From Acronycine to Benzo-[B]-Acronycine Derivatives: Potent Antitumor Agents].
• Chen, I. S., et al. (2002). Anti-inflammatory principles from the stem and root barks of Citrus medica.
• Ali, A., et al. (2018). In Vitro Antibacterial Activity of Citrus limon (L.) Burm against Gentamicin-Resistant Escherichia coli Complemented with in Silico Molecular Docking of Its Major Phytochemicals with Ribosome Recycling Factor.
• Health Biotechnology and Biopharma. (2019). Evaluating antimicrobial effects of different orange blossom extract (Citrus aurantium L) on microbial species in vitro.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Anti-Cancer Effects of Arborinine from Ruta graveolens L. on Michigan Cancer Foundation-7 (MCF-7) Breast Cancer Cells: Inhibition of Cell Growth and Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Marked antitumor activity of a new potent acronycine derivative in orthotopic models of human solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acronycine derivatives: a promising series of anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. [From acronycine to benzo-[b]-acronycine derivatives: potent antitumor agents] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-herpesvirus activity of citrusinine-I, a new acridone alkaloid, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, anti-inflammatory and anticancer activity evaluation of some novel acridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Evaluating antimicrobial effects of different orange blossom extract (Citrus aurantium L) on microbial species in vitro [healthbiotechpharm.org]
• 15. Antioxidant and Anti-Inflammatory Activity of Citrus Flavanones Mix and Its Stability after In Vitro Simulated Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. freshplaza.com [freshplaza.com]
• 18. Anti-Inflammatory Potential of Citrus Unlocked - Research Citrus Industry Magazine [citrusindustry.net]
• 19. researchgate.net [researchgate.net]
• 20. Antimalarial activity of thioacridone compounds related to the acronycine alkaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Antimicrobial activity of commercial citrus-based natural extracts against Escherichia coli O157:H7 isolates and mutant strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to IR Spectrum Analysis: The Carbonyl Stretch of N-Methylacridone

For researchers engaged in the synthesis and characterization of heterocyclic compounds, particularly in the fields of medicinal chemistry and materials science, infrared (IR) spectroscopy remains an indispensable tool. It offers a rapid, non-destructive method for functional group identification and for probing the electronic environment of a molecule. The carbonyl (C=O) stretching vibration is arguably the most prominent and informative feature in the IR spectra of many organic molecules due to its high intensity and sensitivity to structural and environmental factors.[1]

This guide provides an in-depth analysis of the carbonyl stretch in N-methylacridone (also known as 10-methylacridin-9-one), a planar, conjugated heterocyclic system. We will objectively compare its spectral features with those of relevant alternatives, discuss the underlying physicochemical principles, and provide validated experimental protocols for obtaining high-quality data.

The Carbonyl Vibration in N-Methylacridone: A Spectroscopic Benchmark

The N-methylacridone molecule features a tertiary amide embedded within a rigid, tricyclic aromatic system. This unique structure gives rise to a characteristic C=O stretching frequency that serves as a valuable diagnostic marker.

In the solid state, N-methylacridone exhibits its principal carbonyl absorption band at approximately 1640 cm⁻¹ . This value is derived from the reference ATR-IR spectrum provided by Sigma-Aldrich.[2] This frequency is a result of several competing electronic and structural effects, which can be best understood by comparison with related structures.

dot graph TD { graph [fontname="Arial", fontsize=12, splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} caption [label="Key factors influencing the carbonyl stretching frequency (ν) in N-methylacridone.", fontsize=10]; /dot

Comparative Analysis of the Carbonyl Stretch

To fully appreciate the diagnostic power of the ~1640 cm⁻¹ band, we must compare it against suitable benchmarks. The choice of comparison compound allows us to isolate and understand specific electronic and intermolecular effects.

N-Methylacridone vs. Acridone: The Impact of N-Substitution

The parent compound, acridone, possesses an N-H bond, which fundamentally alters its spectroscopic behavior compared to its N-methylated derivative. In the solid state, acridone exhibits its C=O stretch at approximately 1633-1635 cm⁻¹ . The key difference is the presence of intermolecular hydrogen bonding in solid acridone, where the N-H proton of one molecule interacts with the carbonyl oxygen of another. This hydrogen bonding lengthens and weakens the C=O bond, resulting in a lower vibrational frequency (a red shift).

By replacing the proton with a methyl group, this intermolecular hydrogen bonding is eliminated. The removal of this bond-weakening interaction is the primary reason for the observed increase in the C=O frequency (a blue shift) from ~1635 cm⁻¹ in acridone to ~1640 cm⁻¹ in N-methylacridone.

N-Methylacridone vs. Other Carbonyl Compounds

Placing the N-methylacridone carbonyl stretch in the context of other common functional groups highlights the influence of its unique electronic structure. The nitrogen atom's lone pair of electrons participates in resonance, donating electron density into the carbonyl group. This delocalization reduces the double-bond character of the C=O bond, significantly lowering its stretching frequency compared to simple ketones or esters.[3][4]

Compound Class	Typical ν(C=O) Range (cm⁻¹)	Key Structural Difference from N-Methylacridone
Saturated Aliphatic Ketones	1715 ± 10[5]	No resonance donation into the C=O group.
Aromatic Ketones (e.g., Acetophenone)	~1686[6]	Resonance with only a phenyl ring; lacks the strong N-atom electron donation.
Saturated Esters	1750 - 1735[7]	Inductive withdrawal by the ester oxygen increases C=O bond strength.
N-Methylacridone	~1640 [2]	Strong resonance donation from the nitrogen atom within a conjugated system.
Tertiary Amides (Acyclic)	1650 ± 15[8]	Similar N-donation, but lacks the rigid, planar, and extensive conjugation.
Acridone (Parent)	~1635	Intermolecular hydrogen bonding further weakens the C=O bond.

Table 1: Comparative IR carbonyl stretching frequencies.

Factors Influencing the N-Methylacridone Carbonyl Frequency

The precise position of the ~1640 cm⁻¹ band is not static. It is a sensitive probe of the molecule's local chemical environment. Understanding these influences is critical for accurate spectral interpretation.

Substituent Effects

Attaching electron-withdrawing groups (EWGs, e.g., -NO₂, -Cl) or electron-donating groups (EDGs, e.g., -NH₂, -OCH₃) to the aromatic rings will perturb the electronic structure and shift the carbonyl frequency.[9]

• Electron-Withdrawing Groups (EWGs): An EWG attached to the aromatic rings will inductively pull electron density away from the carbonyl group. This effect tends to suppress the resonance donation from the nitrogen atom, thereby increasing the double-bond character of the C=O bond and shifting the absorption to a higher wavenumber (blue shift).[10]

• Electron-Donating Groups (EDGs): An EDG will push electron density into the aromatic system. This enhances the resonance delocalization onto the carbonyl oxygen, further decreasing the C=O bond order and shifting the absorption to a lower wavenumber (red shift).

Solvent Effects

When analyzing N-methylacridone in solution, the polarity of the solvent can cause significant shifts in the C=O frequency. Polar solvents can stabilize the charge-separated resonance form of the amide, which has more single-bond character in the carbonyl group. This stabilization leads to a lowering of the vibrational frequency.[11] Therefore, one would expect the C=O stretch of N-methylacridone to appear at a lower wavenumber in a polar solvent like DMSO or chloroform compared to a non-polar solvent like hexane.

Experimental Protocols for High-Integrity IR Analysis

The quality of an IR spectrum is fundamentally dependent on meticulous sample preparation. For a solid compound like N-methylacridone, Attenuated Total Reflectance (ATR) is often the most straightforward method, while the KBr pellet technique remains a gold standard for transmission measurements.

Protocol 1: Attenuated Total Reflectance (ATR) FTIR Spectroscopy

This method is ideal for rapid, qualitative analysis and requires minimal sample preparation.[8]

Methodology:

• Crystal Cleaning: Begin by thoroughly cleaning the ATR crystal surface (commonly diamond or ZnSe) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Ensure the crystal is completely dry.

• Background Scan: With the clean, empty ATR accessory in place, perform a background scan. This is crucial to ratio out atmospheric (H₂O, CO₂) and instrument-related absorptions.

• Sample Application: Place a small amount (typically <1 mg) of the N-methylacridone powder directly onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to apply consistent pressure, ensuring intimate contact between the solid sample and the crystal surface. Good contact is essential for a high-quality spectrum.

• Data Acquisition: Collect the sample spectrum. The number of scans can be adjusted (e.g., 16 to 64 scans) to improve the signal-to-noise ratio.

• Post-Acquisition Cleaning: Thoroughly clean the crystal and pressure anvil after the measurement is complete.

Protocol 2: KBr Pellet Transmission Spectroscopy

This traditional method is capable of producing high-resolution spectra free from matrix interference and is more suitable for quantitative analysis.[11]

Methodology:

• Material Preparation: Gently heat spectroscopic-grade Potassium Bromide (KBr) in an oven (>100 °C) for several hours and store it in a desiccator to ensure it is anhydrous.

• Grinding and Mixing: In an agate mortar and pestle, weigh and add approximately 1-2 mg of N-methylacridone and ~150-200 mg of the dry KBr.

• Homogenization: Grind the mixture thoroughly for several minutes until it becomes a fine, homogeneous powder. The particle size must be smaller than the wavelength of the IR radiation to minimize light scattering.[4]

• Pellet Pressing: Transfer the powder to a pellet die. Assemble the die and connect it to a vacuum line for a few minutes to remove trapped air. Apply pressure using a hydraulic press (typically 8-10 tons).

• Pellet Inspection: Release the pressure and carefully eject the pellet. A high-quality pellet should be thin and transparent or translucent.

• Data Acquisition: Place the pellet in the spectrometer's sample holder and acquire the spectrum. A background spectrum of the empty sample compartment should be used.

Conclusion

The carbonyl stretching frequency of N-methylacridone, observed around 1640 cm⁻¹ , serves as a highly informative spectral handle for researchers. Its position, shifted relative to the parent acridone, acyclic amides, and simple ketones, provides a clear fingerprint of the molecule's unique electronic and structural environment. By understanding how factors such as aromatic substitution and solvent polarity influence this vibration, scientists can gain deeper insights into molecular structure, purity, and intermolecular interactions. The application of robust experimental protocols, such as ATR-FTIR or the KBr pellet method, ensures the acquisition of reliable and reproducible data, underpinning the integrity of research in drug development and materials science.

References

• University of Mustansiriyah. (n.d.). The features of IR spectrum. Retrieved from [Link]

• LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• Stock, G., et al. (2022). IR Spectroscopy: From Experimental Spectra to High-Resolution Structural Analysis by Integrating Simulations and Machine Learning. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Methylacridone. PubChem. Retrieved from [Link]

• Horak, M., & Moraga, L. (1981). SOLVENT-INDUCED EFFECTS ON INFRARED SPECTRA. DTIC. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• University of California, Davis. (n.d.). IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

• SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• Lin, Y., et al. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. PMC. Retrieved from [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. Department of Chemistry. Retrieved from [Link]

• DAV University. (n.d.). Sample preparation and factors affect IR bands. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 9(10H)-Acridinone, 10-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 9(10H)-Acridinone, 10-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Gaigeot, M-P., et al. (2005). Infrared Spectroscopy of N-Methylacetamide Revisited by ab Initio Molecular Dynamics Simulations. ResearchGate. Retrieved from [Link]

• Neuvonen, H., & Neuvonen, K. (1999). Correlation analysis of carbonyl carbon 13C NMR chemical shifts, IR absorption frequencies and rate coefficients of nucleophilic acyl substitutions. A novel explanation for the substituent dependence of reactivity. Journal of the Chemical Society, Perkin Transactions 2, 1497-1502. Retrieved from [Link]

• Université du Luxembourg. (n.d.). 10-methylacridin-9(10h)-one (C14H11NO). PubChemLite. Retrieved from [Link]

• Smith, B. C. (2022). The Infrared Spectra of Polymers, VII: Polymers with Carbonyl (C=O) Bonds. Spectroscopy Online. Retrieved from [Link]

• ResearchGate. (2015). Solvent Effects on the IR Spectra of N-Methylacetamide. Retrieved from [Link]

• Jones, R. N., & Herling, F. (1956). The carbonyl stretching bands in the infrared spectra of unsaturated lactones. The Journal of Organic Chemistry, 21(11), 1352-1352. Retrieved from [Link]

• ResearchGate. (2019). FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),.... Retrieved from [Link]

• Ganguly, S. (1980). Infrared spectroscopic study of the rotation of the NI-U4 ion in ammonium haHdes. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 89(5), 449-454. Retrieved from [Link]

• Indian Journal of Scientific Research. (2018). SYNTHESIS AND SPECTROSCOPIC STUDIES ON 5-ARYLAMINO-1, 2, 3, 4- THIATRIAZOLES. Retrieved from [Link]

• LibreTexts. (2021, July 31). 16.4: Spectroscopic Properties. Chemistry LibreTexts. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). IR Absorption Table. Retrieved from [Link]

• LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (2010). Substituent effects on carbonyl stretching frequencies in substituted styryl-2-naphthyl ketones. Retrieved from [Link]

• Toure, A. A., et al. (2025). Theoretical Design of Acridone-Core Energetic Materials: Assessment of Detonation Properties and Potential as Insensitive, Thermally Stable High-Energy Materials. MDPI. Retrieved from [Link]

• Smith, B. C. (2020). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. Retrieved from [Link]

Sources

• 1. N-Methylacridone | C14H11NO | CID 69751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Infrared Spectrometry [www2.chemistry.msu.edu]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. uanlch.vscht.cz [uanlch.vscht.cz]
• 7. chem.pg.edu.pl [chem.pg.edu.pl]
• 8. PubChemLite - 10-methylacridin-9(10h)-one (C14H11NO) [pubchemlite.lcsb.uni.lu]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist's Guide to Purity Analysis of 1,7-Dimethoxy-10-methylacridin-9(10H)-one: Establishing a Reference Standard

For researchers, medicinal chemists, and drug development professionals, the purity of an active pharmaceutical ingredient (API) or a key intermediate is a non-negotiable cornerstone of reliable and reproducible results. This guide provides an in-depth comparison of analytical methodologies for determining the purity of 1,7-Dimethoxy-10-methylacridin-9(10H)-one, a member of the pharmacologically significant acridone alkaloid family.[1][2][3]

Acridone derivatives are widely studied for a range of biological activities, including anticancer, antimalarial, and anti-herpes properties.[2] The specific substitution pattern of 1,7-Dimethoxy-10-methylacridin-9(10H)-one makes it a valuable compound for further functionalization and structure-activity relationship (SAR) studies.[3]

A significant challenge in the field is the frequent absence of a commercially available, primary certified reference standard for novel or specialized derivatives like this one. This guide, therefore, focuses on a pragmatic and scientifically rigorous approach to qualifying a batch of material as an in-house or secondary reference standard. We will explore a multi-technique, or orthogonal, strategy that builds a comprehensive and trustworthy purity profile.

The Orthogonal Approach to Purity Verification

Relying on a single analytical method for purity determination is fraught with risk. An impurity may co-elute with the main peak in chromatography, be non-responsive to the detector, or be indistinguishable from the main component by a single spectroscopic technique. The core principle of a self-validating system is the use of multiple, independent (orthogonal) methods whose results corroborate each other. An impurity missed by one method should be detected by another.

Our recommended workflow involves a primary separation technique for quantifying related substances, a highly specific technique for structural confirmation and identification of impurities, and an absolute quantification method to determine the mass fraction of the main component.

Caption: Orthogonal workflow for purity assessment.

Comparative Analysis of Core Analytical Techniques

The selection of analytical techniques must be tailored to the physicochemical properties of the molecule. 1,7-Dimethoxy-10-methylacridin-9(10H)-one is a nitrogen-containing heterocyclic compound with a chromophore, making it ideally suited for UV-based detection in chromatography. Its structure is amenable to detailed analysis by NMR and mass spectrometry.

High-Performance Liquid Chromatography (HPLC-UV)

Principle & Rationale: HPLC is the workhorse for purity analysis in the pharmaceutical industry. It separates the main compound from its impurities based on their differential partitioning between a stationary phase (e.g., C18) and a mobile phase.[4] The UV detector provides a quantitative response for all chromophoric compounds. For acridone derivatives, which possess a strong UV-absorbing core, this method is highly sensitive and robust.[5][6]

Strengths vs. Limitations:

• Strengths: High resolution, excellent quantitation capabilities (area percent), robust and reproducible, suitable for stability testing.

• Limitations: Does not provide structural information on impurities, risk of co-elution, requires a reference standard for identity confirmation and response factor correction.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle & Rationale: LC-MS couples the separation power of HPLC with the detection specificity of a mass spectrometer. As compounds elute from the column, they are ionized (e.g., via Electrospray Ionization, ESI) and their mass-to-charge ratio (m/z) is determined.[7] This allows for the confirmation of the main peak's identity and provides mass information for unknown impurity peaks, which is the first step in their structural elucidation.[1][8] The use of high-resolution mass spectrometry (HRMS) can even provide potential elemental formulas for impurities.[9]

Strengths vs. Limitations:

• Strengths: High specificity, provides molecular weight information for each peak, excellent for identifying potential impurities and degradation products, requires no prior knowledge of impurities.

• Limitations: Quantitative response can vary significantly between compounds (ionization efficiency), making it less reliable for direct area percent purity without specific reference standards for each impurity.

Quantitative Nuclear Magnetic Resonance (qNMR)

Principle & Rationale: NMR spectroscopy provides detailed structural information about a molecule based on the behavior of atomic nuclei in a magnetic field.[10][11][12] In its quantitative application (qNMR), the integral of a signal is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a specific proton signal from the analyte to the integral of a known signal from a certified internal standard of high purity, one can calculate the absolute mass fraction (purity) of the analyte without needing a reference standard of the analyte itself.

Strengths vs. Limitations:

• Strengths: Primary ratio method of measurement, provides absolute purity (mass %), does not require a reference standard of the analyte, provides structural confirmation simultaneously.

• Limitations: Lower sensitivity compared to HPLC, requires a carefully selected internal standard that is stable, non-reactive, and has signals that do not overlap with the analyte. Requires specialized expertise to perform accurately.

Data Summary and Comparison

The following table presents hypothetical but realistic data from the analysis of a new batch of 1,7-Dimethoxy-10-methylacridin-9(10H)-one, illustrating how results from different techniques are compared.

Parameter	HPLC-UV (Area %)	LC-MS (Peak Detection)	qNMR (Mass %)
Main Component	99.55%	Detected: m/z 270.11 [M+H]⁺ (Confirms Identity)	99.1% ± 0.2%
Impurity A	0.25% (at RRT 0.85)	Detected: m/z 256.09 [M+H]⁺ (Potential des-methyl impurity)	Below Limit of Quantitation
Impurity B	0.15% (at RRT 1.20)	Detected: m/z 286.10 [M+H]⁺ (Potential oxidation product)	Below Limit of Quantitation
Impurity C	0.05% (at RRT 1.35)	Detected: m/z 302.10 [M+H]⁺ (Potential over-alkylation)	Below Limit of Quantitation
Total Impurities	0.45%	3 impurities detected and tentatively identified	Not applicable
Assigned Purity	-	-	99.1%

RRT = Relative Retention Time

Interpretation:

• HPLC-UV provides a precise measure of the relative amounts of related substances.

• LC-MS confirms the identity of the main peak and provides crucial mass information on the impurities, suggesting their potential structures.

• qNMR provides the most accurate "absolute" purity value, which is slightly lower than the HPLC area percent. This is common, as HPLC area percent does not account for non-chromophoric impurities (like water or residual solvents) and assumes an equal detector response for all impurities. The qNMR value is therefore considered the most authoritative for assigning the final purity.

Experimental Protocols

Protocol 1: HPLC-UV Purity Method

• Chromatographic System:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, linear gradient to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • UV Detection: 254 nm.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

  • Dissolve in a 1:1 mixture of Acetonitrile:Water to a final concentration of 0.5 mg/mL.

  • Filter through a 0.45 µm syringe filter before injection.[13]

• Analysis:

  • Inject 10 µL of the sample.

  • Integrate all peaks with an area greater than 0.05% of the total area.

  • Calculate purity based on the area percent of the main peak.

Protocol 2: qNMR Purity Determination

• Instrumentation & Materials:

  • NMR Spectrometer: 400 MHz or higher.

  • Internal Standard (IS): Maleic acid (certified reference material). Choose a standard with high purity, stability, and protons that resonate in a clear region of the spectrum.

  • Solvent: DMSO-d6.

• Sample Preparation:

  • Accurately weigh ~15 mg of 1,7-Dimethoxy-10-methylacridin-9(10H)-one (Analyte).

  • Accurately weigh ~10 mg of Maleic acid (IS) into the same vial.

  • Dissolve both completely in ~0.7 mL of DMSO-d6.

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a long relaxation delay (D1) of at least 30 seconds to ensure full relaxation of all protons.

  • Ensure a high signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing & Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, unique signal for the analyte (e.g., the N-methyl singlet) and a signal for the internal standard (the two vinyl protons of maleic acid).

  • Calculate the purity using the following formula: Purity (%) = (I_Analyte / N_Analyte) * (N_IS / I_IS) * (MW_Analyte / MW_IS) * (m_IS / m_Analyte) * P_IS Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular Weight

    • m = mass

    • P_IS = Purity of the Internal Standard

Selecting the Right Tool

The choice of method depends on the analytical question being asked. This decision process can be visualized as follows:

Sources

• 1. Integrated Analytical Tools for Accessing Acridones and Unrelated Phenylacrylamides from Swinglea glutinosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ptfarm.pl [ptfarm.pl]
• 3. 2,3-Dimethoxy-10-methylacridin-9(10H)-one|Research Chemical [benchchem.com]
• 4. 10-Methylacridin-9(10H)-one | SIELC Technologies [sielc.com]
• 5. Synthesis of a Fluorescent Acridone using a Grignard Addition, Oxidation, and Nucleophilic Aromatic Substitution Reaction Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. connectsci.au [connectsci.au]
• 9. lcms.cz [lcms.cz]
• 10. zzylchem.com [zzylchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Structure Elucidation by NMR – NMR Service | ETH Zurich [nmrservice.ethz.ch]
• 13. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,7-Dimethoxy-10-methylacridin-9(10H)-one

This document provides a detailed procedural guide for the safe and compliant disposal of 1,7-Dimethoxy-10-methylacridin-9(10H)-one. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemical compounds we handle. This guide is structured to provide not just a set of instructions, but the rationale behind them, ensuring a deep and actionable understanding of safe laboratory practices.

Hazard Characterization and Assessment

The foundational step in any disposal protocol is a thorough understanding of the compound's potential hazards. Based on data from analogous acridone compounds, 1,7-Dimethoxy-10-methylacridin-9(10H)-one should be handled as a hazardous substance.

The primary hazards associated with its structural analogs, such as 9(10H)-Acridone and 10-Methylacridin-9(10H)-one, are summarized below. It is prudent to assume this compound exhibits a similar hazard profile.

Hazard Classification	Description	Supporting Sources
Skin Irritation (Category 2)	Causes skin irritation upon contact.	[4][5][6]
Serious Eye Irritation (Category 2)	Causes serious eye irritation.	[4][5][6]
Acute Oral Toxicity (Category 4)	May be harmful if swallowed.	[5][6]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	[6][7]

Given these potential hazards, all waste streams containing 1,7-Dimethoxy-10-methylacridin-9(10H)-one, including the pure compound, solutions, and contaminated labware, must be disposed of as hazardous waste. Under the U.S. Environmental Protection Agency (USEPA) Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to make this determination.[3][8][9]

Personal Protective Equipment (PPE) and Safe Handling

Before beginning any work that will generate waste, ensure all appropriate personal protective equipment is in use to prevent exposure.[4]

• Eye Protection: Wear safety goggles that meet European standard EN 166 or equivalent.[6]

• Hand Protection: Wear protective gloves (e.g., nitrile). Double gloving is recommended when handling the pure compound or concentrated solutions.[1]

• Body Protection: A fully fastened laboratory coat is required.[1]

• Ventilation: Handle the compound, especially in its solid, powdered form, in a well-ventilated area or within a chemical fume hood to minimize inhalation risk.[4][10]

Step-by-Step Disposal Protocol

The proper disposal of chemical waste is a systematic process involving segregation, containment, labeling, and transfer. The following workflow ensures compliance and safety.

Step 1: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous reactions between incompatible chemicals.[2][11] Do not mix waste streams containing 1,7-Dimethoxy-10-methylacridin-9(10H)-one with other chemical waste unless explicitly approved by your EHS department.

• Solid Waste:

  • Collect all contaminated solid materials, such as gloves, weigh boats, pipette tips, and absorbent paper, in a dedicated, leak-proof container lined with a heavy-duty plastic bag.[1][12]

  • This container must be clearly designated for this specific waste stream.

• Liquid Waste:

  • Collect all aqueous and solvent-based solutions containing the compound in a separate, compatible hazardous waste container.[1]

  • Acceptable containers are typically high-density polyethylene (HDPE) carboys.[11]

  • Never pour this chemical waste down the drain.[13]

Step 2: Container Management and Labeling

All hazardous waste containers must be managed and labeled correctly from the moment waste is first added.

• Container Condition: Ensure containers are in good condition, not leaking, and are kept closed with a properly fitting cap when not in use.[12] Funnels must be removed after use.[12]

• Labeling: Affix a hazardous waste label to the container immediately. The label must include:

  • The words "Hazardous Waste" .[2][8]

  • The full chemical name: "1,7-Dimethoxy-10-methylacridin-9(10H)-one" . Avoid abbreviations.[2]

  • A clear description of the hazards (e.g., "Irritant," "Harmful if Swallowed").[2]

  • The location where the waste was generated.[2]

Step 3: Temporary Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[2]

• Location: The SAA should be a secure, secondary containment area away from general laboratory traffic.

• Segregation: Store the waste container according to chemical compatibility, away from acids, bases, and oxidizers.[2]

• Volume Limits: Be aware of the volume and time limits for waste accumulation based on your facility's generator status (e.g., VSQG, SQG, LQG).[8]

Step 4: Final Disposal

The final disposal of hazardous waste must be handled by trained professionals.

• Arranging Pickup: Schedule a waste pickup with your institution's EHS department or a licensed hazardous waste disposal company.[1][4] They are responsible for the compliant transport and ultimate destruction of the waste.[9]

• Probable Disposal Method: For complex organic molecules like acridone derivatives, the most effective and common disposal method is high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF).[1][14] This process ensures the complete destruction of the hazardous compound.[1]

Spill and Decontamination Procedures

In the event of a small spill, take the following immediate actions:

• Alert Personnel: Notify others in the immediate area.

• Ensure Ventilation: Work in a well-ventilated area or fume hood.

• Contain Spill: Use an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite) to contain the spill. Do not use combustible materials like paper towels for large liquid spills.

• Clean-Up: Carefully sweep up the absorbed material and place it into your designated solid hazardous waste container.[6][10]

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. Place all cleaning materials into the solid hazardous waste container.

• Report: Report the spill to your laboratory supervisor and EHS department as required by institutional policy.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision points and procedural flow for the proper disposal of 1,7-Dimethoxy-10-methylacridin-9(10H)-one.

Caption: Figure 1: Disposal Workflow.

Caption: Figure 2: Waste Characterization Logic.

References

• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety. [Link]

• Hazardous Waste Regulations. Retail Industry Leaders Association. [Link]

• Hazardous Waste. Illinois EPA. [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA. [Link]

• Hazardous Waste Management. NYSDEC - New York State Department of Environmental Conservation. [Link]

• Appendix A Disposal Procedures by Chemical. (2022, June 6). University of Wisconsin-Madison. [Link]

• SAFETY DATA SHEET - 9(10H)-Acridone. (2024, February 11). Fisher Scientific. [Link]

• Procedures for the disposal of liquid chemical residues and aqueous solutions. Stockholm University. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

• Material Safety Data Sheet - 9-Methylacridine, 99+%. (2005, October 3). Cole-Parmer. [Link]

• Chemical Waste Management Guide. Technion - Israel Institute of Technology. [Link]

• Hazardous Waste - EHSO Manual 2025-2026. (2025, December 22). Oakland University. [Link]

• Hazardous Laboratory Chemicals Disposal Guide. Reed College. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 3. Hazardous Waste [epa.illinois.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.ca [fishersci.ca]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. 10-Methylacridin-9(10H)-one | 719-54-0 [sigmaaldrich.com]
• 8. Hazardous Waste Regulations [rila.org]
• 9. epa.gov [epa.gov]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. safety.net.technion.ac.il [safety.net.technion.ac.il]
• 12. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Hazardous Waste Management - NYSDEC [dec.ny.gov]

A Senior Application Scientist's Guide to Handling 1,7-Dimethoxy-10-methylacridin-9(10H)-one

A Note on Proactive Safety: As researchers and developers, our work with novel chemical entities often precedes the existence of comprehensive safety data. This is the case with 1,7-Dimethoxy-10-methylacridin-9(10H)-one. In the absence of a specific Safety Data Sheet (SDS), we must adopt a proactive and conservative approach to safety. This guide synthesizes best practices derived from structurally related acridone compounds and established chemical safety principles. All chemical products should be handled with the assumption of "unknown hazards and toxicity" until proven otherwise.[1] This document serves as a foundational protocol, but it is imperative to consult with your institution's Environmental Health and Safety (EHS) department for site-specific guidance.[2]

Hazard Assessment of the Acridone Scaffold

The acridone core is a well-established scaffold in medicinal chemistry, with derivatives studied for a range of biological activities, including anticancer and antimicrobial properties.[3][4] This inherent bioactivity necessitates a high degree of caution. While data for our specific compound is unavailable, information for analogous structures like 9(10H)-Acridinone and 10-Methylacridin-9(10H)-one provides a reliable baseline for hazard assessment.

Table 1: Summary of Hazards for Structurally Similar Acridone Compounds

Hazard Classification	9(10H)-Acridinone	10-Methylacridin-9(10H)-one	Implied Risk for 1,7-Dimethoxy-10-methylacridin-9(10H)-one
Acute Oral Toxicity	Category 4 (Harmful if swallowed)[5][6]	H302 (Harmful if swallowed)	Assume Harmful if Swallowed
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[5][6][7]	H315 (Causes skin irritation)	Assume Skin Irritant
Serious Eye Damage/Irritation	Category 2 (Causes serious eye irritation)[5][6][7]	H319 (Causes serious eye irritation)	Assume Serious Eye Irritant
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)[5][6]	H335 (May cause respiratory irritation)	Assume Respiratory Irritant
Carcinogenicity/Mutagenicity	No data available[5]	No data available	Treat as a potential carcinogen/mutagen until data proves otherwise.

The Causality Behind the Concern: The planar, tricyclic structure of acridones allows them to intercalate with DNA, which is a primary mechanism of action for many of their biological effects.[4] This interaction is also a red flag for potential mutagenicity and carcinogenicity. The methoxy and methyl functional groups on our target compound can alter its solubility, reactivity, and metabolic pathways, but they do not negate the underlying hazards of the acridone core. Therefore, we will proceed with protocols suitable for handling hazardous substances with potential carcinogenic properties.

The Core Directive: A Multi-Layered Defense

Personal Protective Equipment (PPE) is your last, most personal line of defense. Its effectiveness is predicated on the proper implementation of preceding controls.

Caption: The Hierarchy of Controls prioritizes systemic safety over personal protection.

Essential PPE and Operational Plan

All manipulations involving 1,7-Dimethoxy-10-methylacridin-9(10H)-one, especially handling of the solid powder, must be performed within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step PPE Protocol

• Hand Protection: The Primary Barrier :

  • Action: Wear two pairs of powder-free nitrile gloves (double-gloving).[5] The outer glove should have extended cuffs that cover the sleeves of the lab coat.

  • Rationale: Double-gloving provides a critical safety buffer. Should the outer glove be compromised or contaminated, you can remove it without exposing your skin. Nitrile offers good resistance to a broad range of chemicals. Always inspect gloves for any signs of degradation or punctures before use.[6]

• Body Protection: Shielding from Spills and Splashes :

  • Action: Wear a disposable, solid-front, back-closing gown made of a low-permeability material like polyethylene-coated polypropylene.[8][9] Cuffs should be tight-fitting (knit or elastic).

  • Rationale: A standard cotton lab coat is absorbent and not suitable for handling potentially hazardous compounds. A disposable, fluid-resistant gown prevents chemicals from soaking through to your personal clothing or skin.[8]

• Eye and Face Protection: Guarding Critical Mucous Membranes :

  • Action: Wear chemical splash goggles that conform to EN 166 (Europe) or ANSI Z87.1 (US) standards.[6] If there is a significant risk of splashing, also use a full-face shield in conjunction with goggles.[9][10]

  • Rationale: The compound is a known eye irritant.[5][7] Goggles provide a 360-degree seal around the eyes, protecting against splashes, powders, and vapors. Standard safety glasses do not offer sufficient protection.[9]

• Respiratory Protection: Preventing Inhalation :

  • Action: When working within a fume hood, respiratory protection is typically not required. However, if there is any risk of aerosolization outside of containment (e.g., cleaning a large spill), a NIOSH-approved N95 or higher-rated respirator is mandatory.[9]

  • Rationale: As a fine powder, the compound poses a significant inhalation risk, potentially causing respiratory irritation.[6] A respirator provides a physical barrier to prevent the inhalation of airborne particulates.

Operational Workflow: From Vial to Reaction

Caption: A logical workflow for safely handling the compound within a fume hood.

Disposal Plan: A Cradle-to-Grave Responsibility

Improper disposal of hazardous materials poses a significant risk to both human health and the environment. Due to the potential carcinogenicity of acridone-based compounds, high-temperature incineration is the recommended final disposal method.[2]

Waste Segregation and Disposal Protocol

• Solid Waste Collection :

  • Action: All solid materials contaminated with the compound (e.g., gloves, weigh paper, pipette tips, paper towels) must be collected in a dedicated, leak-proof hazardous waste container.[2]

  • Labeling: The container must be clearly labeled with: "HAZARDOUS WASTE: CARCINOGEN" and the full chemical name: "1,7-Dimethoxy-10-methylacridin-9(10H)-one".[2]

• Liquid Waste Collection :

  • Action: Collect all liquid waste containing the compound in a separate, compatible, and clearly labeled hazardous waste container.[2]

  • Labeling: Use the same labeling convention as for solid waste. Do not mix this waste stream with other solvents unless explicitly approved by your EHS department.[2]

• Storage and Final Disposal :

  • Action: Store waste containers in a designated, secure, and well-ventilated secondary containment area until they are collected by your institution's EHS or a licensed hazardous waste disposal company.[2]

  • Rationale: Proper segregation and labeling are critical for ensuring the waste is handled correctly by disposal technicians, preventing accidental exposures and ensuring it is routed to a high-temperature incinerator for complete destruction.

Disposal Workflow

Caption: Waste segregation is the first critical step in the disposal process.

Emergency Procedures

Immediate and correct action is vital in the event of an exposure.

• Skin Contact: Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[5][6] Seek immediate medical attention.

• Eye Contact: Immediately rinse eyes, including under the eyelids, with plenty of water for at least 15 minutes.[5][6] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[11] If they feel unwell, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Clean the mouth with water.[6] Call a poison control center or doctor immediately for treatment advice.[12]

Your safety, and the safety of your colleagues, is paramount. By understanding the potential hazards, implementing robust engineering controls, and diligently using the correct PPE, you can handle 1,7-Dimethoxy-10-methylacridin-9(10H)-one with confidence and care.

References

• Navigating the Safe Disposal of Benz(a)acridine, 10-methyl-: A Procedural Guide. Benchchem.
• SAFETY DATA SHEET - 9(10H)-Acridone. Fisher Scientific.
• SAFETY DATA SHEET - 5,6-Dimethoxy-1-indanone. TCI Chemicals.
• Personal protective equipment in your pharmacy. Alberta College of Pharmacy.
• Personal Protective Equipment (PPEs)- Safety Guideline.
• Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA.
• PPE and Safety for Chemical Handling.
• 10-Methylacridin-9(10H)-one | 719-54-0. Sigma-Aldrich.
• SAFETY DATA SHEET - 9(10H)-Acridone (2024). Fisher Scientific.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista.
• SAFETY DATA SHEET - 9(10H)-Acridone. TCI Chemicals.
• SAFETY DATA SHEET - Unnamed Compound. Merck Millipore.
• Synthesis of a Fluorescent Acridone using a Grignard Addition, Oxidation, and Nucleophilic Aromatic Substitution Reaction Sequence. PMC.
• CAS 2223037-29-2 | 2,3-Dimethoxy-7-methylacridin-9(10H)-one. Hoffman Fine Chemicals.
• 10-Methylacridin-9(10H)-one | 719-54-0. MilliporeSigma.
• A Review on Acridone Derivatives and its Importance.

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of a Fluorescent Acridone using a Grignard Addition, Oxidation, and Nucleophilic Aromatic Substitution Reaction Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fishersci.ca [fishersci.ca]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 10. pharmastate.academy [pharmastate.academy]
• 11. tcichemicals.com [tcichemicals.com]
• 12. merckmillipore.com [merckmillipore.com]